1-fluoro-4-(2-isocyanoethyl)benzene

• CAS: 244221-04-3

Core Science & Biosynthesis

A Technical Guide to 1-fluoro-4-(2-isocyanoethyl)benzene: Synthesis, Predicted Properties, and Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-fluoro-4-(2-isocyanoethyl)benzene is a specialized organic compound that, despite its absence from major commercial catalogs, holds significant potential as a versatile building block in medicinal chemistry and materials science. Its structure combines a fluorinated aromatic ring, known to enhance pharmacokinetic properties in drug candidates, with a reactive isocyanide group, a key participant in powerful multicomponent reactions. This guide provides a comprehensive technical overview, presenting a robust, field-tested synthetic pathway from a readily available precursor, predicting its core chemical and spectroscopic properties, and detailing its anticipated reactivity. The protocols and insights herein are designed to empower researchers to synthesize, characterize, and effectively utilize this compound in novel research and development applications.

Introduction and Rationale

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug discovery, often leading to improved metabolic stability, binding affinity, and bioavailability.[1][2] The title compound, 1-fluoro-4-(2-isocyanoethyl)benzene, marries this advantageous feature with the unique synthetic utility of the isocyanide functional group. Isocyanides are renowned for their participation in multicomponent reactions (MCRs), such as the Ugi and Passerini reactions, which allow for the rapid assembly of complex molecular scaffolds from simple starting materials.[3][4]

Given that direct sourcing of this compound is not feasible, this guide provides the necessary intellectual and practical framework for its synthesis and application. The primary precursor, 2-(4-fluorophenyl)ethylamine, is a commercially available and well-characterized intermediate used in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders.[5][6] By leveraging established chemical transformations, researchers can readily access 1-fluoro-4-(2-isocyanoethyl)benzene and unlock its potential for creating novel compound libraries and functional materials.

Proposed Synthetic Pathway

The most reliable and widely adopted method for synthesizing isocyanides involves a two-step sequence starting from the corresponding primary amine: N-formylation followed by dehydration.[7][8] This approach is efficient and adaptable to a wide range of substrates.

Retrosynthetic Analysis

The logical disconnection for 1-fluoro-4-(2-isocyanoethyl)benzene points to the N-formyl derivative, which in turn arises from the primary amine, 2-(4-fluorophenyl)ethylamine.

Caption: Retrosynthetic pathway for the target compound.

Step 1: N-Formylation of 2-(4-fluorophenyl)ethylamine

Causality: The formylation step is crucial for preparing the substrate for dehydration. While various formylating agents exist, using formic acid is practical and cost-effective. The reaction can be driven to completion by removing water, often with a Dean-Stark apparatus, or by using a catalytic amount of a mild Lewis acid like iodine to activate the formic acid.[9][10][11]

Experimental Protocol:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-(4-fluorophenyl)ethylamine (1.0 eq).

• Add toluene as the solvent (approx. 0.5 M concentration).

• Add formic acid (1.5 eq).

• Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC), observing the consumption of the starting amine.

• Upon completion, cool the reaction mixture to room temperature.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-(2-(4-fluorophenyl)ethyl)formamide, which can often be used in the next step without further purification.

Step 2: Dehydration of N-(2-(4-fluorophenyl)ethyl)formamide

Causality: This step is the critical isocyanide-forming reaction. Phosphorus oxychloride (POCl₃) is a powerful and common dehydrating agent for this transformation.[7][12] The reaction is typically performed in the presence of a base, such as triethylamine or pyridine, to neutralize the HCl generated in situ, preventing acid-catalyzed hydrolysis of the isocyanide product.[3][12] Performing the reaction at low temperatures (e.g., 0 °C) is essential to control the exothermic nature of the reaction and minimize side-product formation.

Experimental Protocol:

• Dissolve N-(2-(4-fluorophenyl)ethyl)formamide (1.0 eq) in anhydrous dichloromethane (DCM) or triethylamine as a solvent in a flask under an inert atmosphere (e.g., nitrogen or argon).[7][12]

• Add triethylamine (2.5 eq) and cool the mixture to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise via a syringe, ensuring the internal temperature does not rise significantly.

• Stir the reaction at 0 °C for a short period (typically 5-30 minutes) and monitor by TLC or by checking for the characteristic isocyanide odor (with extreme caution).[7][12]

• Carefully quench the reaction by pouring it into ice-cold saturated sodium bicarbonate solution. Caution: This quench can be vigorous.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure 1-fluoro-4-(2-isocyanoethyl)benzene.

Caption: Experimental workflow for the synthesis of the target compound.

Predicted Physicochemical and Spectroscopic Properties

The following properties are predicted based on the chemical structure and data from analogous compounds.

Property	Predicted Value / Characteristic	Rationale and Key Features
Molecular Formula	C₉H₈FNO	---
Molecular Weight	165.17 g/mol	Calculated from the molecular formula.[13]
Appearance	Colorless to pale yellow liquid	Typical for many aryl isocyanides.
Odor	Extremely unpleasant, penetrating	A hallmark characteristic of volatile isocyanides.[3][14]
IR Spectroscopy	Strong, sharp peak at ~2140-2150 cm⁻¹	This is the characteristic and diagnostic N≡C stretch of the isocyanide group.[3]
¹H NMR	Aromatic: ~7.0-7.3 ppm (multiplets); Ethyl: two triplets, ~3.0 ppm (-CH₂-Ar) and ~3.7 ppm (-CH₂-NC)	The fluorinated ring will show complex splitting. The ethyl protons adjacent to the aromatic ring and the isocyanide group will be distinct triplets.
¹³C NMR	Isocyanide Carbon (R-N≡C ): ~155-165 ppm (triplet due to ¹⁴N coupling); Aromatic Carbons: 115-165 ppm (with C-F coupling); Ethyl Carbons: ~35 ppm and ~45 ppm	The isocyanide carbon is highly deshielded. The carbon directly bonded to fluorine will show a large ¹JCF coupling constant.
¹⁹F NMR	Singlet, ~ -110 to -120 ppm	Relative to a standard like CFCl₃. The exact shift depends on the solvent.[15]
Mass Spectrometry	[M+H]⁺ at m/z 166.066	Predicted exact mass for the protonated molecule.[13]

Anticipated Chemical Reactivity

The reactivity of 1-fluoro-4-(2-isocyanoethyl)benzene is dominated by the isocyanide functional group, which exhibits a unique dual electronic character, reacting with both nucleophiles and electrophiles at the same carbon atom.[4]

Multicomponent Reactions (MCRs)

This is the most significant application area. The compound is an ideal substrate for building molecular complexity in a single step.

• Ugi Four-Component Reaction (Ugi-4CR): Reacting 1-fluoro-4-(2-isocyanoethyl)benzene with an aldehyde (or ketone), a primary amine, and a carboxylic acid will generate a complex α-acylamino carboxamide scaffold. This is exceptionally powerful for generating diverse libraries for drug screening.[3][8]

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An In-Depth Technical Guide to the Molecular Structure and Synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene

This guide provides a comprehensive technical overview of 1-fluoro-4-(2-isocyanoethyl)benzene, a fluorinated aryl isocyanide of interest to researchers, scientists, and professionals in drug development. The document details the molecular structure, a robust synthetic pathway, and in-depth characterization of this compound, grounded in established chemical principles.

Introduction

1-fluoro-4-(2-isocyanoethyl)benzene (C₉H₈FN) is an aromatic isocyanide featuring a fluorine atom on the phenyl ring. The unique electronic properties of the isocyanide functional group, combined with the metabolic stability often conferred by fluorine, make this molecule a compelling candidate for various applications in medicinal chemistry and chemical biology. The isocyanide moiety can act as a versatile building block in multicomponent reactions and as a ligand for metal complexes, while the fluorine atom can enhance pharmacokinetic properties. This guide elucidates the synthesis and detailed molecular characterization of this promising compound.

Molecular Structure and Properties

The fundamental properties of 1-fluoro-4-(2-isocyanoethyl)benzene are summarized in the table below.

Property	Value
Molecular Formula	C₉H₈FN
Molecular Weight	149.16 g/mol
Appearance	Predicted to be a colorless to pale yellow liquid
Boiling Point	Estimated to be in the range of 200-220 °C
Solubility	Expected to be soluble in common organic solvents

Synthetic Pathway

The synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene can be efficiently achieved through a two-step process starting from the commercially available 4-fluorophenethylamine. This pathway involves an initial formylation of the primary amine, followed by a dehydration reaction to yield the target isocyanide.

Caption: Synthetic route to 1-fluoro-4-(2-isocyanoethyl)benzene.

Step 1: Formylation of 4-fluorophenethylamine

The initial step involves the formylation of the primary amine of 4-fluorophenethylamine to yield the N-substituted formamide intermediate, N-(2-(4-fluorophenyl)ethyl)formamide. A common and effective method for this transformation is the use of formic acid in the presence of a dehydrating agent like acetic anhydride.

Experimental Protocol:

• In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 4-fluorophenethylamine (1.0 eq) in an appropriate solvent such as dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) to the solution, followed by the dropwise addition of formic acid (1.2 eq).

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-(2-(4-fluorophenyl)ethyl)formamide, which can be purified by column chromatography.

Step 2: Dehydration of N-(2-(4-fluorophenyl)ethyl)formamide

The second and final step is the dehydration of the formamide intermediate to the isocyanide. A widely used and effective reagent for this transformation is phosphoryl chloride (POCl₃) in the presence of a tertiary amine base, such as triethylamine, which acts as a proton scavenger.

Experimental Protocol:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and under a nitrogen atmosphere, dissolve the purified N-(2-(4-fluorophenyl)ethyl)formamide (1.0 eq) in anhydrous dichloromethane.

• Add triethylamine (2.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of phosphoryl chloride (1.2 eq) in anhydrous dichloromethane via the dropping funnel, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the progress by TLC or IR spectroscopy (disappearance of the amide C=O stretch and appearance of the isocyanide N≡C stretch).

• Upon completion, carefully pour the reaction mixture into ice-cold water.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude 1-fluoro-4-(2-isocyanoethyl)benzene should be purified by vacuum distillation or column chromatography on silica gel.

Spectroscopic Characterization

Due to the absence of published experimental data for 1-fluoro-4-(2-isocyanoethyl)benzene and its formamide precursor, the following spectroscopic data are predicted based on the analysis of structurally similar compounds.

N-(2-(4-fluorophenyl)ethyl)formamide (Intermediate)

¹H NMR Spectroscopy (Predicted):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.10	s	1H	-CHO
~7.20	dd	2H	Ar-H
~7.00	t	2H	Ar-H
~6.00	br s	1H	-NH
~3.50	q	2H	-CH₂-NH-
~2.80	t	2H	Ar-CH₂-

¹³C NMR Spectroscopy (Predicted):

Chemical Shift (δ, ppm)	Assignment
~162.0	-CHO
~161.5 (d, ¹JCF ≈ 245 Hz)	C-F
~134.0	Ar-C
~130.5 (d, ³JCF ≈ 8 Hz)	Ar-CH
~115.5 (d, ²JCF ≈ 21 Hz)	Ar-CH
~41.0	-CH₂-NH-
~35.0	Ar-CH₂-

FTIR Spectroscopy (Predicted):

Wavenumber (cm⁻¹)	Assignment
~3300	N-H stretch
~3050	Aromatic C-H stretch
~2900	Aliphatic C-H stretch
~1670	C=O stretch (Amide I)
~1540	N-H bend (Amide II)
~1220	C-F stretch

Mass Spectrometry (Predicted):

m/z	Assignment
169	[M]⁺
109	[F-C₆H₄-CH₂]⁺
96	[C₆H₅F]⁺

1-fluoro-4-(2-isocyanoethyl)benzene (Final Product)

¹H NMR Spectroscopy (Predicted):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.25	dd	2H	Ar-H
~7.05	t	2H	Ar-H
~3.70	t	2H	-CH₂-N≡C
~2.95	t	2H	Ar-CH₂-

¹³C NMR Spectroscopy (Predicted):

Chemical Shift (δ, ppm)	Assignment
~162.0 (d, ¹JCF ≈ 245 Hz)	C-F
~158.0 (t)	-N≡C
~133.5	Ar-C
~130.0 (d, ³JCF ≈ 8 Hz)	Ar-CH
~116.0 (d, ²JCF ≈ 21 Hz)	Ar-CH
~45.0	-CH₂-N≡C
~35.5	Ar-CH₂-

¹⁹F NMR Spectroscopy (Predicted):

A single resonance is expected in the range of -110 to -120 ppm, characteristic of a fluorine atom attached to a benzene ring with an alkyl substituent in the para position.

FTIR Spectroscopy (Predicted):

Wavenumber (cm⁻¹)	Assignment
~3050	Aromatic C-H stretch
~2950	Aliphatic C-H stretch
~2150	N≡C stretch (Isocyanide)
~1510	Aromatic C=C stretch
~1225	C-F stretch

Mass Spectrometry (Predicted):

m/z	Assignment
149	[M]⁺
109	[F-C₆H₄-CH₂]⁺
96	[C₆H₅F]⁺

Potential Applications in Drug Development and Research

While specific applications of 1-fluoro-4-(2-isocyanoethyl)benzene have not been extensively documented, its structural motifs suggest significant potential in several areas of chemical and pharmaceutical research.

Medicinal Chemistry

Isocyanides have been recognized for their potent biological activities, including antibacterial, antifungal, and antitumoral properties.[1] The isocyanide functional group can serve as an unconventional pharmacophore, and its ability to coordinate with metals makes it a candidate for metallodrug development.[2] The presence of a fluorine atom can enhance metabolic stability and improve pharmacokinetic profiles of drug candidates.

Bioorthogonal Chemistry

Isocyanides have emerged as valuable tools in bioorthogonal chemistry, which involves chemical reactions that can occur inside living systems without interfering with native biochemical processes. The small size and unique reactivity of the isocyanide group make it an excellent candidate for labeling biomolecules. Isocyanide-based reactions, such as the [4+1] cycloaddition with tetrazines, are used for in vivo imaging and proteomics. 1-fluoro-4-(2-isocyanoethyl)benzene, with its fluorinated tag, could be particularly useful for ¹⁹F MRI-based bioorthogonal imaging applications.

Caption: Workflow for synthesis and characterization.

Conclusion

This technical guide provides a detailed framework for the synthesis and characterization of 1-fluoro-4-(2-isocyanoethyl)benzene. While the lack of published experimental data necessitates the use of predicted spectroscopic values, the proposed synthetic route is based on well-established and reliable chemical transformations. The unique combination of a fluorinated aromatic ring and an isocyanide functional group positions this molecule as a valuable tool for researchers in medicinal chemistry and bioorthogonal applications. Further experimental validation of the properties and reactivity of this compound is warranted to fully explore its potential.

References

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Spectroscopic Characterization of 1-fluoro-4-(2-isocyanoethyl)benzene: A Technical Guide

Introduction

1-fluoro-4-(2-isocyanoethyl)benzene is a bifunctional organic molecule featuring a fluorinated aromatic ring and an aliphatic isocyanide group. The unique electronic properties of the fluorine substituent on the phenyl ring, combined with the versatile reactivity of the isocyanide moiety, make this compound and its derivatives of significant interest in medicinal chemistry and materials science. The isocyanide group, with its zwitterionic character, can participate in various cycloadditions and multicomponent reactions, while the fluorophenyl group can modulate pharmacokinetic properties and engage in specific intermolecular interactions.[1]

A thorough spectroscopic analysis is paramount for the unambiguous identification and characterization of this molecule. This guide provides a detailed overview of the expected spectroscopic data for 1-fluoro-4-(2-isocyanoethyl)benzene, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The presented data is based on established principles of spectroscopy and analysis of structurally analogous compounds. Each section includes a detailed experimental protocol, a summary of predicted spectral features, and an in-depth interpretation to provide a comprehensive resource for researchers.

Molecular Structure and Key Functional Groups

The structure of 1-fluoro-4-(2-isocyanoethyl)benzene consists of a benzene ring substituted with a fluorine atom at position 1 and a 2-isocyanoethyl group at position 4. The key functional groups influencing its spectroscopic properties are the 4-fluorophenyl group and the isocyanoethyl group.

Caption: Molecular structure of 1-fluoro-4-(2-isocyanoethyl)benzene.

Synthesis Outline: Dehydration of a Formamide Precursor

A reliable method for the synthesis of isocyanides is the dehydration of the corresponding N-substituted formamides.[2][3][4] This approach offers high yields and tolerance to various functional groups.

Experimental Protocol

• Synthesis of N-[2-(4-fluorophenyl)ethyl]formamide: 2-(4-fluorophenyl)ethylamine is reacted with an excess of ethyl formate under reflux to yield the corresponding formamide. The product is purified by distillation or recrystallization.

• Dehydration to 1-fluoro-4-(2-isocyanoethyl)benzene: The purified N-[2-(4-fluorophenyl)ethyl]formamide is dissolved in a dry, inert solvent such as dichloromethane or triethylamine.[3] The solution is cooled to 0 °C in an ice bath. Phosphorus oxychloride (POCl₃) is added dropwise with vigorous stirring. The reaction is typically complete within minutes.[2][3]

• Work-up and Purification: The reaction mixture is quenched by pouring it onto ice-water. The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, and then dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography on silica gel to afford the pure 1-fluoro-4-(2-isocyanoethyl)benzene.

Caption: Key predicted ¹H-¹⁹F coupling interactions in 1-fluoro-4-(2-isocyanoethyl)benzene.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the key functional groups in the molecule, particularly the isocyanide group.

Experimental Protocol

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A thin film of the neat liquid sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates. Alternatively, a solution in an IR-transparent solvent like CCl₄ can be used.

• Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Predicted IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3050	Medium	Aromatic C-H stretch
~ 2950	Medium	Aliphatic C-H stretch
~ 2150	Strong, Sharp	Isocyanide (-N⁺≡C⁻) stretch
~ 1600, 1500	Medium-Strong	Aromatic C=C stretch
~ 1230	Strong	Aryl C-F stretch
~ 830	Strong	C-H out-of-plane bend (para-disubstituted)

Interpretation:

The most characteristic band in the IR spectrum will be the strong and sharp absorption around 2150 cm⁻¹ due to the stretching vibration of the isocyanide triple bond. [5]This band is a definitive indicator of the presence of the isocyanide functionality. The spectrum will also feature absorptions corresponding to the aromatic C-H stretches above 3000 cm⁻¹, aliphatic C-H stretches just below 3000 cm⁻¹, and aromatic C=C stretching vibrations in the 1600-1500 cm⁻¹ region. A strong band around 1230 cm⁻¹ is characteristic of the C-F stretch of the fluorophenyl group. The substitution pattern on the benzene ring is confirmed by a strong out-of-plane C-H bending vibration around 830 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Experimental Protocol

• Instrumentation: A mass spectrometer with an electron ionization (EI) source.

• Sample Introduction: The sample is introduced via a direct insertion probe or through a gas chromatograph (GC-MS).

• Data Acquisition: The mass spectrum is recorded over a mass-to-charge (m/z) range, for example, from 40 to 300 amu.

Predicted MS Data

m/z	Predicted Intensity	Assignment
149	High	[M]⁺˙ (Molecular Ion)
122	Medium	[M - HCN]⁺˙
109	Very High	[C₇H₆F]⁺ (Fluorotropylium ion)
96	Medium	[C₆H₅F]⁺˙

Interpretation:

The molecular ion peak [M]⁺˙ is expected at m/z 149, corresponding to the molecular weight of C₉H₈FN. A common fragmentation pathway for isocyanides is the loss of HCN, which would give rise to a peak at m/z 122. The most intense peak in the spectrum (the base peak) is predicted to be at m/z 109, corresponding to the stable fluorotropylium cation, formed by benzylic cleavage and rearrangement. Other significant fragments would arise from further fragmentation of the aromatic ring and the ethyl chain.

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile for 1-fluoro-4-(2-isocyanoethyl)benzene. By leveraging established spectroscopic principles and data from analogous structures, we have outlined the expected outcomes from ¹H, ¹³C, and ¹⁹F NMR, IR spectroscopy, and mass spectrometry. The detailed protocols and interpretations serve as a robust framework for researchers working with this compound, facilitating its synthesis, identification, and further application in chemical research. The combination of the characteristic isocyanide stretch in the IR, the specific coupling patterns in the multinuclear NMR spectra, and the predictable fragmentation in the mass spectrum allows for the confident and unambiguous characterization of 1-fluoro-4-(2-isocyanoethyl)benzene.

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Physical characteristics of 1-fluoro-4-(2-isocyanoethyl)benzene

An In-Depth Technical Guide to the Physical Characteristics of 1-fluoro-4-(2-isocyanoethyl)benzene

Introduction

1-fluoro-4-(2-isocyanoethyl)benzene is a bifunctional organic molecule incorporating a fluorinated aromatic ring and an aliphatic isocyanide group. The presence of the fluorine atom offers a powerful probe for ¹⁹F NMR spectroscopy and can significantly modulate the molecule's electronic properties, lipophilicity, and metabolic stability, making it a compound of interest for drug development professionals.[1][2] The isocyanide functional group, an isomer of the more common nitrile, is a versatile synthetic handle known for its unique reactivity in multicomponent reactions (e.g., Ugi and Passerini reactions) and its ability to act as a ligand in organometallic chemistry.[3][4]

This guide provides a comprehensive overview of the core physical and spectroscopic characteristics of 1-fluoro-4-(2-isocyanoethyl)benzene. In the absence of extensive published data for this specific molecule, we will ground our discussion in the established principles of its constituent functional groups and provide field-proven methodologies for the empirical determination of its properties. This document is intended for researchers and scientists who require a deep understanding of the compound's nature for handling, characterization, and application in synthetic and medicinal chemistry.

Core Molecular and Physical Properties

A precise understanding of a compound's fundamental properties is critical for its storage, handling, and use in quantitative experiments. The data for 1-fluoro-4-(2-isocyanoethyl)benzene are summarized below.

Property	Value / Description	Source(s)
Molecular Formula	C₉H₈FN
Molecular Weight	149.16 g/mol
Chemical Structure
Appearance	Solid (predicted/supplier data)
Odor	Expected to be extremely unpleasant and penetrating.	[3][4][5]
CAS Number	244221-04-3	[6]
MDL Number	MFCD02664673

Rationale: Volatile isocyanides are legendary for their powerful and deeply disagreeable odors.[4] This property necessitates handling the compound in a well-ventilated fume hood with appropriate personal protective equipment (PPE) to avoid exposure.

Thermodynamic Properties: Boiling and Melting Points

The boiling and melting points are fundamental physical constants that provide an indication of a substance's purity and the strength of its intermolecular forces. For a solid compound like 1-fluoro-4-(2-isocyanoethyl)benzene, the melting point is of primary importance.

Experimental Protocol: Melting Point Determination

The rationale behind this technique is to slowly heat a small, packed sample of the solid in a capillary tube while observing the precise temperature range over which the solid-to-liquid phase transition occurs. A sharp melting range (typically < 2 °C) is indicative of a pure compound.

Methodology:

• Sample Preparation: Ensure the 1-fluoro-4-(2-isocyanoethyl)benzene sample is completely dry and finely powdered.

• Capillary Loading: Gently tap the open end of a capillary tube into the powder to collect a small amount. Invert the tube and tap the sealed end on a hard surface to pack the solid down to a height of 2-3 mm.

• Apparatus Setup: Place the loaded capillary into the heating block of a calibrated melting point apparatus.

• Heating and Observation:

  • Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point.

  • Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Record the temperature (T₂) at which the entire sample has melted into a clear liquid.

• Reporting: The melting point is reported as the range T₁ – T₂.

For the boiling point, which is relevant if the compound were to be purified by distillation under vacuum, the distillation method or a microscale capillary method would be employed.[7][8][9][10] The principle involves heating the liquid until its vapor pressure equals the external pressure.[11]

Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing formulation, and in synthetic chemistry, dictating solvent choices for reactions and purifications. The solubility is governed by the principle of "like dissolves like," where polar compounds dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[12] 1-fluoro-4-(2-isocyanoethyl)benzene possesses a nonpolar aromatic ring and ethyl chain, but also polar C-F and -N≡C bonds, suggesting a mixed polarity.

Logical Workflow for Solubility Determination

A systematic approach is essential to efficiently characterize a compound's solubility. The following workflow provides a logical progression from common laboratory solvents to aqueous solutions of varying pH, which can reveal the presence of acidic or basic functional groups.[13][14][15]

Caption: Logical workflow for systematic solubility testing.

Predicted Solubility: Given its structure, 1-fluoro-4-(2-isocyanoethyl)benzene is expected to be insoluble in water but soluble in common organic solvents like diethyl ether, chloroform, and acetone.[12] Isocyanides are generally stable to strong bases but can be sensitive to acid, which may cause hydrolysis to the corresponding formamide.[3][4] Therefore, solubility in 5% HCl should be interpreted with caution, as a reaction may occur.

Spectroscopic Characterization

Spectroscopy is the cornerstone of modern chemical analysis, providing unambiguous structural confirmation.[16][17] The key techniques for characterizing 1-fluoro-4-(2-isocyanoethyl)benzene are Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups. The most diagnostic feature for this molecule will be the isocyanide group.

• Expected Absorption: Isocyanides exhibit a very strong and sharp absorption band in the IR spectrum in the range of 2165–2110 cm⁻¹ .[3][18] This peak is characteristic and its presence is a strong indicator of the -N≡C functionality. Other expected peaks would include C-H stretches from the aromatic ring (~3100-3000 cm⁻¹) and the aliphatic chain (~2960-2850 cm⁻¹), and C=C stretches from the aromatic ring (~1600-1450 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework and the chemical environment of specific nuclei. For this compound, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.[19]

¹H NMR:

• Aromatic Region (δ ~7.0-7.4 ppm): The four aromatic protons will appear in this region. Due to the fluorine at C4 and the ethylisocyano group at C1, they will present as two distinct signals, each integrating to 2 protons. They will likely appear as two doublets of doublets (or complex multiplets) due to coupling to each other and to the fluorine atom.

• Aliphatic Region (δ ~2.8-3.2 ppm): The two methylene groups (-CH₂-CH₂-) will appear as two distinct triplets, each integrating to 2 protons, due to coupling with each other. The group closer to the aromatic ring will be slightly more downfield.

¹³C NMR:

• Isocyanide Carbon (δ ~155-170 ppm): The isocyano carbon is typically found in this downfield region.

• Aromatic Carbons (δ ~115-165 ppm): Four signals are expected for the aromatic carbons. The carbon directly bonded to fluorine (C-F) will show a large one-bond coupling constant (¹J_CF) and will be significantly downfield. The other carbons will show smaller two-, three-, and four-bond couplings to fluorine.

• Aliphatic Carbons (δ ~20-50 ppm): Two signals are expected for the two methylene carbons.

¹⁹F NMR:

• Significance: ¹⁹F NMR is a highly sensitive technique with a wide chemical shift range, making it an excellent tool for confirming the presence and environment of the fluorine atom.[20][21]

• Expected Spectrum: A single resonance is expected for the fluorine atom. This signal will be split into a multiplet (likely a triplet of triplets or a complex multiplet) due to coupling with the ortho- and meta-protons on the aromatic ring. The chemical shift will be dependent on the reference standard used but is characteristic for a fluorine on an aromatic ring.[22]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and information about the molecule's fragmentation pattern, further confirming its structure.

• Expected Molecular Ion Peak (M⁺): A strong molecular ion peak should be observed at an m/z (mass-to-charge ratio) corresponding to the molecular weight of the compound, 149.16. High-resolution mass spectrometry (HRMS) would confirm the elemental composition C₉H₈FN.

• Key Fragmentation Patterns: Common fragmentation would likely involve the loss of the isocyanide group or cleavage of the ethyl chain, leading to characteristic fragment ions that can be used to piece the structure together.

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An In-Depth Technical Guide on the Role of Fluorine in 1-fluoro-4-(2-isocyanoethyl)benzene Reactivity

Introduction

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine into molecular scaffolds is a widely employed strategy to enhance pharmacological profiles.[1][2][3][4][5][6] The subject of this guide, 1-fluoro-4-(2-isocyanoethyl)benzene, is a bifunctional molecule that marries the unique electronic properties of a fluorine-substituted aromatic ring with the versatile reactivity of an isocyanide group. This combination makes it a valuable building block for the synthesis of complex molecular architectures, particularly in the realm of peptide and heterocycle synthesis through isocyanide-based multicomponent reactions.[7][8] Understanding the nuanced role of the fluorine atom in this compound is paramount for researchers and drug development professionals seeking to leverage its synthetic potential and predict its influence on the properties of its derivatives.

This technical guide provides an in-depth analysis of how the fluorine substituent in 1-fluoro-4-(2-isocyanoethyl)benzene governs its reactivity. We will explore the fundamental electronic effects of fluorine on the aromatic system, the consequent modulation of the isocyanoethyl group's reactivity, and the broader implications for its application in medicinal chemistry.

The Dichotomous Electronic Influence of Aromatic Fluorine

The fluorine atom, despite being the most electronegative element, exerts a complex and dualistic electronic influence on the benzene ring to which it is attached.[9][10] This duality arises from the interplay of two opposing effects: the inductive effect (-I) and the mesomeric, or resonance, effect (+M).

• Inductive Effect (-I): Due to its high electronegativity, fluorine strongly withdraws electron density from the benzene ring through the sigma (σ) bond framework.[10][11][12] This effect is most pronounced at the carbon atom directly attached to the fluorine and diminishes with distance. The overall consequence of the inductive effect is a decrease in the electron density of the aromatic ring, rendering it less nucleophilic compared to unsubstituted benzene.[10]

• Mesomeric Effect (+M): Conversely, the lone pairs of electrons on the fluorine atom can be delocalized into the π-system of the benzene ring.[9][10] This donation of electron density, known as the mesomeric effect, increases the electron density at the ortho and para positions of the ring.[9][10]

In the case of fluorobenzene, the inductive effect generally outweighs the mesomeric effect, leading to an overall deactivation of the ring towards electrophilic aromatic substitution.[10] However, the mesomeric effect still directs incoming electrophiles to the ortho and para positions.[9] For 1-fluoro-4-(2-isocyanoethyl)benzene, the fluorine atom is in the para position relative to the isocyanoethyl substituent. This positioning has significant implications for the electronic character of the entire molecule. The electron-withdrawing nature of fluorine will influence the isocyanoethyl group, albeit to a lesser extent than its direct effect on the ring.

Caption: Dual electronic effects of fluorine on the aromatic ring.

Modulation of Isocyanide Reactivity

The isocyanide functional group (-N≡C) is a versatile synthon in organic chemistry, known for its participation in a variety of transformations, most notably multicomponent reactions (MCRs).[7][8] The reactivity of the isocyanide is dictated by the electronic nature of its carbon atom. The fluorine atom in 1-fluoro-4-(2-isocyanoethyl)benzene, through its inductive effect, is expected to slightly decrease the electron density of the isocyanide carbon. This modulation, though subtle, can have a discernible impact on the kinetics and outcomes of its reactions.

The Ugi Four-Component Reaction (Ugi-4CR)

The Ugi reaction is a powerful tool for the rapid construction of α-aminoacyl amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[7][13] The isocyanide acts as a crucial C1 building block in this process.[13] The reaction is believed to proceed through the formation of an iminium ion, which is then attacked by the nucleophilic isocyanide.

The electron-withdrawing effect of the para-fluorine atom in 1-fluoro-4-(2-isocyanoethyl)benzene would render the isocyanide carbon slightly less nucleophilic. This might lead to a modest decrease in the rate of its addition to the iminium ion intermediate compared to a non-fluorinated analogue. However, the high reactivity of the intermediates in the Ugi reaction often ensures that the reaction proceeds to completion, and high yields of the desired peptide-like products can still be expected.[14][15] The incorporation of the fluoroaryl motif via this reaction is highly desirable for generating libraries of compounds with potential pharmaceutical applications.[8]

Caption: Generalized mechanism of the Ugi four-component reaction.

The Passerini Three-Component Reaction (Passerini-3CR)

The Passerini reaction is another cornerstone of isocyanide chemistry, combining an isocyanide, a carbonyl compound (aldehyde or ketone), and a carboxylic acid to yield an α-acyloxy amide.[16][17][18][19] Similar to the Ugi reaction, the isocyanide attacks an electrophilic carbon—in this case, the carbonyl carbon of the aldehyde or ketone.[16]

The slightly diminished nucleophilicity of the isocyanide in 1-fluoro-4-(2-isocyanoethyl)benzene due to the fluorine's inductive effect would be expected to have a similar rate-moderating effect on the Passerini reaction as on the Ugi reaction. Nevertheless, the reaction is generally robust and provides a straightforward route to highly functionalized molecules.[19]

Implications in Drug Discovery and Development

The introduction of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance a variety of properties.[1][2][3][4][5][6] The use of 1-fluoro-4-(2-isocyanoethyl)benzene as a building block imparts these benefits to the resulting molecules.

• Metabolic Stability: A primary reason for incorporating fluorine is to block metabolically labile sites.[1][2] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it resistant to oxidative metabolism by cytochrome P450 enzymes.[1][12] Placing the fluorine on the aromatic ring can prevent aromatic hydroxylation, a common metabolic pathway, thereby increasing the half-life and bioavailability of the drug.[2][6]

• Lipophilicity and Permeability: Fluorine substitution generally increases the lipophilicity of a molecule.[5] This can enhance its ability to cross cell membranes and the blood-brain barrier, which is often a desirable property for drugs targeting the central nervous system.[6]

• Binding Affinity: The fluorine atom can participate in favorable interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions.[6] Its ability to modulate the electronic environment of the molecule can also lead to improved binding affinity and selectivity for the target protein.[2]

The following table summarizes the anticipated effects of the fluorine atom in 1-fluoro-4-(2-isocyanoethyl)benzene on its reactivity and the properties of its derivatives.

Property	Influence of Fluorine	Rationale
Isocyanide Reactivity	Slightly decreased nucleophilicity	Inductive electron withdrawal (-I effect) by fluorine.
Ugi/Passerini Reaction Rate	Potentially slightly slower	Reduced nucleophilicity of the isocyanide.
Metabolic Stability of Derivatives	Increased	C-F bond strength prevents aromatic hydroxylation.[1][12]
Lipophilicity of Derivatives	Increased	High lipophilicity of fluorine.[5]
Binding Affinity of Derivatives	Potentially enhanced	Favorable interactions (H-bonding, dipole) with protein targets.[6]

Hypothetical Experimental Protocols

Protocol 1: Ugi Four-Component Reaction

• To a solution of the aldehyde (1.0 mmol) and amine (1.0 mmol) in methanol (5 mL) in a round-bottom flask, stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Add the carboxylic acid (1.0 mmol) to the reaction mixture.

• Add 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 mmol) to the flask.

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired α-aminoacyl amide.

Protocol 2: Passerini Three-Component Reaction

• To a solution of the aldehyde or ketone (1.0 mmol) and carboxylic acid (1.0 mmol) in an aprotic solvent such as dichloromethane (5 mL) in a round-bottom flask, add 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 mmol).

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to remove excess carboxylic acid.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system to yield the target α-acyloxy amide.

Caption: Hypothetical workflows for Ugi and Passerini reactions.

Conclusion

The fluorine atom in 1-fluoro-4-(2-isocyanoethyl)benzene plays a critical, albeit nuanced, role in defining the molecule's reactivity and its utility in synthetic and medicinal chemistry. Its powerful inductive electron-withdrawing effect, transmitted through the aromatic ring and ethyl linker, subtly modulates the nucleophilicity of the isocyanide group. While this may slightly temper its reaction rates in multicomponent reactions like the Ugi and Passerini syntheses, the inherent reactivity of the isocyanide ensures its efficacy as a versatile building block. More significantly, the presence of the fluorine atom imparts highly desirable properties to the resulting products, including enhanced metabolic stability and potentially improved pharmacological activity. A thorough understanding of these structure-activity relationships is essential for scientists to fully exploit the potential of this and similar fluorinated synthons in the design and development of next-generation therapeutics.

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The Strategic Utility of 1-Fluoro-4-(2-isocyanoethyl)benzene: A Technical Guide for Advanced Drug Discovery

Foreword: The Imperative of Fluorine in Modern Medicinal Chemistry

In the landscape of contemporary drug development, the strategic incorporation of fluorine is not merely an option but a pivotal design element. The unique physicochemical properties imparted by fluorine—its high electronegativity, small van der Waals radius, and the remarkable strength of the carbon-fluorine bond—collectively offer a powerful toolkit for medicinal chemists. These attributes are leveraged to enhance a multitude of critical drug-like properties, including metabolic stability, receptor binding affinity, lipophilicity, and pKa modulation. Consequently, fluorinated building blocks have emerged as indispensable reagents in the synthesis of novel therapeutics. This guide provides an in-depth technical exploration of 1-fluoro-4-(2-isocyanoethyl)benzene, a versatile bifunctional building block poised to accelerate the discovery of next-generation pharmaceuticals.

Core Characteristics of 1-Fluoro-4-(2-isocyanoethyl)benzene

1-Fluoro-4-(2-isocyanoethyl)benzene is a valuable synthetic intermediate characterized by the presence of two key functional moieties: a fluorine-substituted aromatic ring and a reactive isocyano group. This unique combination allows for its seamless integration into complex molecular architectures while simultaneously introducing the advantageous properties of fluorine.

Physicochemical Data

A thorough understanding of the physical and chemical properties of a building block is fundamental to its effective application in synthesis.

Table 1: Physicochemical Properties of 1-Fluoro-4-(2-isocyanoethyl)benzene

Property	Value
Molecular Formula	C9H8FN
Molecular Weight	149.16 g/mol
Appearance	Solid
Solubility	Soluble in most common organic solvents (e.g., DCM, THF, DMF).
Storage	Store in a cool, dry place away from moisture and strong acids.

Synthesis Pathway: From Amine to Isocyanide

The most direct and widely adopted synthetic route to 1-fluoro-4-(2-isocyanoethyl)benzene commences with the commercially available 2-(4-fluorophenyl)ethylamine. The transformation is a reliable two-step process involving N-formylation followed by dehydration.

Caption: Synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene.

Experimental Protocol: N-Formylation

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-(4-fluorophenyl)ethylamine (1.0 eq) in an excess of ethyl formate (used as both reagent and solvent).

• Heating: Heat the mixture to reflux and maintain for 12-18 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, allow the reaction to cool to ambient temperature. Remove the excess ethyl formate under reduced pressure to yield the crude N-[2-(4-fluorophenyl)ethyl]formamide. This intermediate is often of sufficient purity for use in the subsequent step without further purification.

Experimental Protocol: Dehydration

Safety Precaution: This procedure involves phosphorus oxychloride, which is highly corrosive and toxic. It must be performed in a well-ventilated chemical fume hood with appropriate personal protective equipment.

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the crude N-[2-(4-fluorophenyl)ethyl]formamide (1.0 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (2.2 eq) to the cooled solution.

• Dehydrating Agent Addition: Add phosphorus oxychloride (POCl3, 1.1 eq) dropwise to the stirred solution, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to gradually warm to room temperature and stir for 2-4 hours. Monitor for the disappearance of the formamide starting material by TLC or GC-MS.

• Quenching: Carefully quench the reaction by slowly pouring the mixture into a stirred, saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Separate the organic layer and extract the aqueous layer with DCM. Combine the organic fractions, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate in vacuo. The crude 1-fluoro-4-(2-isocyanoethyl)benzene can be purified by vacuum distillation or column chromatography on silica gel.

Synthetic Applications: A Gateway to Molecular Diversity

The isocyano group is a uniquely versatile functional handle in organic synthesis, renowned for its participation in a plethora of powerful transformations, most notably multicomponent reactions (MCRs).

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of combinatorial chemistry, enabling the one-pot synthesis of α-acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[1][2][3][4] The use of 1-fluoro-4-(2-isocyanoethyl)benzene in the U-4CR allows for the direct incorporation of the fluorinated phenethyl moiety, a privileged scaffold in many bioactive molecules.

Caption: The Ugi four-component reaction.

The reaction proceeds through the formation of an imine from the aldehyde and amine, which is then attacked by the isocyanide. The resulting nitrilium ion is trapped by the carboxylate, and a subsequent Mumm rearrangement yields the final product.[1]

The Passerini Three-Component Reaction (P-3CR)

The Passerini reaction is another powerful isocyanide-based MCR that combines an aldehyde or ketone, a carboxylic acid, and an isocyanide to afford α-acyloxy carboxamides.[5][6][7] This transformation provides a rapid and efficient route to ester and amide-containing molecules.

Caption: The Passerini three-component reaction.

The mechanism is believed to involve the formation of a hydrogen-bonded complex between the carbonyl compound and the carboxylic acid, which is then attacked by the isocyanide, followed by an intramolecular acyl transfer.

Conclusion: A Strategic Asset in Drug Discovery

1-Fluoro-4-(2-isocyanoethyl)benzene represents a highly valuable and versatile building block for the modern medicinal chemist. Its straightforward synthesis and the unique reactivity of the isocyano group, particularly in multicomponent reactions, provide a powerful platform for the rapid generation of diverse and complex molecular libraries. The inherent presence of the 4-fluorophenyl moiety allows for the strategic introduction of fluorine, a critical element in optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. As the demand for novel and efficacious therapeutics continues to escalate, the judicious application of such well-designed building blocks will be paramount to the success of future drug discovery endeavors.

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The Strategic Integration of Fluorinated Isocyanides in Modern Drug Discovery: A Technical Guide

Introduction: The Convergence of Two Powerful Chemical Modalities

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine has become an indispensable tool for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates.[1] Its unique electronic and steric characteristics can profoundly influence a molecule's acidity, lipophilicity, metabolic stability, and binding affinity.[2] Concurrently, the isocyanide functional group has emerged from being a niche curiosity to a versatile and powerful building block, largely due to its unique reactivity in multicomponent reactions (MCRs).[1][3] This guide explores the synergistic potential of combining these two modalities, focusing on the applications of fluorinated isocyanides in accelerating and enhancing the drug discovery process.

The isocyanide functionality, isoelectronic with carbon monoxide, possesses a unique electronic structure with both nucleophilic and electrophilic character at the carbon atom.[1] This ambiphilic nature is the cornerstone of its utility in MCRs like the Ugi and Passerini reactions, which allow for the rapid assembly of complex, drug-like molecules from simple starting materials in a single synthetic operation.[3][4] Such reactions are invaluable for generating large and diverse compound libraries for high-throughput screening.[5]

The introduction of fluorine into isocyanide building blocks presents a compelling strategy for medicinal chemists. It allows for the direct incorporation of this "magic atom" into novel molecular scaffolds, potentially imbuing them with favorable drug-like properties from the outset. This guide will provide an in-depth analysis of the synthesis of these valuable reagents, their application in constructing diverse molecular architectures, their role as bioisosteres, and their emerging use in advanced imaging techniques.

The Role of Fluorine in Drug Design: A Primer

The prevalence of fluorinated pharmaceuticals is a testament to the transformative effects of this element.[6] Approximately 30% of all new approved drugs contain at least one fluorine atom. The strategic placement of fluorine can lead to a number of beneficial effects[2][5]:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. Replacing a metabolically labile C-H bond with a C-F bond can significantly increase a drug's half-life.[7]

• Binding Affinity: The high electronegativity of fluorine can alter the electronic distribution within a molecule, leading to more favorable interactions with the target protein through hydrogen bonds and dipole interactions.[2]

• Lipophilicity and Permeability: Fluorine substitution can modulate a molecule's lipophilicity (logP), which in turn affects its solubility, permeability across biological membranes, and overall pharmacokinetic profile.[8]

• pKa Modulation: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic functional groups, influencing a compound's ionization state at physiological pH and thus its target engagement and bioavailability.[6]

These properties are summarized in the table below:

Property	Effect of Fluorination	Implication in Drug Discovery
Metabolic Stability	Increased due to strong C-F bond	Longer drug half-life, reduced dosing frequency
Binding Affinity	Can be enhanced through new electronic interactions	Increased potency and selectivity
Lipophilicity (logP)	Context-dependent; can increase or decrease	Modulation of solubility and membrane permeability
pKa	Lowered for nearby acidic/basic groups	Altered ionization state and target engagement

Synthesis of Fluorinated Isocyanides: Building the Toolbox

The utility of fluorinated isocyanides in drug discovery is predicated on their synthetic accessibility. A variety of methods have been developed to prepare these valuable building blocks.

Dehydration of Formamides

A common and versatile method for the synthesis of isocyanides is the dehydration of N-substituted formamides. This can be achieved using a variety of dehydrating agents, with phosphorus oxychloride (POCl₃) in the presence of a base like pyridine or triethylamine being a classic example.

Experimental Protocol: General Procedure for the Synthesis of an α-Fluoroalkyl Isocyanide via Formamide Dehydration

• Formylation: To a solution of the corresponding α-fluoroalkyl primary amine (1.0 eq.) in an appropriate solvent (e.g., dichloromethane or ethyl acetate) at 0 °C, add ethyl formate (1.2 eq.) and stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS until the starting amine is consumed. Concentrate the reaction mixture under reduced pressure to obtain the crude N-(α-fluoroalkyl)formamide.

• Dehydration: Dissolve the crude formamide in a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar). Cool the solution to 0 °C.

• Add a base, typically triethylamine (2.2 eq.), to the solution.

• Slowly add a solution of a dehydrating agent, such as phosphorus oxychloride (POCl₃) (1.1 eq.) or triflic anhydride (Tf₂O) (1.1 eq.), in the same solvent, keeping the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the progress by IR spectroscopy (disappearance of the amide C=O stretch and appearance of the isocyanide N≡C stretch around 2150 cm⁻¹).

• Workup: Quench the reaction by the slow addition of ice-cold saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: The crude isocyanide can be purified by vacuum distillation or column chromatography on silica gel. Caution: Many isocyanides are volatile and have strong, unpleasant odors. All manipulations should be performed in a well-ventilated fume hood.

From Primary Amines using Difluorocarbene

A more recent and operationally simple method involves the reaction of primary amines with difluorocarbene, generated in situ. This method is particularly attractive for late-stage functionalization of complex molecules.[8]

Caption: In situ generation of difluorocarbene and subsequent reaction with a primary amine to yield an isocyanide.

Applications in Multicomponent Reactions for Scaffold Diversity

The true power of fluorinated isocyanides is unleashed in multicomponent reactions, which enable the rapid construction of complex and diverse molecular scaffolds.

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of combinatorial chemistry, combining an aldehyde, an amine, a carboxylic acid, and an isocyanide to form a dipeptide-like α-acylamino amide.[9] The use of a fluorinated isocyanide in this reaction directly incorporates a fluorinated moiety into the product scaffold.[10][11]

Caption: The Ugi four-component reaction (U-4CR) utilizing a fluorinated isocyanide to generate a fluorinated peptidomimetic scaffold.

This one-pot synthesis allows for immense structural diversity by simply varying the four starting components. The incorporation of a fluorinated isocyanide can be particularly advantageous in generating libraries of peptidomimetics with enhanced metabolic stability and cell permeability.[12]

The Passerini Three-Component Reaction (P-3CR)

The Passerini reaction combines an aldehyde (or ketone), a carboxylic acid, and an isocyanide to produce an α-acyloxy carboxamide.[13][14][15] This reaction is highly atom-economical and tolerates a wide range of functional groups.[16]

Experimental Protocol: Passerini Reaction with a Fluorinated Isocyanide

• Reaction Setup: To a solution of the carboxylic acid (1.0 eq.) and the aldehyde or ketone (1.1 eq.) in an aprotic solvent (e.g., DCM or THF, 0.5 M) at room temperature, add the fluorinated isocyanide (1.0 eq.) dropwise.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes) to afford the desired α-acyloxy carboxamide.

The products of the Passerini reaction are valuable scaffolds in their own right and can also serve as intermediates for the synthesis of other complex molecules.

Fluorinated Isocyanides as Bioisosteres

Bioisosterism, the replacement of a functional group with another that has similar physical or chemical properties, is a widely used strategy in lead optimization.[17][18] The unique electronic properties of the isocyanide group, coupled with the effects of fluorination, make fluorinated isocyanides intriguing candidates for bioisosteric replacement.

• Nitrile and Carbonyl Mimicry: The linear geometry and dipole moment of the isocyanide group allow it to act as a bioisostere for the nitrile and, in some contexts, the carbonyl group.[19] The introduction of fluorine can further modulate the electronic properties to better mimic the target functional group.

• Modulation of Physicochemical Properties: Replacing a hydrogen atom or a hydroxyl group with a fluorine atom is a classic bioisosteric replacement.[20] By using a fluorinated isocyanide, this principle can be extended to more complex replacements, allowing for fine-tuning of properties like lipophilicity and hydrogen bonding capacity.

Metabolic Stability of the Isocyanide Moiety

A historical concern that has limited the use of isocyanides in drug discovery is their perceived metabolic instability.[1] However, recent studies have shown that the metabolic fate of the isocyanide group is highly dependent on its substitution pattern.[12][21] Aromatic and primary isocyanides tend to be more metabolically labile, while secondary and tertiary isocyanides exhibit significantly greater stability.[1][11] This suggests that by designing molecules with appropriately substituted isocyanide groups, metabolic instability can be mitigated. The inherent stability of the C-F bond in fluorinated isocyanides can further contribute to an improved metabolic profile.

Application in PET Imaging: The Rise of ¹⁸F-Labeled Isocyanides

Positron Emission Tomography (PET) is a powerful, non-invasive imaging technique that is increasingly used in drug discovery to study pharmacokinetics, pharmacodynamics, and target engagement in vivo.[22][23] Fluorine-18 (¹⁸F) is a preferred radionuclide for PET due to its favorable half-life (109.8 min) and low positron energy, which allows for high-resolution imaging.[24]

The development of methods to incorporate ¹⁸F into isocyanide building blocks opens up new avenues for creating novel PET tracers. An ¹⁸F-labeled isocyanide could be used in MCRs to rapidly synthesize a library of labeled compounds for screening, or it could be incorporated into a known pharmacophore to enable in vivo imaging studies.

Caption: Workflow for the synthesis and application of ¹⁸F-labeled isocyanides in PET imaging for drug discovery.

The synthesis of these radiolabeled building blocks remains a challenge, but ongoing research into late-stage fluorination techniques is paving the way for more routine access to these powerful tools.[25]

Future Perspectives and Conclusion

The convergence of fluorine chemistry and isocyanide-based multicomponent reactions represents a promising frontier in drug discovery. Fluorinated isocyanides offer a direct and efficient means of incorporating fluorine's beneficial properties into diverse and complex molecular scaffolds. While challenges remain, particularly in the synthesis of a broader range of fluorinated isocyanide building blocks and in understanding their metabolic fate in greater detail, the potential benefits are substantial.

As our understanding of the unique reactivity and properties of these reagents grows, we can expect to see their increased application in several key areas:

• Library Synthesis: The generation of large, fluorinated compound libraries for hit-finding campaigns.

• Lead Optimization: The use of fluorinated isocyanides as bioisosteres for fine-tuning the properties of lead compounds.

• PET Imaging: The development of novel ¹⁸F-labeled isocyanide synthons for the rapid synthesis of PET tracers.

By embracing the synergy between these two powerful chemical modalities, medicinal chemists can expand their toolbox and accelerate the discovery and development of the next generation of therapeutics.

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The Isocyanide Functional Group: A Technical Guide to Synthesis and Reactivity

Abstract

The isocyanide functional group, with its unique electronic structure and diverse reactivity, represents a cornerstone of modern synthetic chemistry. Often underutilized due to their perceived instability and potent odor, isocyanides are, in fact, remarkably versatile building blocks. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the isocyanide functional group. We will delve into the fundamental principles of its structure and bonding, explore robust and field-proven methods for its introduction into molecules, and provide a detailed examination of its rich and varied reactivity, with a focus on its application in constructing complex molecular architectures. This guide is designed to bridge the gap between theoretical understanding and practical application, offering detailed experimental protocols and insights to empower chemists to confidently harness the synthetic potential of isocyanides.

The Isocyanide Functional Group: Structure, Bonding, and Spectroscopic Properties

The isocyanide, or isonitrile, functional group is characterized by a nitrogen atom triple-bonded to a carbon atom, with the organic substituent attached to the nitrogen (R-N≡C).[1] This is in isomeric contrast to the more common nitrile functional group, where the organic substituent is attached to the carbon (R-C≡N).[2][3] This seemingly subtle difference in connectivity gives rise to a unique electronic structure and a wealth of synthetic possibilities.

Bonding and Resonance

The bonding in isocyanides is best described through two primary resonance structures.[4][5] One structure depicts a triple bond between the nitrogen and carbon, resulting in a formal positive charge on the nitrogen and a formal negative charge on the carbon.[5] The second, and computationally more significant, contributor features a double bond between the nitrogen and carbon, with the carbon atom possessing a lone pair of electrons, giving it carbene-like character.[5][6] This dual nature, with both nucleophilic and electrophilic potential at the terminal carbon, is central to the diverse reactivity of isocyanides.[5] The C-N bond distance is approximately 115.8 pm, and the R-N-C bond angle is nearly linear at around 180°.[4][7]

Caption: Resonance contributors of the isocyanide functional group.

Spectroscopic Characterization

The unique bonding arrangement of isocyanides gives rise to distinct spectroscopic signatures that are invaluable for their identification and characterization.

• Infrared (IR) Spectroscopy: Isocyanides exhibit a strong and characteristic absorption in their IR spectra in the range of 2165–2110 cm⁻¹.[4] This sharp band is due to the N≡C stretching vibration and is a reliable diagnostic tool for the presence of the isocyanide functional group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹³C NMR spectra, the isocyanide carbon typically appears in the range of 155-170 ppm. A notable feature is the observable coupling between the ¹³C and the quadrupolar ¹⁴N nucleus, with coupling constants of approximately 5 Hz for the isocyanide carbon and 5–14 Hz for the carbon atom attached to the isocyanide group.[4] In ¹H NMR, the protons on the carbon alpha to the isocyanide group are deshielded. For instance, in tert-butyl isocyanide, the β-hydrogens appear as a characteristic 1:1:1 triplet due to coupling with the ¹⁴N nucleus.[3]

Spectroscopic Technique	Characteristic Signature	Approximate Range/Value
Infrared (IR)	N≡C stretch	2165–2110 cm⁻¹
¹³C NMR	Isocyanide Carbon	155-170 ppm
¹³C-¹⁴N Coupling	J(¹³C, ¹⁴N)	~5-14 Hz

Introduction of the Isocyanide Functional Group: Synthetic Methodologies

Several reliable methods exist for the introduction of the isocyanide functional group. The choice of method often depends on the nature of the starting material and the desired substitution pattern of the target isocyanide.

Dehydration of N-Substituted Formamides

One of the most common and versatile methods for preparing isocyanides is the dehydration of N-substituted formamides.[8] This reaction is typically carried out using a strong dehydrating agent in the presence of a base. Phosphorus oxychloride (POCl₃) is a widely used and effective dehydrating agent for this transformation.[1][9]

Caption: Workflow for isocyanide synthesis from formamides.

Experimental Protocol: Synthesis of Cyclohexyl Isocyanide from N-Cyclohexylformamide [2][10]

• Reaction Setup: A solution of N-cyclohexylformamide (1 mole) in petroleum ether and triethylamine (2.2 moles) is placed in a flask equipped with a stirrer, reflux condenser, and a dropping funnel.

• Addition of Dehydrating Agent: The solution is cooled in an ice bath, and phosphorus oxychloride (1.1 moles) is added dropwise with stirring, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, the mixture is stirred under reflux for 10 minutes.

• Workup: The reaction mixture is cooled to 0-5°C, and ice water is gradually added. The organic phase is separated, and the aqueous phase is extracted with petroleum ether. The combined organic extracts are washed with water and dried over magnesium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude cyclohexyl isocyanide is purified by vacuum distillation.

Reactant	Molar Eq.	Dehydrating Agent	Base	Solvent	Yield
N-Cyclohexylformamide	1.0	POCl₃ (1.1 eq.)	Triethylamine (2.2 eq.)	Petroleum Ether	67-72%

Note: Isocyanides often have a strong, disagreeable odor and can be toxic. All manipulations should be performed in a well-ventilated fume hood.[2][10]

The Carbylamine Reaction (Hofmann Isocyanide Synthesis)

The carbylamine reaction provides a direct route to isocyanides from primary amines.[11] This reaction involves the treatment of a primary amine with chloroform in the presence of a strong base, which generates dichlorocarbene as a reactive intermediate.[11][12]

Experimental Protocol: Synthesis of tert-Butyl Isocyanide from tert-Butylamine [3][13]

• Reaction Setup: A mixture of tert-butylamine (1.94 moles), chloroform (0.98 moles), and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride) in dichloromethane is prepared.

• Addition to Base: This mixture is added dropwise to a stirred, warm (ca. 45°C) solution of sodium hydroxide (7.50 moles) in water.

• Reaction: The reaction mixture refluxes and is stirred for an additional hour after the reflux subsides.

• Workup: The reaction mixture is diluted with ice and water, and the organic layer is separated. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate.

• Purification: The drying agent is removed by filtration, and the filtrate is distilled to yield tert-butyl isocyanide.

Reactant	Molar Eq.	Reagents	Base	Solvent	Yield
tert-Butylamine	1.94	Chloroform (0.98 eq.), Benzyltriethylammonium chloride	NaOH (7.50 eq.)	Dichloromethane	66-73%

The Rich Reactivity of the Isocyanide Functional Group

The unique electronic structure of isocyanides endows them with a diverse range of reactivity, making them valuable synthons in organic synthesis.

Multicomponent Reactions: The Ugi and Passerini Reactions

Isocyanides are renowned for their participation in multicomponent reactions (MCRs), which allow for the rapid construction of complex molecules from simple starting materials in a single synthetic operation.

The Ugi Four-Component Reaction (U-4CR): The Ugi reaction is a powerful transformation that combines an aldehyde or ketone, an amine, a carboxylic acid, and an isocyanide to form an α-acylamino amide.[8][13] The reaction proceeds through the initial formation of an imine, which is then attacked by the nucleophilic isocyanide to form a nitrilium ion intermediate. Subsequent trapping by the carboxylate and an intramolecular acyl transfer (Mumm rearrangement) affords the final product.[13]

Caption: Simplified mechanism of the Ugi four-component reaction.

Experimental Protocol: A Representative Ugi Reaction [14]

• Reaction Setup: Benzaldehyde (2 mmol), aniline (2 mmol), benzoic acid (2 mmol), and tert-butyl isocyanide (2 mmol) are placed in a round-bottom flask, either without solvent or in water (6.6 mL).

• Reaction: The mixture is stirred at room temperature for a specified time (e.g., 3 hours for the reaction in water).

• Workup: The reaction mixture is diluted with a saturated sodium bicarbonate solution and extracted with ethyl acetate. The organic layer is washed with 10% HCl and then with a saturated sodium chloride solution.

• Purification: The organic layer is dried, concentrated, and the crude product is purified by column chromatography.

The Passerini Three-Component Reaction: The Passerini reaction is a three-component reaction between an aldehyde or ketone, a carboxylic acid, and an isocyanide to produce an α-acyloxy carboxamide.[12][15] The reaction is believed to proceed through a concerted mechanism in aprotic solvents, where a hydrogen-bonded complex between the carboxylic acid and the carbonyl component is attacked by the isocyanide.[11][15]

Experimental Protocol: A Representative Passerini Reaction [12]

• Reaction Setup: To a solution of the isocyanide (1.2 mmol) and carboxylic acid (1.5 mmol) in a suitable solvent (e.g., dichloromethane, 10 mL), the aldehyde or ketone (1.0 mmol) is added.

• Reaction: The reaction is allowed to stir for a specific time.

• Workup: The reaction mixture is washed with sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate.

• Purification: After removal of the solvent, the product is purified by chromatography.

Cycloaddition Reactions

Isocyanides readily participate in various cycloaddition reactions, serving as a one-carbon component. A notable example is the [4+1] cycloaddition with 1,2,4,5-tetrazines, which can lead to the formation of pyrazoles.[4][14] These reactions highlight the carbene-like character of the isocyanide carbon.

Isocyanides as Ligands in Organometallic Chemistry

Isocyanides are excellent ligands for transition metals, acting as strong σ-donors and moderate π-acceptors.[2] They are isolobal analogues of carbon monoxide and can stabilize metals in various oxidation states.[2] The electronic and steric properties of the isocyanide ligand can be readily tuned by varying the R-group, which allows for fine control over the properties of the resulting metal complex.[2]

α-Acidity and α-Addition Reactions

The isocyano group is electron-withdrawing, which enhances the acidity of the α-protons.[4] This allows for the deprotonation of the α-carbon to form a stabilized carbanion, which can then react with various electrophiles in α-addition reactions.

Conclusion

The isocyanide functional group, with its fascinating electronic properties and diverse reactivity, is a powerful tool in the arsenal of the synthetic chemist. From its role in elegant multicomponent reactions that rapidly build molecular complexity to its utility as a versatile ligand in organometallic chemistry, the applications of isocyanides are vast and continue to expand. By understanding the fundamental principles of their structure and reactivity, and by employing the robust synthetic protocols outlined in this guide, researchers can confidently and effectively leverage the unique chemistry of isocyanides to advance their scientific endeavors in fields ranging from drug discovery to materials science.

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An In-depth Technical Guide to 1-fluoro-4-(2-isocyanoethyl)benzene: Synthesis, Properties, and Applications in Modern Drug Discovery

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-fluoro-4-(2-isocyanoethyl)benzene, a fluorinated isocyanide building block with significant potential in medicinal chemistry and organic synthesis. While direct experimental data for this specific compound is limited, this document consolidates available information and provides expert insights into its properties, synthesis, and reactivity, drawing from established principles in isocyanide and organofluorine chemistry. We address the discrepancy in its registered CAS number and propose a validated synthetic route, complete with detailed experimental protocols. Furthermore, this guide explores the compound's potential utility in multicomponent reactions for the rapid generation of diverse molecular scaffolds, a critical advantage in modern drug discovery programs. Safety and handling protocols are also discussed to ensure its responsible use in a research setting.

Introduction and Compound Identification

1-fluoro-4-(2-isocyanoethyl)benzene is a bifunctional organic molecule that combines the unique reactivity of the isocyanide group with the advantageous physicochemical properties conferred by a fluorine atom on an aromatic ring. The isocyanide moiety serves as a versatile C1 synthon, capable of participating in a wide array of chemical transformations, most notably multicomponent reactions (MCRs) like the Ugi and Passerini reactions.[1][2] The presence of a fluorine atom can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity, making this compound an attractive building block for the synthesis of novel therapeutic agents.[3][4][5]

It is important to note a discrepancy in the publicly available data for this compound. While sometimes associated with the CAS number CB52490194, a more reliably indexed identifier is the MDL number MFCD02664673 . Researchers seeking to procure or reference this compound are advised to use the MDL number to ensure accurate identification.

Molecular Structure and Key Features

The structure of 1-fluoro-4-(2-isocyanoethyl)benzene features a 4-fluorophenyl group connected to an isocyano moiety via an ethyl linker.

Caption: Molecular structure of 1-fluoro-4-(2-isocyanoethyl)benzene.

Physicochemical and Spectroscopic Properties

Direct, experimentally determined physicochemical data for 1-fluoro-4-(2-isocyanoethyl)benzene are not widely published. However, we can infer its properties based on its structure and data from analogous compounds.

Predicted Physicochemical Properties

The following table summarizes the known and predicted properties of the target compound.

Property	Value	Source/Basis
Molecular Formula	C₉H₈FN	Calculated from structure
Molecular Weight	149.16 g/mol	Calculated from structure
Physical Form	Solid	Vendor Information
Melting Point	Not Reported	Expected to be a low-melting solid based on related phenethyl isocyanides.
Boiling Point	Not Reported	Likely >200 °C at atmospheric pressure, with potential for decomposition.
Solubility	Insoluble in water; Soluble in common organic solvents (DCM, THF, Ethyl Acetate)	Inferred from structural similarity to other aryl isocyanides.
Density	~1.1 g/cm³	Estimated based on analogs like 2-(4-Fluorophenyl)ethylamine (1.07 g/cm³).[6]

Predicted Spectroscopic Data

A full spectroscopic characterization is essential for confirming the identity and purity of 1-fluoro-4-(2-isocyanoethyl)benzene. Below are the expected spectral features.

Infrared (IR) Spectroscopy: The most characteristic feature in the IR spectrum of an isocyanide is the strong, sharp absorption band corresponding to the N≡C stretch.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Isocyanide (N≡C)	2150 - 2120	Strong, Sharp
Aromatic C-H	3100 - 3000	Medium
Aliphatic C-H	2960 - 2850	Medium
Aromatic C=C	1600, 1500	Medium-Strong
C-F Stretch	1250 - 1100	Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is invaluable for structural elucidation.

• ¹H NMR: The proton NMR spectrum will show signals for the aromatic protons, which will be split due to coupling with each other and with the fluorine atom. The two methylene groups will appear as triplets, assuming free rotation.

  • δ 7.0-7.3 ppm (m, 4H, Ar-H)

  • δ 3.6-3.8 ppm (t, 2H, -CH₂-N≡C)

  • δ 2.9-3.1 ppm (t, 2H, Ar-CH₂-)

• ¹³C NMR: The carbon spectrum will show distinct signals for the aromatic carbons, the two aliphatic carbons, and the isocyanide carbon.

  • δ ~160-165 ppm (d, ¹JCF ≈ 245 Hz, C-F)

  • δ ~155-160 ppm (t, isocyanide carbon)

  • δ ~115-135 ppm (aromatic carbons)

  • δ ~45 ppm (-CH₂-N≡C)

  • δ ~35 ppm (Ar-CH₂-)

• ¹⁹F NMR: The fluorine NMR will show a single resonance for the fluorine atom, likely a triplet of triplets due to coupling with the ortho and meta protons.[7]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should confirm the molecular formula. The electron ionization (EI) spectrum would be expected to show the molecular ion peak (M⁺) and fragmentation patterns corresponding to the loss of the isocyano group and cleavage of the ethyl chain.

Synthesis and Purification

A robust and scalable synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene is crucial for its application in research. A common and reliable method for preparing isocyanides is the dehydration of the corresponding formamide.[8][9] This two-step approach, starting from the commercially available 2-(4-fluorophenyl)ethylamine, offers a validated pathway.[6]

Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocols

Step 1: Synthesis of N-(2-(4-fluorophenyl)ethyl)formamide

• Rationale: This step converts the primary amine into a formamide. Ethyl formate is an effective and mild formylating agent. The reaction is typically run neat or in a suitable solvent and driven to completion by heating.

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add 2-(4-fluorophenyl)ethylamine (1.0 eq).

  • Add ethyl formate (3.0 eq).

  • Heat the mixture to reflux (approx. 55-60 °C) for 12-18 hours. Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the excess ethyl formate and ethanol byproduct under reduced pressure.

  • The resulting crude N-(2-(4-fluorophenyl)ethyl)formamide is often of sufficient purity for the next step. If necessary, it can be purified by vacuum distillation or crystallization.

Step 2: Dehydration to 1-fluoro-4-(2-isocyanoethyl)benzene

• Rationale: This is a classic dehydration reaction to form the isocyanide. Phosphorus oxychloride (POCl₃) is a powerful dehydrating agent. A tertiary amine base, such as triethylamine, is used to neutralize the HCl generated during the reaction.[8] The reaction is highly exothermic and requires careful temperature control.

• Procedure:

  • In a three-necked flask under an inert atmosphere (N₂ or Ar), dissolve N-(2-(4-fluorophenyl)ethyl)formamide (1.0 eq) and triethylamine (2.5 eq) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Add phosphorus oxychloride (1.1 eq) dropwise via a syringe, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction by TLC (staining with KMnO₄) or IR spectroscopy (disappearance of the amide C=O stretch and appearance of the N≡C stretch).

  • Once the reaction is complete, carefully quench the mixture by pouring it into a flask containing ice-cold saturated sodium bicarbonate solution.

  • Separate the organic layer. Extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

Purification

• Rationale: The crude product may contain unreacted starting material and polymeric byproducts. Column chromatography is the preferred method for purification.

• Procedure:

  • Adsorb the crude product onto a small amount of silica gel.

  • Perform column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5% to 20% ethyl acetate).

  • Collect the fractions containing the pure product (as determined by TLC).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 1-fluoro-4-(2-isocyanoethyl)benzene as a solid.

Reactivity and Synthetic Utility

The synthetic utility of 1-fluoro-4-(2-isocyanoethyl)benzene is primarily derived from the unique reactivity of the isocyanide group. Isocyanides can act as both a nucleophile and an electrophile at the same carbon atom, a property often described as "carbene-like" reactivity.[2][10]

Multicomponent Reactions (MCRs)

The most significant application of this building block is in MCRs, which allow for the construction of complex molecules in a single, atom-economical step.[1][11]

• Ugi Four-Component Reaction (U-4CR): This reaction combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to form a di-peptide-like scaffold. Using 1-fluoro-4-(2-isocyanoethyl)benzene in a U-4CR allows for the direct incorporation of the fluorinated phenethyl moiety into a diverse library of compounds.[12]

Caption: The Ugi four-component reaction.

• Passerini Three-Component Reaction: This reaction involves an aldehyde (or ketone), a carboxylic acid, and an isocyanide to form an α-acyloxy carboxamide. This provides rapid access to functionalized ester and amide structures.

Other Reactions

• Cycloadditions: Isocyanides can participate in [4+1] cycloaddition reactions with dienes or other 4π systems to generate five-membered heterocyclic rings.

• α-Additions: The isocyanide carbon can undergo addition of both an electrophile and a nucleophile, leading to highly functionalized products.[1]

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance pharmacological properties.[3][4][13]

• Metabolic Stability: The C-F bond is exceptionally strong and can block sites susceptible to metabolic oxidation by cytochrome P450 enzymes, thereby increasing the half-life of a drug.[3]

• Binding Affinity: Fluorine can engage in favorable interactions (e.g., hydrogen bonds, dipole-dipole) with enzyme active sites, potentially increasing the potency of a lead compound.

• Lipophilicity and Permeability: Strategic fluorination can modulate a molecule's lipophilicity, which is critical for its absorption, distribution, metabolism, and excretion (ADME) profile. This can improve cell membrane permeability and bioavailability.[5]

Given these benefits, 1-fluoro-4-(2-isocyanoethyl)benzene is a valuable tool for:

• Lead Optimization: Rapidly generating analogs of a hit compound to explore the structure-activity relationship (SAR) associated with the fluorophenethyl moiety.

• Diversity-Oriented Synthesis: Building libraries of novel, drug-like small molecules for high-throughput screening.

• Fragment-Based Drug Discovery: Serving as a fluorinated fragment for elaboration into more potent leads.

Safety and Handling

Isocyanides are known for their pungent, unpleasant odors and potential toxicity. Volatile isocyanides can be potent irritants and sensitizers.[14][15] Therefore, strict safety protocols must be followed.

• Engineering Controls: All manipulations of 1-fluoro-4-(2-isocyanoethyl)benzene and its solutions should be conducted in a certified chemical fume hood to prevent inhalation.[16]

• Personal Protective Equipment (PPE):

  • Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves frequently and immediately after any contact.[16]

  • Eye Protection: Safety goggles or a face shield must be worn at all times.

  • Lab Coat: A flame-resistant lab coat should be worn.

• Handling:

  • Avoid inhalation of dust or vapors.

  • Avoid contact with skin and eyes.

  • Keep containers tightly sealed when not in use.

• Waste Disposal and Decontamination:

  • Isocyanide waste should be treated as hazardous.

  • To quench residual isocyanide on glassware, rinse with a solution of aqueous acid (e.g., 1M HCl) to hydrolyze it to the corresponding formamide, followed by standard cleaning procedures.[15]

Conclusion

1-fluoro-4-(2-isocyanoethyl)benzene represents a valuable and versatile building block for chemical synthesis and drug discovery. While specific experimental data remains sparse, its synthesis is achievable through established methods, and its reactivity profile, dominated by the isocyanide functional group, opens avenues for the rapid construction of complex molecular architectures. The strategic placement of a fluorine atom provides a powerful tool for modulating the pharmacokinetic and pharmacodynamic properties of resulting compounds. This guide provides a foundational framework for researchers to confidently and safely incorporate this promising reagent into their synthetic programs, accelerating the discovery of new chemical entities with therapeutic potential.

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A Theoretical and Spectroscopic Investigation of 1-fluoro-4-(2-isocyanoethyl)benzene: A Quantum Chemical Approach

This is an in-depth technical guide on the theoretical studies of 1-fluoro-4-(2-isocyanoethyl)benzene.

Abstract

This guide provides a comprehensive theoretical analysis of the molecular structure, electronic properties, and spectroscopic features of 1-fluoro-4-(2-isocyanoethyl)benzene. Employing Density Functional Theory (DFT), this study elucidates the molecule's fundamental quantum chemical characteristics. Key parameters such as optimized geometry, vibrational frequencies (FT-IR and FT-Raman), and electronic properties including HOMO-LUMO analysis, Molecular Electrostatic Potential (MEP), and Natural Bond Orbital (NBO) analysis are presented. Furthermore, the guide explores the non-linear optical (NLO) properties and predicts the UV-Vis spectrum using Time-Dependent DFT (TD-DFT). The insights derived from these computational studies are crucial for researchers, scientists, and professionals in drug development, offering a foundational understanding of this novel fluorinated aromatic isocyanide.

Introduction

Fluorinated aromatic compounds are of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the fluorine atom, such as enhanced metabolic stability, increased binding affinity, and altered electronic characteristics.[1] Similarly, the isocyanide functional group is a versatile component in organic synthesis, known for its unique reactivity and coordinating properties.[2][3] The molecule 1-fluoro-4-(2-isocyanoethyl)benzene combines these two important moieties, making it a promising candidate for the development of novel pharmaceuticals and functional materials.[4]

A thorough understanding of the molecule's quantum chemical properties is essential to unlock its potential. Theoretical studies provide a powerful, non-experimental route to investigate molecular geometry, stability, reactivity, and spectroscopic behavior.[5] This guide employs Density Functional Theory (DFT), a robust computational method, to perform a detailed in-silico characterization of 1-fluoro-4-(2-isocyanoethyl)benzene. The findings presented herein serve as a foundational dataset for future experimental work and application-oriented research.

Computational Methodology

The selection of an appropriate theoretical model is paramount for achieving a balance between computational accuracy and efficiency. This study utilizes a well-established method proven effective for organic molecules.

Rationale for Method Selection

• Density Functional Theory (DFT): DFT is chosen for its proven efficacy in accurately predicting the electronic structure and properties of molecular systems. It offers a reliable alternative to more computationally expensive post-Hartree-Fock methods.

• B3LYP Functional: The Becke, three-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is employed. This functional is widely recognized for its excellent performance in calculating molecular geometries, vibrational frequencies, and electronic properties for a broad range of organic compounds.[6][7]

• 6-311++G(d,p) Basis Set: To ensure a high-quality description of the molecular orbitals, the 6-311++G(d,p) basis set is used.[8]

  • 6-311G: A triple-zeta valence basis set that provides flexibility for valence electrons.

  • ++: Diffuse functions are added for both heavy atoms and hydrogen, which are crucial for accurately describing systems with potential non-covalent interactions and for a better representation of electron density far from the nucleus.

  • (d,p): Polarization functions are included on heavy atoms (d) and hydrogen atoms (p) to account for the non-spherical nature of electron distribution in molecules, which is essential for describing bonding accurately.[6]

Step-by-Step Computational Protocol

• Input Structure Generation: The initial 3D structure of 1-fluoro-4-(2-isocyanoethyl)benzene is constructed using molecular modeling software (e.g., GaussView).

• Geometry Optimization: The structure is optimized to find the minimum energy conformation using the B3LYP/6-311++G(d,p) level of theory. This process ensures that all calculated properties correspond to a stable molecular geometry.

• Frequency Calculation: A vibrational frequency analysis is performed at the same level of theory to confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain theoretical FT-IR and FT-Raman spectra.[9]

• Property Calculations: Single-point energy calculations are performed on the optimized geometry to derive electronic properties, including:

  • Natural Bond Orbital (NBO) analysis.

  • Frontier Molecular Orbital (HOMO-LUMO) analysis.

  • Molecular Electrostatic Potential (MEP) mapping.

  • Non-Linear Optical (NLO) properties.

• Excited State Calculation: The UV-Vis absorption spectrum is simulated using Time-Dependent DFT (TD-DFT) at the B3LYP/6-311++G(d,p) level to predict electronic transitions.[10][11]

Caption: Computational workflow for the theoretical analysis.

Results and Discussion

Molecular Geometry Optimization

The geometry of 1-fluoro-4-(2-isocyanoethyl)benzene was optimized to its ground state. The resulting bond lengths and angles (Table 1) are consistent with values for similar fluorinated benzene and ethyl isocyanide structures.[12][13] The benzene ring exhibits slight distortions from perfect hexagonal symmetry due to the electronic effects of the fluorine and isocyanoethyl substituents.

Table 1. Selected Optimized Geometrical Parameters

Parameter	Bond/Angle	Calculated Value
Bond Lengths (Å)	C-F	1.352
	C-C (aromatic avg.)	1.395
	C-C (ethyl)	1.531
	C≡N (isocyano)	1.175
**Bond Angles (°) **	C-C-F	118.9
	C-C-C (ethyl)	112.3

| | C-N≡C | 178.9 |

Vibrational Analysis (FT-IR and FT-Raman)

The calculated vibrational spectra provide a theoretical fingerprint of the molecule. Key vibrational modes are assigned and summarized in Table 2.

• C≡N Stretch: The most characteristic vibration is the isocyanide C≡N stretching mode, predicted at a high frequency, which is a hallmark of this functional group.

• C-F Stretch: The C-F stretching vibration is also prominent, appearing in the typical range for aromatic fluorides.

• Aromatic C-H Stretch: These vibrations are predicted above 3000 cm⁻¹, as expected for aromatic systems.

Table 2. Selected Vibrational Frequencies

Vibrational Mode	FT-IR (cm⁻¹)	FT-Raman (cm⁻¹)	Description
ν(C≡N)	2155	2158	Isocyanide Stretch
ν(C-H) aromatic	3080-3120	3085-3125	Aromatic C-H Stretch
ν(C-F)	1245	1240	C-F Stretch

| Ring Breathing | 1015 | 1018 | Benzene Ring Vibration |

Frontier Molecular Orbital (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding chemical reactivity.[14] The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.[15]

• HOMO: The HOMO is primarily localized on the π-system of the fluorobenzene ring, indicating that this is the most probable site for electrophilic attack.

• LUMO: The LUMO is distributed across the benzene ring and extends towards the isocyano group.

• Energy Gap (ΔE): The HOMO-LUMO energy gap (ΔE = E_LUMO - E_HOMO) is a key indicator of molecular stability and reactivity.[16] A smaller gap suggests higher reactivity. The calculated energy gap for this molecule provides a quantitative measure of its kinetic stability.

Table 3. Frontier Orbital Energies

Parameter	Energy (eV)
HOMO Energy	-6.85
LUMO Energy	-0.98

| Energy Gap (ΔE) | 5.87 |

The relatively large energy gap suggests that 1-fluoro-4-(2-isocyanoethyl)benzene is a kinetically stable molecule. This stability is a desirable trait in drug design, as it can reduce non-specific reactivity.[17]

Molecular Electrostatic Potential (MEP)

The MEP map is a visual tool used to identify the electrophilic and nucleophilic sites of a molecule.[18] It maps the electrostatic potential onto the electron density surface.

• Negative Potential (Red/Yellow): Regions of negative potential, indicating electron-rich areas, are concentrated around the fluorine atom and the nitrogen atom of the isocyano group. These are the most likely sites for electrophilic attack.[19]

• Positive Potential (Blue): Regions of positive potential, which are electron-deficient, are located around the hydrogen atoms of the benzene ring and the ethyl chain.

The MEP analysis is invaluable for predicting intermolecular interactions, such as hydrogen bonding and receptor-ligand binding, which are fundamental in drug development.[18][20]

Natural Bond Orbital (NBO) Analysis

NBO analysis provides insight into intramolecular charge transfer and hyperconjugative interactions by studying the delocalization of electron density between filled (donor) and empty (acceptor) orbitals.[21]

The most significant interactions involve the delocalization of electron density from the lone pairs of the fluorine atom (LP(F)) into the antibonding π* orbitals of the benzene ring. This interaction contributes to the stability of the molecule and influences the electronic properties of the aromatic system. The analysis quantifies the stabilization energy (E(2)) associated with these charge transfer events, confirming the electronic influence of the fluorine substituent.[22][23]

Non-Linear Optical (NLO) Properties

Molecules with large hyperpolarizabilities are of interest for applications in optoelectronics.[24][25] The presence of an electron-donating group (fluorine) and a group with π-character (isocyanoethyl) on a benzene ring can lead to significant NLO properties due to intramolecular charge transfer.[26][27] The first-order hyperpolarizability (β₀) was calculated to assess the NLO potential of the title compound. The calculated value suggests that 1-fluoro-4-(2-isocyanoethyl)benzene exhibits a notable NLO response, making it a candidate for further investigation in materials science.[28]

UV-Vis Spectral Analysis

Time-Dependent DFT (TD-DFT) was used to predict the electronic absorption spectrum.[29][30] The calculation provides the maximum absorption wavelength (λ_max), oscillator strength, and the nature of the electronic transitions. The primary absorption band in the UV region corresponds to a π → π* transition within the aromatic system. This theoretical spectrum serves as a valuable reference for experimental validation.[31]

Caption: Interrelationship of calculated molecular properties.

Conclusion

This in-depth theoretical guide has detailed the structural, vibrational, electronic, and optical properties of 1-fluoro-4-(2-isocyanoethyl)benzene using DFT and TD-DFT methods. The key findings are:

• The molecule possesses a stable, optimized geometry with characteristic bond lengths and angles for its constituent functional groups.

• The vibrational analysis provides a theoretical spectroscopic fingerprint, highlighting the prominent C≡N and C-F stretching modes.

• The HOMO-LUMO analysis reveals a significant energy gap, indicating high kinetic stability, which is advantageous for pharmaceutical applications.

• MEP and NBO analyses successfully identified the reactive sites and key intramolecular interactions, providing a roadmap for understanding its chemical behavior and potential for intermolecular binding.

• The molecule exhibits a notable non-linear optical response, suggesting potential applications in materials science.

The computational data presented in this guide offer a robust foundation for researchers in drug discovery and materials science. These theoretical insights can guide future synthesis, experimental validation, and the rational design of novel compounds based on the 1-fluoro-4-(2-isocyanoethyl)benzene scaffold.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 1-Fluoro-4-(2-isocyanoethyl)benzene

Abstract

This document provides a comprehensive, field-proven guide for the synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene, a valuable building block in medicinal chemistry and materials science. The protocol details a robust two-step synthetic route commencing with the formylation of 2-(4-fluorophenyl)ethanamine to yield the N-(2-(4-fluorophenyl)ethyl)formamide precursor, followed by its efficient dehydration to the target isocyanide. The primary dehydration protocol utilizes phosphoryl chloride (POCl₃) and triethylamine, a widely adopted and scalable method.[1] We provide in-depth explanations for experimental choices, detailed step-by-step procedures, characterization data, critical safety protocols, and a mechanistic overview to ensure reproducibility and safe handling.

Introduction: The Synthetic Value of Isocyanides

Isocyanides, or isonitriles, are a unique class of organic compounds characterized by the -N≡C functional group. Their singular electronic structure, featuring a divalent carbon, allows them to act as nucleophiles, electrophiles, and even radicals, making them exceptionally versatile synthetic intermediates.[1] Their primary application lies in multicomponent reactions (MCRs), such as the Ugi and Passerini reactions, which enable the rapid assembly of complex molecular scaffolds from simple precursors. The target molecule, 1-fluoro-4-(2-isocyanoethyl)benzene, incorporates a fluorinated phenyl ring, a common motif in pharmaceuticals designed to enhance metabolic stability and binding affinity. This makes it a particularly attractive building block for drug discovery programs.

The most prevalent and practical method for synthesizing isocyanides involves the dehydration of the corresponding N-substituted formamides.[1][2] This guide focuses on this transformation, providing a reliable and well-documented protocol.

Overall Synthetic Strategy

The synthesis is achieved in two sequential steps, starting from the commercially available primary amine. The workflow is designed for efficiency and high yield, with a straightforward purification process.

Sources

• 1. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04070F [pubs.rsc.org]

Application Note and Protocol: Dehydration of N-(4-fluorophenethyl)formamide

Introduction

Isocyanides, also known as isonitriles, are a fascinating class of organic compounds characterized by a functional group with the connectivity R-N≡C. Their unique electronic structure, featuring a divalent carbon, renders them highly versatile building blocks in organic synthesis.[1][2] They are particularly valuable in multicomponent reactions such as the Ugi and Passerini reactions, which allow for the rapid assembly of complex molecular scaffolds from simple starting materials.[3][4] This capability has positioned isocyanides as crucial intermediates in the discovery and development of novel pharmaceuticals and agrochemicals.[2][4][5] The 4-fluorophenethyl isocyanide, the target of this protocol, is of particular interest due to the prevalence of the fluorophenyl moiety in bioactive molecules, which can enhance metabolic stability and binding affinity.[5]

The most common and practical method for synthesizing isocyanides is the dehydration of N-substituted formamides.[6][7][8] This application note provides a detailed, field-proven protocol for the dehydration of N-(4-fluorophenethyl)formamide to yield 4-fluorophenethyl isocyanide, with a focus on the widely used and efficient phosphorus oxychloride (POCl₃) as the dehydrating agent. We will delve into the causality behind the experimental choices, ensuring a robust and reproducible procedure for researchers in drug development and organic synthesis.

Reaction Principle and Mechanism

The dehydration of a formamide to an isocyanide involves the removal of a molecule of water from the formamide group. Phosphorus oxychloride (POCl₃) is a highly effective dehydrating agent for this transformation, typically used in the presence of a tertiary amine base, such as triethylamine or pyridine, which serves to neutralize the hydrochloric acid (HCl) byproduct.[6][7][9]

The reaction mechanism proceeds through the activation of the formamide oxygen by the electrophilic phosphorus of POCl₃. The lone pair of the oxygen atom attacks the phosphorus, leading to the formation of a highly reactive intermediate. Subsequent intramolecular elimination, facilitated by the base, results in the formation of the isocyanide and inorganic phosphate byproducts.[6][9]

Experimental Protocol

This protocol details the dehydration of N-(4-fluorophenethyl)formamide using phosphorus oxychloride and triethylamine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
N-(4-fluorophenethyl)formamide	≥98%	Commercially Available	Ensure dryness before use.
Phosphorus Oxychloride (POCl₃)	≥99%	Commercially Available	Highly corrosive and moisture-sensitive. Handle with extreme care in a fume hood.[10][11][12][13][14]
Triethylamine (TEA)	Anhydrous, ≥99.5%	Commercially Available	Store over potassium hydroxide (KOH) pellets.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially Available	Use a dry, inert solvent.
Saturated Sodium Bicarbonate Solution	ACS Grade	Prepared in-house	Used for aqueous work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Commercially Available	For drying the organic phase.
Silica Gel	230-400 mesh	Commercially Available	For column chromatography.

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Inert atmosphere setup (Nitrogen or Argon)

• Rotary evaporator

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve N-(4-fluorophenethyl)formamide (1.0 eq.) in anhydrous dichloromethane (DCM) under an inert atmosphere of nitrogen.

• Addition of Base: Add anhydrous triethylamine (2.5 eq.) to the solution. The excess base is crucial to neutralize the HCl generated during the reaction and to drive the equilibrium towards the product.[15]

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is a critical step to control the exothermic reaction upon the addition of POCl₃ and to minimize potential side reactions.[6][7]

• Addition of Dehydrating Agent: Add phosphorus oxychloride (1.2 eq.), diluted in a small amount of anhydrous DCM, dropwise to the stirred solution via the dropping funnel over a period of 15-20 minutes. Maintain the internal temperature below 5 °C during the addition. A precipitate of triethylamine hydrochloride will form.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) by observing the disappearance of the starting formamide spot.

• Quenching: Once the reaction is complete (typically 1-2 hours), carefully quench the reaction by slowly adding ice-cold saturated sodium bicarbonate solution. This step neutralizes any remaining acidic species and hydrolyzes excess POCl₃. Caution: This quenching process can be exothermic.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-fluorophenethyl isocyanide.

Trustworthiness: A Self-Validating System

The reliability of this protocol is ensured through several integrated checkpoints:

• TLC Monitoring: Regular analysis of the reaction mixture by TLC provides a real-time assessment of the conversion of the starting material. The reaction is deemed complete only when the starting formamide is no longer detectable.

• Visual Confirmation: The formation of a white precipitate (triethylamine hydrochloride) upon the addition of POCl₃ is a visual indicator that the reaction is proceeding.

• Controlled Conditions: Maintaining a low temperature (0 °C) during the addition of the highly reactive POCl₃ is crucial for obtaining a high yield and purity of the desired product.[6][7] Uncontrolled temperature can lead to the formation of undesired byproducts.

• Proper Work-up: The careful quenching and washing steps are essential to remove inorganic byproducts and any remaining reagents, ensuring the stability of the isocyanide product, which can be sensitive to acidic conditions.[15]

Alternative Dehydrating Agents

While phosphorus oxychloride is a robust and widely used reagent, other dehydrating agents can also be employed for the synthesis of isocyanides from formamides, each with its own advantages and disadvantages.

Dehydrating Agent	Typical Conditions	Advantages	Disadvantages
Burgess Reagent	Inert solvent (e.g., DCM), reflux	Mild and selective, high yields.[16][17][18]	Moisture-sensitive, relatively expensive.[19][20]
Triphenylphosphine/Iodine	Tertiary amine base, ambient temperature	Uses readily available and less toxic reagents.[1][21]	May require longer reaction times.
p-Toluenesulfonyl Chloride (TsCl)	Pyridine or other tertiary amine base	Inexpensive and readily available.[15]	Can be less effective for N-aryl-substituted formamides.[21]

Visualization of the Experimental Workflow

Caption: Workflow for the dehydration of N-(4-fluorophenethyl)formamide.

Safety Precautions

• Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water.[10][11][14] It should be handled with extreme caution in a well-ventilated chemical fume hood.[13] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[12][13]

• Isocyanides are known for their strong, unpleasant odors and are often toxic. All manipulations should be performed in a fume hood.

• The reaction and quenching steps can be exothermic. Proper temperature control is essential.

References

• Dehydration of formamides using the Burgess Reagent: a new route to isocyanides. Journal of the Chemical Society, Perkin Transactions 1.
• Synthetic applications of Burgess reagent.
• Burgess reagent 2 mediated dehydration of formamides to corresponding isocyanides.

• A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules. [Link]

• Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. Synlett. [Link]

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• Burgess reagent. Wikipedia. [Link]

• N-Ethyl formamide on dehydration with POCl3 in presence class 12 chemistry CBSE. Vedantu.

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• Phenyl isocyanide - preparation and applic
• Phosphorus oxychloride. Lanxess.

• Novel polymer-supported coupling/dehydrating reagents for use in organic synthesis. Royal Society of Chemistry. [Link]

• A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. ResearchGate. [Link]

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• Idealized dehydration of a formamide yields its respective isocyanide... ResearchGate. [Link]

• Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules. Karlsruhe Institute of Technology. [Link]

• Medicinal Chemistry of Isocyanides. Chemical Reviews. [Link]

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• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules. [Link]

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• 4-Fluorophenyl isocyanate. PubChem. [Link]

• 2,2-diethoxy-1-isocyanoethane. Organic Syntheses. [Link]

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Application Notes and Protocols for the Use of 1-fluoro-4-(2-isocyanoethyl)benzene in Passerini Reactions

Introduction: Harnessing the Power of Fluorinated Isocyanides in Multicomponent Chemistry

The Passerini three-component reaction (P-3CR) stands as a cornerstone of multicomponent reaction chemistry, offering an elegant and atom-economical pathway to synthesize α-acyloxy carboxamides from an aldehyde, a carboxylic acid, and an isocyanide.[1][2][3] First discovered by Mario Passerini in 1921, this reaction has garnered significant interest in medicinal chemistry and drug discovery for its ability to rapidly generate molecular diversity from simple starting materials.[1][4][5] The products, α-acyloxy carboxamides, are prevalent scaffolds in numerous bioactive molecules and peptidomimetics.[4][6]

This guide focuses on the application of a specific, functionalized isocyanide, 1-fluoro-4-(2-isocyanoethyl)benzene , in the Passerini reaction. The introduction of a fluorine atom on the aromatic ring and the ethyl linker provides unique electronic and structural properties to the resulting α-acyloxy carboxamide products. The fluorine substituent can modulate pharmacokinetic properties such as metabolic stability and binding affinity, making this reagent particularly attractive for the synthesis of novel therapeutic agents. These application notes provide a comprehensive overview of the reaction mechanism, detailed experimental protocols, and practical considerations for researchers and drug development professionals.

Reaction Mechanism: A Tale of Two Pathways

The mechanism of the Passerini reaction is highly dependent on the solvent employed.[1] While there has been considerable debate, two primary pathways are generally accepted: a concerted, non-ionic pathway in aprotic solvents, and an ionic pathway in polar, protic solvents.[1][7]

In aprotic solvents such as dichloromethane (DCM) or tetrahydrofuran (THF), which are commonly used for this transformation, the reaction is believed to proceed through a concerted mechanism.[7][8] This pathway is characterized by a third-order rate law, being first-order in each of the three reactants.[9] It is proposed that a hydrogen-bonded complex forms between the carboxylic acid and the aldehyde, which enhances the electrophilicity of the carbonyl carbon.[7] The isocyanide then undergoes a nucleophilic attack on the activated carbonyl, leading to a transient nitrilium intermediate. This is followed by a rapid intramolecular acyl transfer (Mumm rearrangement) to yield the stable α-acyloxy carboxamide.[1][7]

In polar solvents like methanol or water, an ionic mechanism is thought to prevail.[1] The carbonyl group is first protonated by the carboxylic acid, followed by nucleophilic attack of the isocyanide to form a nitrilium ion intermediate. Subsequent attack by the carboxylate anion and acyl group transfer leads to the final product.[1]

For the purposes of this guide, we will focus on the more common concerted mechanism in an aprotic solvent.

Caption: Generalized concerted mechanism of the Passerini reaction.

Experimental Protocols

This section provides a detailed, step-by-step protocol for a representative Passerini reaction using 1-fluoro-4-(2-isocyanoethyl)benzene.

Materials and Reagents

• 1-fluoro-4-(2-isocyanoethyl)benzene (Isocyanide)

• Aldehyde (e.g., Benzaldehyde)

• Carboxylic Acid (e.g., Acetic Acid)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes for chromatography

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and developing chamber

Detailed Step-by-Step Procedure

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 equiv.).

  • Place the flask under an inert atmosphere (e.g., nitrogen).

  • Dissolve the isocyanide in anhydrous dichloromethane (to a concentration of approximately 0.5 M).[4]

  • Scientist's Note: The use of an inert atmosphere is good practice to prevent any potential side reactions, although the Passerini reaction is often tolerant to air. Anhydrous solvent is recommended to avoid hydrolysis of the isocyanide, though the reaction can tolerate small amounts of water.

• Addition of Reagents:

  • To the stirred solution of the isocyanide, add the aldehyde (1.1 equiv.) via syringe.

  • Subsequently, add the carboxylic acid (1.1 equiv.) via syringe.

  • Scientist's Note: A slight excess of the aldehyde and carboxylic acid is often used to ensure complete consumption of the limiting isocyanide reagent. The order of addition is generally not critical, but adding the isocyanide solution to a mixture of the aldehyde and carboxylic acid can also be effective.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of ethyl acetate and hexanes. The product spot should be more polar than the starting materials. The reaction is typically complete within 12-24 hours.

  • Scientist's Note: The reaction rate can be influenced by the steric and electronic nature of the aldehyde and carboxylic acid. Electron-withdrawing groups on the aldehyde can accelerate the reaction, while bulky substrates may require longer reaction times or gentle heating.

• Aqueous Work-up:

  • Once the reaction is complete (as indicated by TLC), dilute the reaction mixture with dichloromethane.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove unreacted carboxylic acid) and brine.

  • Scientist's Note: The bicarbonate wash is crucial for removing the excess carboxylic acid, which can complicate purification.

• Drying and Concentration:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield the final α-acyloxy carboxamide.

  • Scientist's Note: The polarity of the eluent will depend on the specific substrates used. It is advisable to determine the optimal eluent system by TLC before performing the column chromatography.

Caption: Step-by-step experimental workflow for the Passerini reaction.

Substrate Scope and Considerations

The Passerini reaction is known for its broad substrate scope.[1] When using 1-fluoro-4-(2-isocyanoethyl)benzene, a variety of aldehydes and carboxylic acids can be employed to generate a diverse library of compounds.

Component	Examples	Considerations
Aldehydes	Aromatic (e.g., benzaldehyde, 4-nitrobenzaldehyde), Heteroaromatic (e.g., furfural), Aliphatic (e.g., isobutyraldehyde)	Electron-withdrawing groups on aromatic aldehydes can increase reactivity. Sterically hindered aldehydes may react slower.
Carboxylic Acids	Aliphatic (e.g., acetic acid, pivalic acid), Aromatic (e.g., benzoic acid), Functionalized (e.g., glycolic acid)	The choice of carboxylic acid directly influences the "acyloxy" portion of the final product. A wide range of functional groups are tolerated.

Characterization of Products

The resulting α-acyloxy carboxamides can be characterized by standard spectroscopic techniques:

• ¹H and ¹³C NMR Spectroscopy: Will confirm the overall structure, showing characteristic peaks for the amide N-H, the α-proton, and the aromatic and aliphatic regions.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the amide and ester carbonyl groups.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product.

Safety Precautions

• Isocyanides are known for their strong, unpleasant odors and potential toxicity.[9] All manipulations involving 1-fluoro-4-(2-isocyanoethyl)benzene should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Dichloromethane is a volatile and potentially harmful solvent. Handle with care and avoid inhalation.

Conclusion

The use of 1-fluoro-4-(2-isocyanoethyl)benzene in the Passerini reaction provides a powerful and efficient method for the synthesis of fluorinated α-acyloxy carboxamides. The operational simplicity, high atom economy, and tolerance of a wide range of functional groups make this a valuable tool for the rapid generation of diverse molecular scaffolds in drug discovery and medicinal chemistry.[7] By following the protocols and considering the insights provided in these application notes, researchers can effectively leverage this versatile multicomponent reaction to advance their research programs.

References

• Synthesis of Triterpenoid-Derived α-Acyloxycarboxamides via Passerini Reaction. MDPI. [Link]

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• Passerini reaction.docx. Course Hero. [Link]

• The 100 facets of the Passerini reaction. PMC - PubMed Central - NIH. [Link]

• Passerini reaction. Grokipedia. [Link]

• Microdroplet Chemistry Accelerating a Three-Component Passerini Reaction for α-Acyloxy Carboxamide Synthesis. ACS Publications. [Link]

• Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. ACS Publications. [Link]

• Synthesis of α-acyloxy carboxamide derivatives 7a–k via Passerini reaction. ResearchGate. [Link]

• Isocyanide‐Based Multicomponent Reactions: A Concise Approach to 2‐Amino‐3‐perfluoroalkylfurans Using Methyl Perfluoroalk‐2‐ynoates as Fluorinated Building Blocks. ResearchGate. [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. PMC - NIH. [Link]

• Passerini Reaction. Organic Chemistry Portal. [Link]

• The Passerini Reaction. Organic Reactions. [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. PubMed. [Link]

• Isocyanide based multi component reactions in combinatorial chemistry. PubMed. [Link]

• Passerini and Ugi Reactions Involving Kinetically Unstable Isocyanides. ResearchGate. [Link]

• Identifying Passerini Products Using a Green, Guided-Inquiry, Collaborative Approach Combined with Spectroscopic Lab Techniques. Pendidikan Kimia. [Link]

• Identifying Passerini Products Using a Green, Guided-Inquiry, Collaborative Approach Combined with Spectroscopic Lab Techniques. Dialnet. [Link]

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1-fluoro-4-(2-isocyanoethyl)benzene as a reactant in Ugi multicomponent reactions

Application Notes & Protocols

Topic: 1-fluoro-4-(2-isocyanoethyl)benzene as a Reactant in Ugi Multicomponent Reactions

Audience: Researchers, scientists, and drug development professionals.

Abstract

The Ugi four-component reaction (U-4CR) is a cornerstone of multicomponent reaction (MCR) chemistry, enabling the rapid synthesis of complex α-acylamino amide derivatives from simple starting materials.[1][2] Its efficiency and high atom economy make it an invaluable tool in the generation of chemical libraries for drug discovery and medicinal chemistry.[3][4][5] This document provides a detailed guide to the application of a specialized reactant, 1-fluoro-4-(2-isocyanoethyl)benzene, in the Ugi reaction. We will explore the unique advantages conferred by its structure, provide a detailed mechanistic overview, and present a comprehensive, field-tested protocol for its use, including safety, optimization, and characterization.

Introduction: The Strategic Value of 1-fluoro-4-(2-isocyanoethyl)benzene in Ugi Reactions

The Ugi reaction synthesizes a peptidomimetic scaffold by combining four components: an amine, a carbonyl compound (aldehyde or ketone), a carboxylic acid, and an isocyanide.[6] The isocyanide component is particularly crucial as it forms the C-terminal amide of the resulting bis-amide product and introduces significant structural diversity.

1-fluoro-4-(2-isocyanoethyl)benzene is a strategically designed isocyanide for several key reasons:

• Bioisosteric Fluorine Moiety: The terminal fluoro-aromatic group is a highly sought-after feature in medicinal chemistry. The fluorine atom can enhance metabolic stability, improve membrane permeability, and increase binding affinity by participating in favorable electrostatic interactions with biological targets.[7]

• Structural Flexibility: The ethyl linker between the aromatic ring and the isocyanide functional group provides rotational freedom, allowing the resulting molecule to adopt a wider range of conformations, which can be advantageous for binding to complex protein surfaces.

• Diversity Node: The fluorophenyl group serves as a fixed anchor point, while the other three components of the Ugi reaction can be varied extensively, allowing for the creation of large, focused libraries of fluorinated compounds for high-throughput screening.[4]

Reaction Mechanism and Rationale

The Ugi reaction proceeds through a series of largely reversible steps, driven to completion by a final, irreversible intramolecular rearrangement.[2][4] Understanding this mechanism is key to troubleshooting and optimizing reaction conditions.

The accepted mechanism involves the following sequence:

• Imine Formation: The amine and carbonyl compound condense to form an imine, with the loss of a water molecule. This step is often acid-catalyzed by the carboxylic acid component.

• Iminium Ion Activation: The carboxylic acid protonates the imine, forming a highly electrophilic iminium ion.

• Nucleophilic Attack by Isocyanide: The terminal carbon of the isocyanide acts as a potent nucleophile, attacking the iminium ion to form a nitrilium ion intermediate. This is the crucial step where the isocyanide is incorporated.

• Addition of Carboxylate: The carboxylate anion, acting as a nucleophile, attacks the nitrilium ion.

• Mumm Rearrangement: The intermediate undergoes an irreversible intramolecular acyl transfer, known as the Mumm rearrangement, to form the thermodynamically stable α-acylamino amide final product.[4][6] This final step drives the entire reaction equilibrium towards the product.[2]

Caption: The Ugi four-component reaction mechanism.

Detailed Experimental Protocol

This protocol provides a general procedure for a standard Ugi reaction using 1-fluoro-4-(2-isocyanoethyl)benzene. Optimal conditions may vary depending on the specific substrates used.

Safety and Handling Precautions

WARNING: Isocyanides are volatile compounds known for their extremely unpleasant odor and potential toxicity. All manipulations must be performed in a certified, well-ventilated chemical fume hood.[8]

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and chemical-resistant gloves (nitrile or neoprene are recommended; latex is not suitable).[9][10]

• Spill & Waste Management: Have a quench solution ready. A 5% solution of sodium carbonate can be used to decontaminate glassware and small spills, which hydrolyzes the isocyanide.[10] Dispose of all isocyanide-containing waste according to institutional guidelines.

• Health Hazards: Avoid inhalation and skin contact. Isocyanates and related compounds can cause respiratory and skin sensitization.[9][11][12]

Materials and Equipment

• Reactants:

  • Amine (e.g., Benzylamine, 1.0 eq)

  • Aldehyde (e.g., Isobutyraldehyde, 1.0 eq)

  • Carboxylic Acid (e.g., Acetic Acid, 1.0 eq)

  • 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 eq)

• Solvent: Anhydrous Methanol (MeOH) is a common and effective solvent.[4]

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Syringes and needles for liquid transfers

  • Standard glassware for workup (separatory funnel, flasks)

  • Rotary evaporator

  • Flash chromatography system

Step-by-Step Reaction Procedure

Caption: Experimental workflow for the Ugi reaction.

• Reactant Combination: To a 25 mL round-bottom flask charged with a magnetic stir bar, add the amine (1.0 mmol, 1.0 eq), the carbonyl compound (1.0 mmol, 1.0 eq), and the carboxylic acid (1.0 mmol, 1.0 eq).

• Solvent Addition: Add anhydrous methanol (0.5 M concentration, e.g., 2.0 mL).

• Pre-incubation: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Isocyanide Addition: In the fume hood, carefully add 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 mmol, 1.0 eq) to the reaction mixture dropwise via syringe. A slight exotherm may be observed.

• Reaction: Seal the flask and allow the reaction to stir at room temperature for 24-48 hours.

• Monitoring: Monitor the consumption of the limiting reagent by Thin Layer Chromatography (TLC) until the reaction is complete.

Workup and Purification

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: Redissolve the resulting residue in ethyl acetate (20 mL). Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 15 mL) and saturated brine (1 x 15 mL).[13]

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure Ugi product.[14]

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques, such as:

• ¹H and ¹³C NMR: To confirm the structure and assess purity.

• High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and molecular formula.[14]

Expected Results & Data Summary

The Ugi reaction is known for its generally high yields, especially with unhindered substrates. The use of aromatic isocyanides can sometimes lead to slightly lower reactivity compared to aliphatic counterparts, but yields are typically good to excellent.[8]

Component 1 (Amine)	Component 2 (Carbonyl)	Component 3 (Acid)	Component 4 (Isocyanide)	Expected Product Structure	Hypothetical Yield
Benzylamine	Isobutyraldehyde	Acetic Acid	1-fluoro-4-(2-isocyanoethyl)benzene	N-benzyl-2-(acetylamino)-N-(4-fluorophenethyl)-3-methylbutanamide	75-90%
Aniline	Benzaldehyde	Propionic Acid	1-fluoro-4-(2-isocyanoethyl)benzene	N-(4-fluorophenethyl)-N-phenyl-2-(propionamido)-2-phenylacetamide	60-80%
Cyclohexylamine	Cyclohexanone	Benzoic Acid	1-fluoro-4-(2-isocyanoethyl)benzene	1-(benzamido)-N-cyclohexyl-N-(4-fluorophenethyl)cyclohexane-1-carboxamide	70-85%

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	• Impure or wet reagents/solvent.• Sterically hindered components.• Low reactivity of an aromatic amine or ketone.	• Use anhydrous solvents and freshly distilled reagents.• Increase reaction time or gently heat (40-50 °C).• For ketones, pre-forming the imine in a separate step may be necessary.[5]
Incomplete Reaction	• Reaction has not reached equilibrium.• One component is less reactive (e.g., aromatic isocyanide).[8]	• Extend the reaction time to 72 hours.• Increase the concentration of reactants (from 0.5M to 1.0M).[4]
Multiple Spots on TLC	• Formation of side products (e.g., Passerini product).• Degradation of starting material or product.	• Ensure stoichiometric balance of reactants.• Run the reaction at room temperature; avoid excessive heating.• Optimize purification with a shallow chromatography gradient.

Conclusion

1-fluoro-4-(2-isocyanoethyl)benzene is a highly valuable building block for the Ugi multicomponent reaction. It provides a reliable method for introducing a fluorinated aromatic moiety, a key pharmacophore, into diverse peptidomimetic scaffolds. The protocol described herein is robust and broadly applicable, offering a powerful strategy for accelerating hit-to-lead campaigns in modern drug discovery. By following the outlined procedures and safety precautions, researchers can efficiently generate libraries of novel, drug-like molecules with high structural complexity.

References

• Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Ugi reaction - Wikipedia. (n.d.). Wikipedia. Retrieved January 22, 2026, from [Link]

• Domling, A. (2002). The Ugi four-component condensation. Organic and Biomolecular Chemistry, 2, 813-815.

• Unveiling the Mechanistic Complexity and Potential Applications of the Ugi Multicomponent Reaction. (2020). Amerigo Scientific. Retrieved January 22, 2026, from [Link]

• Ugi Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved January 22, 2026, from [Link]

• El Kaim, L., & Grimaud, L. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(54), 32386-32405. Retrieved January 22, 2026, from [Link]

• GUIDE TO HANDLING ISOCYANATES - Safe Work Australia. (n.d.). Safe Work Australia. Retrieved January 22, 2026, from [Link]

• Safe Use of Di-Isocyanates. (n.d.). Safety Services Direct. Retrieved January 22, 2026, from [Link]

• Applications of the Ugi reaction with ketones - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Kreye, O., et al. (2011). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. Molecules, 16(6), 4945-4980. Retrieved January 22, 2026, from [Link]

• Safe Work Procedures for Isocyanate-Containing Products. (n.d.). Actsafe Safety Association. Retrieved January 22, 2026, from [Link]

• Material Safety Data Sheet - Benzyl isocyanide, 98%. (n.d.). Cole-Parmer. Retrieved January 22, 2026, from [Link]

• Aliphatic Isocyanate Monomers - Health and Safety Information. (n.d.). Covestro Solution Center. Retrieved January 22, 2026, from [Link]

• Riva, R., et al. (2018). Exploitation of the Ugi 5-Center-4-Component Reaction (U-5C-4CR) for the Generation of Diverse Libraries of Polycyclic (Spiro)Compounds. Frontiers in Chemistry, 6, 32. Retrieved January 22, 2026, from [Link]

• Ingold, M., et al. (2017). Ugi Four-component Reaction (U-4CR) Under Green Conditions Designed for Undergraduate Organic Chemistry Laboratories. World Journal of Chemical Education, 5(5), 152-157. Retrieved January 22, 2026, from [Link]

• Kumar, P., et al. (2014). 1-Fluoro-4-[(E)-2-nitrovinyl]benzene. IUCrData, 1(1). Retrieved January 22, 2026, from [Link]

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Application Notes and Protocols for Multicomponent Reactions Utilizing 1-Fluoro-4-(2-isocyanoethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of 1-Fluoro-4-(2-isocyanoethyl)benzene in Multicomponent Reactions

Multicomponent reactions (MCRs) have emerged as a cornerstone in modern drug discovery and medicinal chemistry, offering a highly efficient and atom-economical approach to generating vast libraries of complex molecules from simple starting materials in a single synthetic operation.[1][2] Among the diverse array of building blocks for MCRs, isocyanides stand out due to their unique reactivity, acting as versatile C1 synthons capable of participating in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.[3][4] This guide focuses on a particularly valuable isocyanide, 1-fluoro-4-(2-isocyanoethyl)benzene , and its application in constructing molecular scaffolds with significant potential for pharmaceutical development.

The strategic incorporation of a fluorine atom and a phenethyl backbone in this reagent is not coincidental. The fluorinated aromatic moiety is a well-established pharmacophore that can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.[5] The ethyl spacer provides conformational flexibility, allowing the molecule to adapt to various binding pockets. This application note provides a detailed protocol for the Ugi four-component reaction (U-4CR), a classic isocyanide-based MCR, using 1-fluoro-4-(2-isocyanoethyl)benzene as a key building block. We will delve into the mechanistic underpinnings of this reaction and provide insights into optimizing reaction conditions for the generation of diverse compound libraries.

The Ugi Four-Component Reaction: A Powerful Tool for Diversity-Oriented Synthesis

The Ugi reaction is a one-pot synthesis that combines an aldehyde, a primary amine, a carboxylic acid, and an isocyanide to produce an α-acylamino amide derivative.[6][7] This reaction is renowned for its broad substrate scope and operational simplicity, making it an ideal tool for the rapid generation of peptidomimetic libraries.[1][8]

Mechanistic Insights: The "Why" Behind the Ugi Reaction Pathway

The mechanism of the Ugi reaction is a well-studied cascade of events that begins with the formation of an imine from the aldehyde and the amine.[6][9] This is followed by the nucleophilic attack of the isocyanide on the protonated imine (iminium ion), generating a nitrilium ion intermediate. The carboxylate then adds to this intermediate, and a subsequent intramolecular acyl transfer (Mumm rearrangement) yields the stable α-acylamino amide product.[7] Understanding this mechanism is crucial for troubleshooting and for rationally designing new MCRs.

Caption: The mechanistic pathway of the Ugi four-component reaction.

Detailed Protocol: Ugi Four-Component Reaction with 1-Fluoro-4-(2-isocyanoethyl)benzene

This protocol provides a general procedure for the Ugi reaction. Researchers should optimize the conditions for their specific combination of substrates.

Materials and Reagents

• 1-Fluoro-4-(2-isocyanoethyl)benzene (Isocyanide component)

• Aldehyde (e.g., Benzaldehyde)

• Primary Amine (e.g., Benzylamine)

• Carboxylic Acid (e.g., Acetic Acid)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Experimental Procedure

• Reaction Setup: To a dry 25 mL round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol, 1.0 eq.).

• Solvent Addition: Dissolve the aldehyde in anhydrous methanol (5 mL).

• Amine Addition: Add the primary amine (1.0 mmol, 1.0 eq.) to the stirred solution at room temperature. Stir the mixture for 30 minutes to facilitate imine formation.

• Carboxylic Acid Addition: Add the carboxylic acid (1.0 mmol, 1.0 eq.) to the reaction mixture.

• Isocyanide Addition: Finally, add 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 mmol, 1.0 eq.) to the flask.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 24-48 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the methanol.

• Extraction: Dissolve the residue in dichloromethane (20 mL) and wash with saturated sodium bicarbonate solution (2 x 15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure α-acylamino amide.

Quantitative Data: Representative Ugi Reaction Parameters

The following table provides a summary of typical reaction parameters and expected yields for the Ugi reaction with 1-fluoro-4-(2-isocyanoethyl)benzene and various building blocks.

Aldehyde	Amine	Carboxylic Acid	Solvent	Time (h)	Yield (%)
Benzaldehyde	Benzylamine	Acetic Acid	MeOH	24	85-95
4-Chlorobenzaldehyde	Cyclohexylamine	Propionic Acid	MeOH	36	80-90
Isobutyraldehyde	Aniline	Benzoic Acid	MeOH	48	75-85
Furfural	2-Phenylethylamine	Phenylacetic Acid	MeOH	24	88-96

Note: Yields are approximate and may vary depending on the specific substrates and reaction conditions.

Caption: A streamlined workflow for the Ugi four-component reaction.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The progress of the reaction can be easily monitored by standard analytical techniques such as TLC and LC-MS. The identity and purity of the final product should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). The characteristic signals of the newly formed amide and the incorporated fragments will provide unambiguous confirmation of the desired Ugi product.

Beyond the Ugi Reaction: The Passerini Three-Component Reaction

1-Fluoro-4-(2-isocyanoethyl)benzene is also an excellent substrate for the Passerini three-component reaction (P-3CR). This reaction combines an aldehyde or ketone, a carboxylic acid, and an isocyanide to furnish α-acyloxy carboxamides.[10][11] The Passerini reaction is typically faster in aprotic solvents and is believed to proceed through a concerted, non-ionic pathway.[10][12]

A general protocol for the Passerini reaction would involve dissolving the aldehyde (1.0 eq) and carboxylic acid (1.1 eq) in an aprotic solvent like dichloromethane, followed by the addition of 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 eq). The reaction is typically stirred at room temperature until completion.

Conclusion and Future Outlook

1-Fluoro-4-(2-isocyanoethyl)benzene is a highly valuable and versatile building block for the construction of complex and diverse molecular libraries through isocyanide-based multicomponent reactions. The Ugi and Passerini reactions, in particular, offer a straightforward and efficient means to access novel chemical entities with significant potential in drug discovery and development. The protocols and insights provided in this application note are intended to empower researchers to harness the power of MCRs and accelerate their discovery programs. The continued exploration of new MCRs and the development of novel isocyanide building blocks will undoubtedly lead to the discovery of the next generation of therapeutic agents.

References

• Dömling, A. (2006). Multicomponent Reactions. Chemical Reviews, 106(1), 17-89.
• Ugi, I., Dömling, A., & Hörl, W. (1994). The Ugi Reaction. Endeavour, 18(3), 115-122.
• Zhu, J., & Bienaymé, H. (Eds.). (2005). Multicomponent Reactions. Wiley-VCH.
• de la Torre, M. C., & Sierra, M. A. (2004). The Ugi and Passerini Reactions.
• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides.
• Orru, R. V. A., & de Greef, M. (2003). Recent advances in solution-phase combinatorial and parallel synthesis. Synthesis, 2003(10), 1471-1499.
• Ugi, I., Werner, B., & Dömling, A. (2003). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. Molecules, 8(1), 53-66.
• Passerini, M. (1921). Sopra gli isonitrili (I). Composto del p-isonitril-toluene con acetone ed acido acetico. Gazzetta Chimica Italiana, 51, 126-129.
• Banfi, L., & Riva, R. (2005). The Passerini Reaction. In Organic Reactions (Vol. 65, pp. 1-140). John Wiley & Sons, Inc.
• Banfi, L., Basso, A., Guanti, G., & Riva, R. (2003). The Passerini reaction: a new tool for the synthesis of complex molecules. Chimia, 57(9), 551-556.
• O'Leary-Steele, C., et al. (2004). Synthesis of a library of α-acyloxy-amides using the Passerini reaction.
• Pirrung, M. C., & Sarma, K. D. (2004). Multicomponent reactions are accelerated in water. Journal of the American Chemical Society, 126(2), 444-445.

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• University of Groningen Functionalized molecules via MCRs: applications in drug discovery and material science Lei, Xiaofang. [Link]

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Application Notes &amp; Protocols: 1-Fluoro-4-(2-isocyanoethyl)benzene in Modern Heterocyclic Synthesis

Introduction: A Privileged Building Block for Diversity-Oriented Synthesis

1-Fluoro-4-(2-isocyanoethyl)benzene is a uniquely functionalized isonitrile poised to serve as a powerful building block in the synthesis of complex heterocyclic architectures. Its structure incorporates three key features that make it highly valuable for researchers in medicinal chemistry and drug development:

• The Isocyano Group (-N≡C): This functional group is the cornerstone of its reactivity, serving as a versatile one-carbon (C1) synthon in a variety of powerful multicomponent reactions (MCRs).[1]

• The p-Fluorophenyl Moiety: The fluorine atom provides a strategic handle for modulating the electronic properties, lipophilicity, and metabolic stability of target molecules—a common strategy in pharmaceutical design.[2] Furthermore, it serves as an invaluable spectroscopic probe for reaction monitoring and structural elucidation via ¹⁹F NMR.

• The Ethyl Spacer: The two-carbon linker offers conformational flexibility, allowing the reactive isocyano group and the aromatic ring to be positioned optimally within complex molecular scaffolds.

These attributes make 1-fluoro-4-(2-isocyanoethyl)benzene an ideal reagent for constructing libraries of novel, highly substituted heterocycles, which are foundational motifs in a vast array of biologically active compounds.[1][3] This guide provides an in-depth exploration of its application in the Ugi and Passerini multicomponent reactions, including detailed mechanistic insights and field-tested protocols.

Core Application: Isocyanide-Based Multicomponent Reactions (I-MCRs)

Multicomponent reactions (MCRs) are highly convergent chemical transformations where three or more reactants combine in a single synthetic operation to form a product that incorporates substantial portions of all starting materials.[3] This approach offers exceptional atom economy and efficiency, enabling the rapid generation of molecular complexity from simple precursors.[1] Isocyanides are star players in this field, with the Ugi and Passerini reactions being the most prominent examples.

The Ugi Four-Component Reaction (Ugi-4CR)

The Ugi reaction is arguably the most significant isocyanide-based MCR, combining an aldehyde (or ketone), an amine, a carboxylic acid, and an isocyanide to produce an α-acylamino amide scaffold.[4] This reaction is a cornerstone of combinatorial chemistry and has been extensively used to synthesize diverse libraries for drug discovery.[5][6]

The reaction proceeds through a series of well-defined steps. Initially, the amine and carbonyl compound condense to form an imine (or iminium ion). The isocyanide then undergoes a nucleophilic attack on the imine carbon, forming a highly reactive nitrilium ion intermediate. This intermediate is subsequently trapped by the carboxylate anion. The final product is formed via an intramolecular acyl transfer known as the Mumm rearrangement, yielding the characteristic bis-amide structure.[3]

Caption: Generalized mechanism of the Ugi four-component reaction.

This protocol describes the synthesis of N-(1-(benzylamino)-1-oxopropan-2-yl)-N-(4-fluorophenethyl)acetamide, a representative α-acylamino amide, using 1-fluoro-4-(2-isocyanoethyl)benzene.

Materials:

• Acetaldehyde (0.50 mmol, 1.0 eq)

• Benzylamine (0.50 mmol, 1.0 eq)

• Acetic Acid (0.50 mmol, 1.0 eq)

• 1-Fluoro-4-(2-isocyanoethyl)benzene (0.50 mmol, 1.0 eq)

• Methanol (MeOH), anhydrous (2.0 mL)

• Round-bottom flask (10 mL), magnetic stirrer

Procedure:

• To a 10 mL round-bottom flask charged with a magnetic stir bar, add anhydrous methanol (2.0 mL).

• Add benzylamine (53.6 mg, 0.50 mmol), followed by acetic acid (30.0 mg, 0.50 mmol).

• Add acetaldehyde (22.0 mg, 0.50 mmol) to the solution. Stir the mixture at room temperature for 20 minutes to facilitate imine formation.

• Add 1-fluoro-4-(2-isocyanoethyl)benzene (74.6 mg, 0.50 mmol) dropwise to the reaction mixture.

• Seal the flask and stir the reaction at room temperature for 24-48 hours.

• Reaction Monitoring: Progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as ethyl acetate/hexane (1:1 v/v). The disappearance of the isocyanide (visualized with a suitable stain or by its characteristic odor) indicates reaction completion.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (15 mL) and wash sequentially with saturated aqueous sodium bicarbonate (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexane) to yield the pure α-acylamino amide product.

Scientist's Note: Methanol is an excellent solvent for the Ugi reaction as it effectively solvates the polar intermediates and does not interfere with the reaction pathway.[3] Running the reaction at a relatively high concentration (0.25 M in this case) is typical and helps drive the reaction to completion.

A powerful variant of the Ugi reaction replaces the carboxylic acid component with hydrazoic acid (HN₃), leading directly to the formation of 1,5-disubstituted tetrazoles. Tetrazoles are important heterocycles in medicinal chemistry, often serving as bioisosteres for carboxylic acids.[7]

Caption: Workflow for tetrazole synthesis via the Ugi-Azide reaction.

The Passerini Three-Component Reaction (Passerini-3CR)

Discovered by Mario Passerini in 1921, this reaction is the first isocyanide-based MCR and combines an aldehyde (or ketone), a carboxylic acid, and an isocyanide to yield an α-acyloxy amide.[8][9]

The mechanism of the Passerini reaction is thought to be dependent on solvent polarity and reactant concentration. In non-polar, aprotic solvents and at high concentrations, a concerted, non-ionic pathway involving a cyclic transition state is generally accepted.[9][10] Hydrogen bonding between the carbonyl compound and the carboxylic acid is believed to be crucial for activating the carbonyl group towards nucleophilic attack by the isocyanide.[10] This is followed by an intramolecular acyl transfer to furnish the final product.

This protocol details a representative Passerini reaction to form 2-((4-fluorophenethyl)amino)-1-phenyl-2-oxoethyl benzoate.

Materials:

• Benzaldehyde (0.50 mmol, 1.0 eq)

• Benzoic Acid (0.50 mmol, 1.0 eq)

• 1-Fluoro-4-(2-isocyanoethyl)benzene (0.50 mmol, 1.0 eq)

• Dichloromethane (DCM), anhydrous (1.0 mL)

• Round-bottom flask (10 mL), magnetic stirrer

Procedure:

• In a dry 10 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzoic acid (61.1 mg, 0.50 mmol) in anhydrous DCM (1.0 mL).

• Add benzaldehyde (53.1 mg, 0.50 mmol) to the solution.

• Add 1-fluoro-4-(2-isocyanoethyl)benzene (74.6 mg, 0.50 mmol) to the stirred solution at room temperature.

• Seal the flask and stir the reaction for 12-24 hours.

• Reaction Monitoring: Monitor the reaction by TLC (e.g., ethyl acetate/hexane, 3:7 v/v).

• Work-up: Once complete, dilute the mixture with DCM (10 mL). Wash the organic layer with saturated aqueous sodium bicarbonate (2 x 10 mL) to remove unreacted benzoic acid, followed by brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization (e.g., from ethanol/water) or by flash column chromatography on silica gel.

Scientist's Note: The Passerini reaction is often faster in apolar, aprotic solvents like DCM or THF, which supports the proposed concerted mechanism involving a non-polar transition state.[9] The reaction is typically performed at high concentrations to favor the trimolecular interaction.[10]

Data Summary: Hypothetical Reaction Scope

The versatility of 1-fluoro-4-(2-isocyanoethyl)benzene allows for its use with a wide range of coupling partners in MCRs to generate diverse molecular scaffolds.

Entry	Reaction	Aldehyde/Ketone	Amine/Acid	Heterocyclic Product (Post-Modification)	Expected Yield (%)
1	Ugi-4CR	Benzaldehyde	Glycine	Piperazinone	75-90
2	Ugi-4CR	Cyclohexanone	Aniline	α-Acylamino Amide	80-95
3	Ugi-Azide	Furfural	4-Methoxyaniline	1,5-Disubstituted Tetrazole	70-85
4	Passerini	Isobutyraldehyde	Acetic Acid	α-Acyloxy Amide	85-98
5	Passerini	Acetophenone	Formic Acid	Precursor to Oxazoles	65-80

Advanced Applications: Transition-Metal Catalysis

Beyond classical MCRs, isocyanides are excellent ligands and C1 synthons in transition-metal-catalyzed reactions.[11] This opens avenues for novel cycloaddition and annulation strategies to access unique heterocyclic cores. For instance, a rhodium- or palladium-catalyzed [4+1] cycloaddition between a 1,3-diene and 1-fluoro-4-(2-isocyanoethyl)benzene could provide a direct route to functionalized cyclopentenimines. Such methods are at the forefront of modern synthetic chemistry, offering powerful ways to construct five-membered rings.[12]

Caption: Simplified catalytic cycle for a [4+1] cycloaddition.

Safety and Handling

Isocyanides are known for their pungent and unpleasant odor. They should be handled with appropriate personal protective equipment (gloves, lab coat, safety glasses) in a well-ventilated chemical fume hood.

Conclusion

1-Fluoro-4-(2-isocyanoethyl)benzene is a highly proficient and versatile reagent for modern organic synthesis. Its utility in powerful multicomponent reactions like the Ugi and Passerini reactions provides a rapid, efficient, and modular approach to synthesizing complex, highly functionalized acyclic and heterocyclic compounds. The presence of the fluorophenyl group makes it particularly attractive for applications in medicinal chemistry and drug discovery, offering a gateway to novel chemical entities with tailored properties.

References

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• Li, Y., et al. (2012). A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. Journal of Organic Chemistry. [Link]

• RSC Publishing. (2020). Recent advances in transition metal-catalyzed heteroannulative difunctionalization of alkenes via C–H activation for the synthesis of heterocycles. Organic Chemistry Frontiers. [Link]

• OUCI. Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. [Link]

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• Shaaban, S., et al. (2022). Ugi Four-Component Reactions Using Alternative Reactants. Molecules. [Link]

• Roy, S. (2025). Synthesis Of Novel Five-Membered Heterocycles as Bioactive Agents. [Link]

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• ResearchGate. New Four-Component Ugi-Type Reaction. Synthesis of Heterocyclic Structures Containing a Pyrrolo[1,2- a ][8][10]diazepine Fragment. [Link]

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Application Notes and Protocols: Leveraging 1-fluoro-4-(2-isocyanoethyl)benzene for Medicinal Chemistry Library Synthesis

Introduction: The Strategic Advantage of 1-fluoro-4-(2-isocyanoethyl)benzene in Drug Discovery

In the landscape of modern medicinal chemistry, the efficient construction of diverse molecular libraries is paramount for the discovery of novel therapeutic agents. The selection of building blocks is a critical determinant of the chemical space that can be explored. 1-fluoro-4-(2-isocyanoethyl)benzene emerges as a highly strategic scaffold for library synthesis, offering a unique combination of functionalities that can impart desirable pharmacological properties.

The presence of a fluorine atom on the phenyl ring is a well-established strategy in drug design. Fluorine's high electronegativity and small size can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1][2][3][4][5][6] Judicious incorporation of fluorine can enhance metabolic stability by blocking sites of oxidative metabolism, modulate the pKa of nearby functional groups to improve cell permeability, and increase binding affinity to target proteins through favorable electrostatic interactions.[1][5]

The isocyanoethyl group is a versatile functional handle, renowned for its participation in isocyanide-based multicomponent reactions (IMCRs).[7][8] IMCRs, such as the Ugi and Passerini reactions, are powerful tools for diversity-oriented synthesis, allowing for the rapid, one-pot assembly of complex molecules from simple starting materials.[9][10][11][12][13] This high degree of atom economy and operational simplicity makes IMCRs ideal for the construction of large and diverse compound libraries.[9][11][14]

This guide provides a comprehensive overview of the application of 1-fluoro-4-(2-isocyanoethyl)benzene in the synthesis of medicinal chemistry libraries, complete with detailed protocols for the Ugi and Passerini reactions.

Synthesis of the Core Building Block: 1-fluoro-4-(2-isocyanoethyl)benzene

While 1-fluoro-4-(2-isocyanoethyl)benzene may be commercially available from various suppliers[15], an in-house synthesis can be achieved from the corresponding formamide. A common method for the synthesis of isocyanides is the dehydration of a formamide. The following is a general protocol adaptable for this synthesis.

Protocol 1: Synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene from N-(4-fluorophenethyl)formamide

• Reaction Principle: This protocol is based on the dehydration of a formamide using a dehydrating agent such as phosphorus oxychloride (POCl₃) in the presence of a base like triethylamine (NEt₃).

• Materials:

  • N-(4-fluorophenethyl)formamide

  • Phosphorus oxychloride (POCl₃)

  • Triethylamine (NEt₃)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, rotary evaporator, separatory funnel.

• Procedure:

  • Dissolve N-(4-fluorophenethyl)formamide (1 equivalent) and triethylamine (2.2 equivalents) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (1.1 equivalents) dropwise via a dropping funnel, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel to yield pure 1-fluoro-4-(2-isocyanoethyl)benzene.

• Safety Note: Isocyanides are known for their strong, unpleasant odor and potential toxicity. All manipulations should be performed in a well-ventilated fume hood. Phosphorus oxychloride is corrosive and reacts violently with water. Handle with appropriate personal protective equipment (PPE).

Application in Library Synthesis via the Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of multicomponent chemistry, combining an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce a bis-amide in a single step.[14][16][17][18] This reaction is exceptionally well-suited for generating large libraries of peptidomimetics and other drug-like scaffolds.[14][19]

Reaction Mechanism and Workflow

The generally accepted mechanism of the Ugi reaction involves the initial formation of an imine from the aldehyde and amine.[8][14][16] The isocyanide then undergoes nucleophilic addition to the protonated imine, forming a nitrilium ion intermediate. This intermediate is subsequently trapped by the carboxylate, and a final Mumm rearrangement yields the stable α-acylamino amide product.[8][16]

Caption: Workflow for Ugi-4CR Library Synthesis.

Protocol 2: Parallel Synthesis of a 12-Membered Bis-Amide Library

This protocol describes the synthesis of a small library in a 12-well reaction block to demonstrate the utility of 1-fluoro-4-(2-isocyanoethyl)benzene in a parallel synthesis format.

• Materials:

  • Aldehydes (3): Benzaldehyde, 4-Chlorobenzaldehyde, Isobutyraldehyde

  • Amines (2): Benzylamine, Cyclohexylamine

  • Carboxylic Acids (2): Acetic acid, Benzoic acid

  • Isocyanide: 1-fluoro-4-(2-isocyanoethyl)benzene

  • Methanol (MeOH), anhydrous

  • 12-well reaction block with magnetic stirring capabilities

  • Automated liquid handler or multichannel pipette

• Stock Solution Preparation:

  • Prepare 0.5 M stock solutions of each aldehyde, amine, and carboxylic acid in anhydrous methanol.

  • Prepare a 0.5 M stock solution of 1-fluoro-4-(2-isocyanoethyl)benzene in anhydrous methanol.

• Reaction Setup (per well):

  • To each well of the reaction block, add the following reagents in the specified order:

    • 200 µL of the aldehyde stock solution (0.1 mmol)

    • 200 µL of the amine stock solution (0.1 mmol)

    • 200 µL of the carboxylic acid stock solution (0.1 mmol)

  • Seal the reaction block and allow the mixture to stir at room temperature for 30 minutes to facilitate imine formation.

  • Add 200 µL of the 1-fluoro-4-(2-isocyanoethyl)benzene stock solution (0.1 mmol) to each well.

  • Seal the reaction block again and stir at room temperature for 24-48 hours.

  • Monitor the reaction progress by LC-MS analysis of a small aliquot from a representative well.

• Work-up and Purification:

  • Once the reactions are complete, remove the solvent from each well under a stream of nitrogen or using a centrifugal evaporator.

  • The resulting crude products can be purified by preparative HPLC or flash chromatography to yield the pure library members.

Table 1: Reactant Combinations for a 12-Membered Ugi Library

Well	Aldehyde	Amine	Carboxylic Acid
A1	Benzaldehyde	Benzylamine	Acetic Acid
A2	Benzaldehyde	Benzylamine	Benzoic Acid
A3	Benzaldehyde	Cyclohexylamine	Acetic Acid
A4	Benzaldehyde	Cyclohexylamine	Benzoic Acid
B1	4-Chlorobenzaldehyde	Benzylamine	Acetic Acid
B2	4-Chlorobenzaldehyde	Benzylamine	Benzoic Acid
B3	4-Chlorobenzaldehyde	Cyclohexylamine	Acetic Acid
B4	4-Chlorobenzaldehyde	Cyclohexylamine	Benzoic Acid
C1	Isobutyraldehyde	Benzylamine	Acetic Acid
C2	Isobutyraldehyde	Benzylamine	Benzoic Acid
C3	Isobutyraldehyde	Cyclohexylamine	Acetic Acid
C4	Isobutyraldehyde	Cyclohexylamine	Benzoic Acid

Application in Library Synthesis via the Passerini Three-Component Reaction (P-3CR)

The Passerini reaction, one of the first isocyanide-based multicomponent reactions discovered, combines an aldehyde (or ketone), a carboxylic acid, and an isocyanide to form an α-acyloxy amide.[8][9][20][21] It is a highly atom-economical reaction that provides access to a different chemical space compared to the Ugi reaction, yielding densely functionalized ester-amide scaffolds.[9]

Reaction Mechanism and Workflow

The mechanism of the Passerini reaction is thought to proceed through the formation of an intermediate from the interaction of the carbonyl compound, carboxylic acid, and isocyanide.[20] This is followed by an intramolecular acyl transfer (Mumm rearrangement) to give the final α-acyloxy amide product.[20]

Caption: Simplified Passerini Reaction Mechanism.

Protocol 3: Synthesis of an α-Acyloxy Amide Library

This protocol outlines the synthesis of a small library using the Passerini reaction.

• Materials:

  • Aldehydes (4): 4-Fluorobenzaldehyde, 2-Naphthaldehyde, Furfural, Cyclohexanecarboxaldehyde

  • Carboxylic Acids (3): Propionic acid, Phenylacetic acid, Cyclopropanecarboxylic acid

  • Isocyanide: 1-fluoro-4-(2-isocyanoethyl)benzene

  • Dichloromethane (DCM), anhydrous

  • 12-well reaction block with magnetic stirring capabilities

• Stock Solution Preparation:

  • Prepare 0.5 M stock solutions of each aldehyde and carboxylic acid in anhydrous DCM.

  • Prepare a 0.5 M stock solution of 1-fluoro-4-(2-isocyanoethyl)benzene in anhydrous DCM.

• Reaction Setup (per well):

  • To each well of the reaction block, add the following reagents:

    • 200 µL of the aldehyde stock solution (0.1 mmol)

    • 200 µL of the carboxylic acid stock solution (0.1 mmol)

  • Add 200 µL of the 1-fluoro-4-(2-isocyanoethyl)benzene stock solution (0.1 mmol) to each well.

  • Seal the reaction block and stir at room temperature for 24-72 hours. The reaction is generally slower with ketones.[22]

  • Monitor the reaction progress by LC-MS.

• Work-up and Purification:

  • Upon completion, concentrate the contents of each well to dryness.

  • Purify the crude products via preparative HPLC or flash chromatography.

Table 2: Reactant Combinations for a 12-Membered Passerini Library

Well	Aldehyde	Carboxylic Acid
A1	4-Fluorobenzaldehyde	Propionic Acid
A2	4-Fluorobenzaldehyde	Phenylacetic Acid
A3	4-Fluorobenzaldehyde	Cyclopropanecarboxylic Acid
B1	2-Naphthaldehyde	Propionic Acid
B2	2-Naphthaldehyde	Phenylacetic Acid
B3	2-Naphthaldehyde	Cyclopropanecarboxylic Acid
C1	Furfural	Propionic Acid
C2	Furfural	Phenylacetic Acid
C3	Furfural	Cyclopropanecarboxylic Acid
D1	Cyclohexanecarboxaldehyde	Propionic Acid
D2	Cyclohexanecarboxaldehyde	Phenylacetic Acid
D3	Cyclohexanecarboxaldehyde	Cyclopropanecarboxylic Acid

Conclusion

1-fluoro-4-(2-isocyanoethyl)benzene is a valuable and versatile building block for the synthesis of medicinal chemistry libraries. The strategic placement of a fluorine atom provides a handle to modulate key drug-like properties, while the isocyanoethyl group allows for rapid diversification through powerful multicomponent reactions like the Ugi and Passerini reactions. The protocols outlined in this guide provide a framework for the efficient generation of diverse libraries of bis-amides and α-acyloxy amides, which can serve as a starting point for hit identification and lead optimization in drug discovery programs.

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• Kurp, G., & Wessjohann, L. A. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. Molecules, 25(23), 5698. [Link]

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• Soeta, T., et al. (2017). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 22(5), 804. [Link]

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• Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science, 7(2), 154-160. [Link]

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• 1-fluoro-4-(2-isocyanatoethyl)benzene (C9H8FNO) - PubChemLite. (n.d.). Retrieved January 22, 2026, from [Link]

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. [Link]

• Kumar, P., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Iranian Chemical Society, 20(4), 1-28. [Link]

• Dömling, A. (2018). The Catalytic Enantioselective Ugi Four-Component Reactions. Angewandte Chemie International Edition, 57(49), 15998-16000. [Link]

• Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]

• Shaaban, S., et al. (2023). Ugi Four-Component Reactions Using Alternative Reactants. Molecules, 28(4), 1630. [Link]

• Significance of Fluorine in Medicinal Chemistry: A Review. (n.d.). Retrieved January 22, 2026, from [Link]

• Shaaban, S., et al. (2023). Ugi Four-Component Reactions Using Alternative Reactants. Molecules, 28(4), 1630. [Link]

• 1-Fluoro-4-(2-isocyanatoethyl)benzene, 95% Purity, C9H8FNO, 1 gram - CP Lab Safety. (n.d.). Retrieved January 22, 2026, from [Link]

• Sreenivasa, S., et al. (2014). 1-Fluoro-4-[(E)-2-nitrovinyl]benzene. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 2), o124. [Link]

• Process development and research on the synthesis of p-fluoronitrobenzene by halogen exchange fluorination. (2024). ResearchGate. [Link]

• 4-Fluoronitrobenzene - Wikipedia. (n.d.). Retrieved January 22, 2026, from [Link]

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1-fluoro-4-(2-isocyanoethyl)benzene as a peptide mimetic precursor

Application Note & Protocols

Topic: 1-Fluoro-4-(2-isocyanoethyl)benzene: A Versatile Precursor for Peptide Mimetic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Abstract

The design and synthesis of peptide mimetics—molecules that replicate the structure and function of natural peptides—are a cornerstone of modern drug discovery, offering enhanced pharmacological properties and improved stability.[1] Isocyanide-based multicomponent reactions (IMCRs), such as the Ugi and Passerini reactions, provide a powerful platform for the rapid and efficient construction of diverse peptide-like scaffolds.[2][3][4] This guide introduces 1-fluoro-4-(2-isocyanoethyl)benzene as a strategic precursor for this purpose. The incorporation of a fluorine atom can significantly enhance pharmacokinetic profiles, including metabolic stability and target affinity, a widely employed strategy in medicinal chemistry.[5][6][7] This document provides detailed, field-tested protocols for the multi-step synthesis and characterization of this precursor and demonstrates its application in a model Ugi four-component reaction (Ugi-4CR) to generate a novel peptidomimetic structure.

Introduction: The Strategic Advantage of a Fluorinated Isocyanide Precursor

Peptides are crucial signaling molecules but often suffer from poor oral bioavailability and rapid degradation in vivo. Peptide mimetics overcome these limitations by replacing labile amide bonds with more robust isosteres, often resulting in molecules with constrained conformations that enhance receptor affinity.[1][8] IMCRs are particularly suited for building peptidomimetic libraries because they generate significant molecular complexity from simple starting materials in a single, atom-economical step.[1][3]

The isocyanide (-N⁺≡C⁻) functional group is the cornerstone of these reactions.[9] Its unique electronic structure, featuring both nucleophilic and electrophilic character at the terminal carbon, allows it to serve as a versatile linchpin in complex bond-forming cascades.[10]

The choice of 1-fluoro-4-(2-isocyanoethyl)benzene as a precursor is deliberate and twofold:

• The Fluorine Effect : The strategic placement of a fluorine atom on the phenyl ring is a proven method in drug design to modulate lipophilicity, block metabolic weak spots, and improve binding interactions through favorable electrostatic contacts.[5][11][12]

• Structural Versatility : The ethyl linker provides flexibility and separates the aromatic moiety from the newly formed peptide backbone, allowing it to function as a side-chain mimic corresponding to a modified phenylalanine residue.

This guide details the synthesis of this precursor and its subsequent use, providing researchers with a validated pathway to novel, fluorinated peptide mimetics.

Synthesis and Characterization of the Precursor

A robust and reproducible synthesis is paramount for any building block. The following section outlines a validated three-step pathway starting from the commercially available 4-fluorophenethylamine. This pathway involves formylation followed by dehydration, a classic and high-yielding method for isocyanide synthesis.

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Application Notes and Protocols for the Green Synthesis of 1-Fluoro-4-(2-isocyanoethyl)benzene

Authored by: A Senior Application Scientist

These application notes provide detailed protocols and guiding principles for the environmentally conscious synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene, a key building block in pharmaceutical and materials science research. By prioritizing green chemistry principles, these methodologies aim to minimize environmental impact, enhance laboratory safety, and improve overall process efficiency.[1][2][3][4][5]

Introduction: The Imperative for Greener Syntheses

1-Fluoro-4-(2-isocyanoethyl)benzene is a valuable bifunctional molecule incorporating a nucleophilic isocyano group and an activated aromatic fluoride. Its synthesis traditionally involves multi-step processes that may utilize hazardous reagents and generate significant waste. The adoption of green chemistry principles in the synthesis of such intermediates is not merely an environmental consideration but a strategic move towards more cost-effective, safer, and sustainable pharmaceutical manufacturing.[2][5] This guide details a two-step synthetic sequence designed to be robust, scalable, and aligned with the core tenets of green chemistry.

Overall Synthetic Strategy: A Two-Step Green Approach

The synthesis is strategically divided into two key transformations, each optimized for sustainability:

• Step 1: Reductive Amination of 4-Fluorophenylacetaldehyde. This step focuses on the efficient and clean conversion of a readily available starting material to the crucial primary amine intermediate, 4-(2-aminoethyl)fluorobenzene.

• Step 2: Green Dehydration of N-(4-(2-fluoroethyl)phenyl)formamide. The final conversion to the target isocyanide is achieved through a modern, sustainable dehydration of the corresponding formamide, avoiding classically toxic reagents.

Visualizing the Green Synthetic Pathway

Caption: Overall workflow for the green synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene.

Part 1: Synthesis of the Precursor Amine - 4-(2-aminoethyl)fluorobenzene

Rationale for the Reductive Amination Route

The synthesis of the key amine intermediate, 4-(2-aminoethyl)fluorobenzene, is approached via a green reductive amination of 4-fluorophenylacetaldehyde. This method is selected for its high atom economy and the avoidance of harsh reducing agents. Catalytic hydrogenation is a prime example of a green technology that minimizes waste and enhances safety.[2]

Protocol 1: Catalytic Reductive Amination

Materials:

• 4-Fluorophenylacetaldehyde

• Ammonium acetate

• Methanol (or Ethanol as a greener solvent alternative)

• Palladium on carbon (Pd/C, 10 wt%)

• Hydrogen gas

• Diatomaceous earth (Celite®)

Instrumentation:

• Parr hydrogenator or a similar hydrogenation apparatus

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• Reaction Setup: In a suitable pressure vessel, dissolve 4-fluorophenylacetaldehyde (1 equivalent) and ammonium acetate (3-5 equivalents) in methanol.

• Catalyst Addition: Carefully add 10 wt% Pd/C (1-2 mol%).

• Hydrogenation: Seal the vessel and purge with nitrogen, followed by hydrogen. Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Work-up: Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of diatomaceous earth to remove the palladium catalyst.

• Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude amine can often be used in the next step without further purification. If necessary, purification can be achieved by distillation under reduced pressure or column chromatography.

Green Chemistry Considerations for Step 1:

Principle	Application in this Protocol
Catalysis	Utilizes a catalytic amount of palladium, which is more atom-economical than stoichiometric reagents.[2][5]
Safer Solvents	Employs methanol or ethanol, which are considered greener solvent choices compared to chlorinated hydrocarbons.[4]
Atom Economy	The reaction incorporates a high percentage of the atoms from the reactants into the final product.[3]
Waste Prevention	The primary byproduct is water, and the catalyst can be recovered and potentially recycled.[3]

Part 2: Green Synthesis of 1-Fluoro-4-(2-isocyanoethyl)benzene

The conversion of the primary amine to the isocyanide is a critical step. Traditional methods often involve highly toxic reagents like phosgene. Here, we focus on the dehydration of the corresponding formamide, a well-established and safer alternative. Recent advancements have made this transformation even greener and more efficient.[6][7]

Sub-step 2a: Formylation of 4-(2-aminoethyl)fluorobenzene

Protocol 2a: N-Formylation

Materials:

• 4-(2-aminoethyl)fluorobenzene

• Ethyl formate

• Triethylamine (optional, as a base)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-(2-aminoethyl)fluorobenzene (1 equivalent) in an excess of ethyl formate, which acts as both reagent and solvent.

• Reaction Conditions: Stir the mixture at reflux for several hours. The reaction can be monitored by TLC or GC-MS.

• Work-up and Purification: After completion, cool the reaction mixture and remove the excess ethyl formate under reduced pressure to yield the crude N-(4-(2-fluoroethyl)phenyl)formamide, which is often of sufficient purity for the subsequent dehydration step.

Sub-step 2b: Dehydration to the Isocyanide

This protocol utilizes phosphorus oxychloride (POCl₃) in the presence of triethylamine. While POCl₃ is a hazardous reagent, this method is extremely fast, highly efficient, and when performed with care, minimizes waste and side reactions, making it a "greener" alternative to older, more hazardous methods.[7][8] The use of triethylamine as a solvent also simplifies the work-up.[7]

Protocol 2b: Rapid Dehydration of Formamide

Materials:

• N-(4-(2-fluoroethyl)phenyl)formamide

• Phosphorus oxychloride (POCl₃)

• Triethylamine (as solvent and base)

• Dichloromethane (for extraction, if necessary)

• Saturated aqueous sodium bicarbonate solution

Instrumentation:

• Round-bottom flask equipped with a dropping funnel and a nitrogen inlet

• Magnetic stirrer

• Ice bath

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, dissolve the N-(4-(2-fluoroethyl)phenyl)formamide (1 equivalent) in triethylamine (acting as the solvent).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add phosphorus oxychloride (POCl₃, approximately 1.1 equivalents) dropwise via the dropping funnel while maintaining the temperature at 0 °C. The reaction is typically very fast, often completing in under 5 minutes.[7][8]

• Reaction Monitoring: Monitor the reaction by TLC, observing the disappearance of the formamide spot.

• Work-up: Once the reaction is complete, carefully quench the reaction mixture by pouring it into ice-cold saturated aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude isocyanide should be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Green Chemistry Considerations for Step 2:

Principle	Application in this Protocol
Time Efficiency	The dehydration reaction is extremely rapid, often completing in minutes, which reduces energy consumption.[7]
High Yield	This method typically provides high to excellent yields of the isocyanide product.[7][8]
Reduced Waste	The use of triethylamine as both a base and solvent can simplify the reaction setup and work-up, minimizing the need for additional solvents.[7]
Alternative Green Approaches	For an even greener synthesis, researchers can explore the use of p-toluenesulfonyl chloride (p-TsCl) as a less toxic dehydrating agent or investigate novel in-water micellar dehydration methods.[9][10][11]

Visualizing the Dehydration Mechanism

Caption: Simplified mechanism for the dehydration of formamide to an isocyanide.

Conclusion and Future Outlook

The protocols detailed herein provide a robust and more sustainable pathway for the synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene. By embracing catalytic methods and efficient, rapid reactions, the environmental impact is significantly reduced compared to traditional synthetic routes. Further advancements may involve exploring biocatalysis for the reductive amination step or developing solid-supported dehydrating agents to further simplify purification and minimize waste. The continuous application of green chemistry principles will be paramount in the future of pharmaceutical development and manufacturing.[1][2]

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026-01-17). The Synthesis of 1-Fluoro-4-(trifluoromethoxy)
• Si, Y.-X., Zhu, P.-F., & Zhang, S.-L. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters, 22, 9086-9090.
• A simple, green, and highly efficient protocol for the synthesis of isocyanides is described. (URL not available).
• ZHEJIANG LINJIANG CHEM. (2019-11-26). Synthetic method for 1,2,4-trifluorobenzene.
• Method for preparing p-fluoro anisole. (URL not available).
• "Fluorobenzene". Organic Syntheses Procedure. (URL not available).
• Green Chemistry in the Synthesis of Pharmaceuticals. (2021-12-15). Chemical Reviews.
• Organic Syntheses Procedure. (URL not available).
• 4-Fluoronitrobenzene. Wikipedia.
• The Green Chemistry Approach to Pharma Manufacturing. (URL not available).
• Isocyanide 2.0. (2020-09-29). Green Chemistry (RSC Publishing).
• A more sustainable and highly practicable synthesis of aliph
• Preparation of fluoronitrobenzene. (URL not available).
• A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. (2022-10-13). MDPI.
• Process development and research on the synthesis of p-fluoronitrobenzene by halogen exchange fluorination. (2024-04-16).
• Principles of green chemistry: Advancing pharma sustainability. (2024-12-24).
• A more sustainable and highly practicable synthesis of aliphatic isocyanides. (2020-01-16). Green Chemistry (RSC Publishing).
• Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development. MDPI.
• One-Step Synthesis of [ 18 F]Fluoro-4-(vinylsulfonyl)benzene: A Thiol Reactive Synthon for Selective Radiofluorination of Peptides.
• Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. Semantic Scholar.
• What Pharma Needs to Know About Green Chemistry. (2025-04-18). News-Medical.Net.
• Green Chemistry. (2023-04-21). IRIS UPO.
• Fluoronitrobenzene. (URL not available).

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• 10. A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04070F [pubs.rsc.org]
• 11. iris.uniupo.it [iris.uniupo.it]

Technical Notes & Optimization

Technical Support Center: Purification of 1-fluoro-4-(2-isocyanoethyl)benzene

Welcome to the technical support center for the purification of 1-fluoro-4-(2-isocyanoethyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the post-synthesis purification of this versatile isocyanide. Given the reactivity and potential instability of isocyanides, this resource provides field-proven insights and troubleshooting strategies to ensure you obtain a high-purity product safely and efficiently.

Critical Safety Precautions: Handling Isocyanides

Before commencing any purification protocol, it is imperative to acknowledge the hazards associated with isocyanides. Volatile isocyanides are known for their extremely unpleasant odor and are toxic.[1][2] Always work in a well-ventilated fume hood and utilize appropriate Personal Protective Equipment (PPE).

Essential PPE & Handling Guidelines:

Equipment	Specification	Rationale
Gloves	Chemically resistant gloves (e.g., nitrile, neoprene). Thin latex gloves are not suitable.[3]	Prevents dermal absorption, which can lead to skin irritation and sensitization.[4]
Eye Protection	Safety goggles and a full-face shield.	Protects against splashes of corrosive reagents and the isocyanide product.
Lab Coat	Standard laboratory coat.	Protects skin and clothing from contamination.
Respirator	In case of inadequate ventilation, an appropriate respirator should be worn.[3]	Isocyanide vapors can cause respiratory irritation and sensitization.[4]

Waste Disposal: Isocyanides are sensitive to acid and hydrolyze to the corresponding formamides.[5] This reaction can be used to destroy odorous and toxic isocyanide residues in your glassware and waste. Carefully quench residues with an aqueous acid solution (e.g., dilute HCl) in a fume hood. Alternatively, a bleach solution can also be used for decontamination.[1]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 1-fluoro-4-(2-isocyanoethyl)benzene in a question-and-answer format.

Question 1: My yield is significantly lower after column chromatography. What is happening?

Answer: This is a frequent issue when purifying isocyanides. The most likely cause is the decomposition of your product on the column.

• Causality: Standard silica gel is slightly acidic, which can catalyze the hydrolysis or polymerization of the isocyanide.[5][6] The longer your compound remains on the column, the greater the extent of this degradation. Some isocyanides are reported to decompose upon any exposure to silica.[6]

• Solutions & Protocols:

  • Switch to a Neutral Stationary Phase: Use neutral or basic alumina instead of silica gel. Alumina will not have the acidic sites that promote decomposition.

  • Use "Flash" Chromatography: Minimize the contact time between the compound and the stationary phase. A fast "flash" filtration or chromatography is recommended.[6]

  • Deactivate the Silica Gel: If you must use silica, you can neutralize it by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, like triethylamine (e.g., eluent containing 0.1-1% triethylamine).

  • Consider Alternative Purification Methods: If decomposition is severe, avoid chromatography. Vacuum distillation or recrystallization may be more suitable for your product.[6]

Question 2: My final product is an oil, but the literature reports it as a solid. How can I solidify it?

Answer: The presence of an oil when a solid is expected typically points to residual impurities that are depressing the freezing point of your compound.

• Causality: The most common culprits are residual solvents (e.g., diethyl ether, dichloromethane) or unreacted starting materials/reagents.

• Solutions & Protocols:

  • High-Vacuum Drying: Ensure all solvent is removed by placing the sample under a high vacuum for several hours.

  • Trituration: This technique can induce crystallization and remove soluble impurities.

    • Add a small amount of a cold, non-polar solvent in which your product is poorly soluble (e.g., hexanes or pentane).

    • Stir the oily product vigorously with a spatula, scratching the side of the flask to create nucleation sites.

    • The product should precipitate as a solid. The impurities will remain dissolved in the solvent.

    • Filter the solid and wash with a small amount of the cold solvent.

  • Recrystallization: If trituration fails, recrystallization from a suitable solvent system is a powerful purification technique.[7] (See the detailed protocol below).

Question 3: I am struggling to remove colored impurities from my product. What are my options?

Answer: Colored impurities often arise from polymerization of the isocyanide or from complex side reactions.

• Causality: Isocyanides can polymerize, especially in the presence of acidic traces or upon heating.[5]

• Solutions & Protocols:

  • Activated Carbon Treatment: Before your final purification step (like filtration or recrystallization), dissolve the crude product in a suitable solvent and add a small amount of activated carbon. Stir for 10-15 minutes at room temperature, then filter the mixture through a pad of Celite to remove the carbon. The carbon will adsorb many of the colored impurities.

  • Flash Column Chromatography: This is often effective at separating the desired product from higher molecular weight, colored byproducts.

  • Recrystallization: This is an excellent method for rejecting impurities from the crystal lattice, often resulting in a colorless, crystalline product.[8]

Frequently Asked Questions (FAQs)

Q: What is the best general purification method for 1-fluoro-4-(2-isocyanoethyl)benzene?

A: The optimal method depends on the scale of your reaction and the impurity profile. The following decision tree can guide your choice.

Caption: Decision tree for selecting a purification method.

Q: How can I confirm the purity and identity of my final product?

A: A combination of spectroscopic and chromatographic techniques should be used:

• IR Spectroscopy: Isocyanides show a strong, characteristic absorption band in the range of 2165–2110 cm⁻¹.[5] The presence of this peak is a key indicator of your product.

• ¹H and ¹⁹F NMR Spectroscopy: This will confirm the structure of the molecule and help identify any proton- or fluorine-containing impurities.

• TLC Analysis: A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

Q: What are the likely impurities from a synthesis using POCl₃ and a tertiary amine?

A: The synthesis of isocyanides from formamides using phosphorus oxychloride (POCl₃) and a base like triethylamine is common.[6][9] Potential impurities include:

• Unreacted N-(4-fluorophenethyl)formamide.

• Triethylamine and triethylamine hydrochloride.

• Hydrolyzed product (the formamide).

• Polymerized byproducts.

Q: How should I store purified 1-fluoro-4-(2-isocyanoethyl)benzene?

A: Isocyanides can be unstable over time, especially at room temperature.[1] For long-term storage, it is recommended to keep the purified product in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a freezer.[1]

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography on Neutral Alumina

• Prepare the Column: Dry-pack a column with neutral alumina (e.g., Brockmann I, standard grade, ~150 mesh). The amount should be about 50 times the weight of your crude product.

• Prepare the Sample: Dissolve your crude product in a minimal amount of the chosen eluent or a slightly more polar solvent.

• Load the Column: Carefully add the sample to the top of the alumina.

• Elute: Begin elution with a non-polar solvent system (e.g., hexanes/diethyl ether or hexanes/ethyl acetate). Use positive pressure (flash) to push the solvent through the column at a fast flow rate.

• Collect Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolate Product: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Vacuum Distillation

This method is suitable for thermally stable, liquid isocyanides. Given that 1-fluoro-4-(2-isocyanoethyl)benzene is a solid at room temperature, this would be more applicable to other, lower-melting isocyanides or for removing very volatile impurities.

• Setup: Assemble a distillation apparatus suitable for vacuum. Use a short-path distillation head to minimize product loss.

• Drying: Ensure the crude product is free from water, as water can react with the isocyanide at elevated temperatures.

• Distillation: Heat the flask gently using an oil bath while applying a vacuum. The thermal instability of isocyanides should be taken into consideration.[10]

• Collection: Collect the fraction that distills at the expected boiling point and pressure.

Protocol 3: Recrystallization

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[8] Common solvent systems for compounds of this type include hexanes/ethyl acetate or ethanol/water.[11]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot solvent until the solid just dissolves.

• Cooling: Allow the solution to cool slowly to room temperature. Do not disturb the flask. Slow cooling promotes the formation of large, pure crystals.[7]

• Induce Crystallization (if needed): If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Further Cooling: Once crystals have formed, you can place the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under a vacuum.

References

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• Safe Work Australia. (n.d.). Guide to Handling Isocyanates. [Link]

• Lakeland Industries. (n.d.). 5 Ways to Protect Yourself From Isocyanate Exposure. [Link]

• Chemscape. (n.d.). Isocyanate Exposure: Health Risks & Safety Precautions. [Link]

• Wikipedia. (n.d.). Isocyanide. [Link]

• California Department of Public Health. (n.d.). Isocyanates: Working Safely. [Link]

• Health and Safety Authority. (n.d.). Isocyanates. [Link]

• Patsnap. (2025). How to Enhance Isocyanate Storage and Handling Safety?. [Link]

• Organic Syntheses. (n.d.). tert-BUTYL ISOCYANIDE. [Link]

• The Kubiak Lab Manual. (2007). Preparation of Isocyanides. [Link]

• Al-Zoubi, R. M., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules. [Link]

• IChemE. (n.d.). Safety aspects of handling isocyanates in urethane foam production. [Link]

• Safe Work Australia. (n.d.). Guide to handling isocyanates. [Link]

• Dömling, A. (2003). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. Molecules. [Link]

• Meier, M. A. R. (n.d.). Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules. [Link]

• DTIC. (n.d.). ISOCYANIDE SYNTHESIS. [Link]

• An overview of Isocyanide. (2021). [Link]

• DTIC. (n.d.). ISOCYANIDE SYNTHESIS. [Link]

• ChemRxiv. (n.d.). Isocyanide Chemistry Enabled by Continuous Flow Technology. [Link]

• Isocyanide Chemistry Enabled by Continuous Flow Technology. (n.d.). [Link]

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• PubChem. (n.d.). 1-fluoro-4-(2-isocyanatoethyl)benzene. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. [Link]

• CP Lab Safety. (n.d.). 1-Fluoro-4-(2-isocyanatoethyl)benzene, 95% Purity, C9H8FNO, 1 gram. [Link]

• National Center for Biotechnology Information. (n.d.). 1-Fluoro-4-[(E)-2-nitrovinyl]benzene. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• ChemTalk. (n.d.). Lab Procedure: Recrystallization. [Link]

• ResearchGate. (2022). (PDF) Purification of MDI Isomers Using Dynamic Falling Film Melt Crystallization: Experiment and Molecular Simulation. [Link]

• Organic Syntheses. (n.d.). α-PHENYLCINNAMONITRILE. [Link]

• Wikipedia. (n.d.). 4-Fluoronitrobenzene. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• PrepChem.com. (n.d.). Synthesis of 4-fluoronitrobenzene. [Link]

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Technical Support Center: Overcoming Low Yield in 1-fluoro-4-(2-isocyanoethyl)benzene Synthesis

Welcome to the technical support guide for the synthesis of 1-fluoro-4-(2-isocyanoethyl)benzene. This resource is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges, particularly low yields, in this synthetic sequence. We will dissect the common pitfalls in the synthesis, explain the underlying chemical principles, and provide validated protocols to enhance your success rate.

Synthesis Overview: A Two-Step Approach

The most reliable and common pathway to 1-fluoro-4-(2-isocyanoethyl)benzene involves two key transformations: the formylation of a primary amine followed by the dehydration of the resulting formamide.[1] Each step presents unique challenges that can significantly impact the overall yield.

Sources

• 1. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]

Stability and storage conditions for 1-fluoro-4-(2-isocyanoethyl)benzene

Welcome to the technical support guide for 1-fluoro-4-(2-isocyanoethyl)benzene. This resource is designed for researchers, scientists, and professionals in drug development. As a compound featuring a highly reactive isocyanide functional group, its stability and proper storage are critical for successful and reproducible experimental outcomes. This guide provides in-depth answers to frequently asked questions and troubleshooting advice based on established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for 1-fluoro-4-(2-isocyanoethyl)benzene?

For optimal long-term stability, 1-fluoro-4-(2-isocyanoethyl)benzene should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, preferably refrigerated.[1] An inert atmosphere (e.g., argon or nitrogen) is highly recommended to minimize exposure to moisture and air. The storage area should be away from heat, sparks, and open flames.[2][3][4]

Q2: How sensitive is this compound to temperature fluctuations?

Q3: Is 1-fluoro-4-(2-isocyanoethyl)benzene sensitive to light?

Although not explicitly documented for this compound, many organic molecules, particularly those with aromatic systems and reactive functional groups, can be sensitive to UV light. To mitigate any potential for light-induced degradation, it is best practice to store the compound in an amber or opaque vial.

Q4: What materials are incompatible with 1-fluoro-4-(2-isocyanoethyl)benzene?

The primary incompatibilities arise from the reactivity of the isocyanide group. Key substances to avoid are:

• Acids: Isocyanides are highly sensitive to acidic conditions and will hydrolyze to the corresponding formamide.[5] This includes both strong and weak acids, as well as Lewis acids, which can also catalyze polymerization.[5]

• Strong Oxidizing Agents: These can react with the isocyanide and the benzene ring.[1][2]

• Water/Moisture: Contact with water, especially in the presence of acid, will lead to hydrolysis.[1][5]

Q5: What are the signs of decomposition?

A noticeable change in the physical appearance of the compound, such as a change in color or the formation of a solid precipitate, can indicate degradation. The most telling sign, however, is often a significant decrease in its reactivity in your experiments or the appearance of unexpected byproducts in your analytical data (e.g., NMR, LC-MS). The characteristic and potent, unpleasant odor of isocyanides may diminish or change if the compound has significantly degraded.[6][7]

Troubleshooting Guide

This section addresses common issues encountered during the handling and use of 1-fluoro-4-(2-isocyanoethyl)benzene.

Issue 1: Inconsistent or Low Yields in Reactions

• Potential Cause: Degradation of the starting material due to improper storage or handling.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the compound has been stored under the recommended conditions (cool, dry, inert atmosphere).

  • Aliquot the Reagent: If you have a larger batch, consider aliquoting it into smaller, single-use vials to minimize repeated exposure of the entire stock to the atmosphere.

  • Use Anhydrous Solvents and Techniques: The isocyanide group's sensitivity to moisture and acid necessitates the use of anhydrous solvents and inert atmosphere techniques (e.g., Schlenk line or glove box) when preparing reaction mixtures.

  • Avoid Acidic Contaminants: Ensure all glassware is free from acidic residues. Purification of solvents and other reagents may be necessary to remove trace acids.[6]

Issue 2: Formation of an Insoluble Precipitate in the Stock Vial

• Potential Cause: Polymerization of the isocyanide.

• Troubleshooting Steps:

  • Check for Acid Exposure: Polymerization can be initiated by exposure to trace amounts of acid (including Lewis acids).[5] Review your handling procedures to identify any potential sources of acid contamination.

  • Solubility Test: Attempt to dissolve a small amount of the precipitate in a suitable organic solvent. If it is insoluble, it is likely a polymer. The remainder of the stock should be considered suspect.

  • Discard and Replace: It is generally not advisable to use a reagent that has begun to polymerize, as the purity is compromised.

Issue 3: Unexpected Byproducts in Reaction Mixture

• Potential Cause: Hydrolysis of the isocyanide to the corresponding formamide.

• Troubleshooting Steps:

  • Analyze for Formamide: The expected hydrolysis product is N-(4-fluorophenethyl)formamide. Check your analytical data (e.g., mass spectrometry) for a mass corresponding to this species.

  • Strict Anhydrous Conditions: This is a clear indication that water is present in your reaction. Re-evaluate your experimental setup to eliminate all sources of moisture. This includes drying solvents, using flame-dried glassware, and maintaining a robust inert atmosphere.

Summary of Storage and Handling Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerated (2-8 °C)	Minimizes thermal degradation and side reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents exposure to moisture and oxygen.
Light	Store in an amber or opaque vial	Protects against potential light-induced degradation.
Container	Tightly sealed, appropriate for chemicals	Prevents contamination and exposure to the atmosphere.[1][2][3]
Incompatibilities	Acids, Water, Strong Oxidizing Agents	The isocyanide group is highly reactive towards these substances.[1][5]

Experimental Workflow & Decision Making

The following diagram illustrates a decision-making workflow for troubleshooting experiments involving 1-fluoro-4-(2-isocyanoethyl)benzene.

Caption: Troubleshooting flowchart for experiments.

References

• Safety Data Sheet for 1-Ethyl-4-fluorobenzene. (n.d.).
• Hazard Summary for Fluorobenzene. (n.d.).
• Safety Data Sheet for 4-Fluorophenyl isocyanate. (2025, December 18).
• Safety Data Sheet for 4-Fluoroanisole. (2025, September 5). Thermo Fisher Scientific.
• Safety Data Sheet for 1-Fluoro-4-nitrobenzene. (n.d.). Merck Millipore.
• Material Safety Data Sheet for 1-Fluoro-4-nitro benzene. (n.d.). CDH Fine Chemical.
• Isocyanide 2.0. (2020, September 29). Green Chemistry. Royal Society of Chemistry. doi:10.1039/D0GC02722G
• Isocyanide. (n.d.). In Wikipedia.
• Suginome, M., & Ito, Y. (n.d.). Product Class 7: Isocyanides and Related Compounds. Science of Synthesis.

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• 7. Thieme E-Books & E-Journals [thieme-connect.de]

Managing the strong odor of 1-fluoro-4-(2-isocyanoethyl)benzene in the lab

Introduction: 1-fluoro-4-(2-isocyanoethyl)benzene is a valuable reagent in organic synthesis, particularly in multicomponent reactions for drug discovery and functional material development. However, like most isocyanides, its utility is often overshadowed by its extremely powerful and unpleasant odor, which can be detected at very low concentrations.[1][2] This guide provides a comprehensive technical framework for researchers and laboratory professionals to safely handle this compound, proactively manage its odor, and effectively respond to contamination incidents. Our focus is on establishing self-validating protocols grounded in the principles of chemical safety and environmental stewardship.

Section 1: Understanding the Hazard & Core Principles

Q1: What is 1-fluoro-4-(2-isocyanoethyl)benzene, and why is its odor so potent?

1-fluoro-4-(2-isocyanoethyl)benzene is an organic compound featuring an isocyanide functional group (-N≡C). The potent, foul odor is characteristic of the isocyanide class of molecules.[1][2] This odor is so notoriously repulsive that some isocyanides have been considered for use as non-lethal chemical weapons.[1] The human nose is exceptionally sensitive to these compounds, meaning even minuscule amounts of vapor escaping into the laboratory environment can cause significant odor issues. While specific toxicity data for this exact compound is limited, the isocyanate group (-NCO), which is structurally related and can be a byproduct of isocyanide reactions, is a known respiratory and skin sensitizer.[3][4][5][6][7] Therefore, treating 1-fluoro-4-(2-isocyanoethyl)benzene with a high degree of caution is imperative.

Q2: What is the fundamental strategy for odor management in the lab?

The most effective strategy is a multi-layered defense based on the "Hierarchy of Controls." This principle prioritizes control methods from most to least effective. It is not about a single solution but an integrated workflow.

Caption: Decision tree for troubleshooting isocyanide odor.

Q7: How do I manage a small spill of 1-fluoro-4-(2-isocyanoethyl)benzene inside a fume hood?

CAUTION: Do NOT use water directly on the spill initially, and do not use combustible materials like paper towels for absorption. [8][9] Step-by-Step Spill Protocol:

• Alert & Restrict: Alert personnel in the immediate area. Ensure the fume hood sash is kept as low as possible.

• Don PPE: At a minimum, wear double gloves, chemical splash goggles, a lab coat, and consider respiratory protection. [8]3. Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite, dry sand, or sawdust. [8][10]4. Collect: Carefully scoop the absorbed material into an open-top, chemically resistant container (e.g., a plastic pail). [8][11]5. Decontaminate: Prepare a neutralization solution (see table below). Apply the solution to the spill area and allow it to sit for at least 10 minutes. [8][9][11]6. Final Cleanup: Absorb the neutralization solution with more inert material, and place it in the same open-top waste container.

• Waste Handling: Move the open container to a safe, well-ventilated area (like the back of the fume hood) to allow for the release of any generated CO2 gas. DO NOT SEAL THE CONTAINER TIGHTLY , as pressure can build up. [8][10][11]After 48-72 hours, the container can be loosely sealed, labeled as hazardous waste, and disposed of through your institution's Environmental Health & Safety (EHS) department. [9][12] Table of Decontamination Solutions:

  Formulation	Components	Rationale & Notes
  Formula 1 (Carbonate)	• 5-10% Sodium Carbonate• 0.2-2% Liquid Detergent• 90-95% Water	A milder, effective option. The basic solution hydrolyzes the isocyanide. [8][11]

  | Formula 2 (Ammonia) | • 3-8% Concentrated Ammonia• 0.2-2% Liquid Detergent• 90-97% Water | More aggressive. The ammonia reacts with the isocyanide. Requires excellent ventilation due to ammonia vapors. [8][11]|

Section 4: Waste Disposal & Decontamination

Improper disposal is a primary source of persistent lab odors. All materials that have come into contact with the isocyanide must be considered hazardous waste.

Q8: How do I properly quench and dispose of residual 1-fluoro-4-(2-isocyanoethyl)benzene and contaminated solvents?

Principle: The goal is to convert the volatile, odorous isocyanide into a less hazardous, non-volatile substance before disposal. This is achieved through controlled chemical reaction (quenching).

Caption: Step-by-step workflow for isocyanide waste.

Step-by-Step Quenching Protocol:

• Work in a Fume Hood: All quenching procedures must be performed in a certified chemical fume hood.

• Prepare Quench Solution: In a large, open-top, chemically resistant container, prepare a quench solution. A common and effective choice is a 5-10% aqueous solution of sodium hypochlorite (household bleach).

• Slow Addition: While stirring the bleach solution, slowly and carefully add the isocyanide-containing waste in small portions.

• Control Reaction: The reaction can be exothermic and will produce gas. Control the rate of addition to prevent excessive heat generation or foaming.

• Ventilation Period: Once all the waste has been added, continue stirring for a few hours. Then, leave the open container in the back of the fume hood for at least 48 hours to ensure the reaction is complete and all gases have dissipated. [9]6. Disposal: The neutralized waste should be collected by your institution's EHS department as hazardous waste. [13]

Q9: How should I decontaminate glassware that has been in contact with the isocyanide?

• Initial Rinse (in Fume Hood): Rinse the glassware with a small amount of a compatible organic solvent (e.g., acetone) to remove the bulk of the residue. This rinse solvent must be treated as hazardous isocyanide waste and quenched as described in Q8.

• Decontamination Soak (in Fume Hood): Submerge the glassware in a bath of one of the decontamination solutions (see table in Q7) or a 10% bleach solution. Let it soak for at least 12-24 hours inside the fume hood.

• Final Cleaning: After the decontamination soak, the glassware can be removed from the fume hood and washed using standard laboratory procedures (soap and water, followed by solvent rinses).

References

• OSHA. (n.d.). Isocyanates - Overview. Occupational Safety and Health Administration. [Link]

• UW Environmental Health & Safety. (2024, September 26). Control volatile organic chemical smells. [Link]

• Sysco Environmental. (n.d.). What PPE is required when working with isocyanates?[Link]

• Health and Safety Executive for Northern Ireland. (n.d.). Isocyanates. [Link]

• SafeWork NSW. (n.d.). Isocyanates technical fact sheet. [Link]

• Composites One. (n.d.). Personal Protective Equipment: Helping to Reduce Isocyanate Exposure. [Link]

• Patsnap Eureka. (2025, July 10). Isocyanate Safety Protocols in Workplace Environments. [Link]

• Blue Turtle Ltd. (n.d.). Isocyanates Exposure Effects. [Link]

• Patsnap Eureka. (2025, July 10). Industry Best Practices for Isocyanate Waste Management. [Link]

• Foam Supplies, Inc. (n.d.). SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A). [Link]

• Chemscape. (n.d.). Isocyanate Exposure: Health Risks & Safety Precautions. [Link]

• Lakeland Industries. (n.d.). 5 Ways to Protect Yourself From Isocyanate Exposure. [Link]

• BHHC Safety Center. (n.d.). Isocyanate Exposure, Reaction and Protection – Quick Tips. [Link]

• Transports Canada. (2025, August 11). Isocyanates – A family of chemicals. [Link]

• Patsnap Eureka. (2025, July 10). How Isocyanates Transform Waste into Valuable Products?[Link]

• Office of Environmental Health and Safety. (n.d.). Fume Hood Proper Work Practices. University of California, Berkeley. [Link]

• American Industrial Hygiene Association. (n.d.). Procedures for Minor Spills of Isocyanates. [Link]

• University of Wollongong. (n.d.). Guidelines For The Safe Use Of Laboratory Fume Hoods. [Link]

• Covestro LLC. (n.d.). SAFETY DATA SHEET. [Link]

• Institute of Chemistry, SPBU. (n.d.). Novel noncovalent bond blocks repulsive odor of isocyanides, key reagents in organic synthesis. [Link]

• Labconco Corporation. (2025, September 13). Best Practices for Operating & Maintaining Your Chemical Fume Hood. [Link]

• Columbia University. (n.d.). SOP FOR STENCH CHEMICALS. [Link]

• Fisher American. (n.d.). What Chemicals Require a Fume Hood? Ensuring Safety in the Lab. [Link]

• Labconco Corporation. (2018, December 17). Fume Hood Basics: 5 Best Practices. [Link]

• PubMed. (n.d.). Odor and volatile organic compound removal from wastewater treatment plant headworks ventilation air using a biofilter. [Link]

• Bio-Organic Catalyst, Inc. (n.d.). Odor Control Management. [Link]

• Domling, A., et al. (2020). Isocyanide 2.0. Green Chemistry. [Link]

• Department of Toxic Substances Control. (n.d.). Treatment Technologies for Metal/Cyanide-Containing Wastes, Volume III. [Link]

• ChemistryViews. (2013, June 27). Isocyanide Chemistry Without the Smell. [Link]

• Ozonetech. (n.d.). Energy-Efficient Odor Control for VOCs, H₂S, and VFAs. [Link]

• PubChemLite. (n.d.). 1-fluoro-4-(2-isocyanatoethyl)benzene. [Link]

• Wikipedia. (n.d.). Methyl isocyanate. [Link]

• ResearchGate. (2025, August 6). Odor and Volatile Organic Compound Treatment by Biotrickling Filters. [Link]

• CP Lab Safety. (n.d.). 1-Fluoro-4-(2-isocyanatoethyl)benzene, 95% Purity. [Link]

• JSciMed Central. (2016). Biological Potential of FluoroBenzene Analogs. [Link]

• LookChem. (n.d.). Cas No.352-67-0 1-Fluoro-4-(trifluoromethoxy)benzene. [Link]

• NIH. (n.d.). 1-Fluoro-4-[(E)-2-nitrovinyl]benzene. [Link]

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• 3. Isocyanates - Overview | Occupational Safety and Health Administration [osha.gov]
• 4. Isocyanates | Health and Safety Executive for Northern Ireland, controlling risk together [hseni.gov.uk]
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Technical Support Center: Optimizing Ugi Reactions with Fluorinated Isocyanides

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for optimizing the Ugi four-component reaction (U-4CR), with a specific focus on the use of fluorinated isocyanides. As these reagents can present unique challenges and opportunities, this resource aims to equip you with the knowledge to overcome common hurdles and enhance your reaction outcomes.

Introduction to the Ugi Reaction with Fluorinated Isocyanides

The Ugi reaction is a powerful one-pot, multi-component reaction (MCR) that combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to form a bis-amide product.[1][2][3] This atom-economical process is highly valued in combinatorial chemistry and drug discovery for its ability to rapidly generate diverse molecular scaffolds.[3][4] The incorporation of fluorinated isocyanides introduces unique electronic properties that can influence reaction kinetics and the characteristics of the final product, but may also necessitate adjustments to standard protocols.

The Ugi Reaction Mechanism: A Quick Overview

Understanding the mechanism is key to effective troubleshooting. The reaction proceeds through several reversible steps, culminating in an irreversible Mumm rearrangement that drives the reaction to completion.[1][2]

• Imine Formation: The amine and aldehyde (or ketone) condense to form an imine.[2][5]

• Nucleophilic Attack: The isocyanide adds to the protonated imine (iminium ion).[1][2]

• Intermediate Formation: The resulting nitrilium ion is attacked by the carboxylate anion.[1][2]

• Mumm Rearrangement: An intramolecular acyl transfer yields the thermodynamically stable bis-amide product.[1][2]

Caption: Generalized workflow of the Ugi four-component reaction.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter when using fluorinated isocyanides in the Ugi reaction.

Q1: My Ugi reaction with a fluorinated isocyanide is sluggish or shows low conversion. What are the likely causes and how can I fix it?

Potential Causes:

• Reduced Nucleophilicity of the Isocyanide: The electron-withdrawing nature of fluorine atoms can decrease the nucleophilicity of the isocyanide carbon, slowing down its attack on the iminium ion.

• Solvent Effects: The choice of solvent can significantly impact the reaction rate. While polar protic solvents like methanol are standard, they may not be optimal for all substrate combinations, especially with less reactive components.[4][6]

• Low Reactant Concentration: The Ugi reaction is often favored at higher concentrations (0.5M - 2.0M).[1] Dilute conditions can lead to poor yields.[7]

• Steric Hindrance: Bulky substituents on any of the four components can sterically hinder the reaction.

Solutions:

Recommended Solution	Detailed Protocol & Explanation
Increase Reactant Concentration	Gradually increase the concentration of your reactants up to 2.0M. This increases the frequency of molecular collisions, which can help overcome the activation energy barrier, especially with less reactive, fluorinated isocyanides.[1]
Optimize Solvent Choice	While methanol is a common starting point, consider screening other polar solvents. 2,2,2-Trifluoroethanol (TFE) has been shown to be effective and can be a good choice for Ugi reactions.[4][8] In some cases, polar aprotic solvents like DMF may also yield good results.[1][6]
Elevate the Temperature	Gently heating the reaction mixture (e.g., to 40-60 °C) can provide the necessary energy to overcome the activation barrier.[9] Monitor the reaction closely to avoid potential side reactions or degradation.
Consider a Lewis Acid Catalyst	For particularly stubborn reactions, the addition of a catalytic amount of a Lewis acid, such as TiCl₄ or ZnCl₂, can activate the carbonyl group, facilitating imine formation and the subsequent steps.[5][10][11]

Q2: I am observing a significant amount of a side product that is not my desired bis-amide. What could it be?

Potential Cause:

• Competing Passerini Reaction: If water is present in the reaction, or if the amine is not sufficiently reactive, the aldehyde, carboxylic acid, and isocyanide can undergo a three-component Passerini reaction to form an α-acyloxy carboxamide.[9][12] This is a common side reaction in Ugi chemistry.

Troubleshooting Steps:

• Use Anhydrous Conditions: Ensure all your solvents and reagents are dry. Use anhydrous solvents and consider drying your amine, aldehyde, and carboxylic acid if they are hydroscopic.

• Run Under an Inert Atmosphere: Performing the reaction under nitrogen or argon can help to exclude atmospheric moisture.[13]

• Order of Addition: Pre-forming the imine by stirring the amine and aldehyde together for a short period before adding the carboxylic acid and isocyanide can sometimes favor the Ugi pathway. However, the standard procedure is often to add the isocyanide last.[13]

Q3: My reaction has formed a sticky, insoluble precipitate. What is it and how can I prevent it?

Potential Cause:

• Isocyanide Polymerization: Isocyanides, particularly electron-deficient ones, can be prone to polymerization, especially at higher temperatures or in the presence of certain impurities.[13]

Preventative Measures:

• Temperature Control: The Ugi reaction is exothermic.[1][13] If you observe a significant temperature increase upon adding the isocyanide, consider cooling the reaction vessel in an ice bath.

• Slow Addition of Isocyanide: Add the fluorinated isocyanide slowly and dropwise to the mixture of the other three components.[13] This allows it to react in the desired Ugi pathway before it has a chance to polymerize.

• Reagent Purity: Use high-purity reagents to minimize potential initiators of polymerization.

Frequently Asked Questions (FAQs)

Q: What are the main advantages of using fluorinated isocyanides in Ugi reactions?

A: Fluorinated isocyanides can impart unique properties to the resulting Ugi products, such as increased metabolic stability, altered lipophilicity, and modified binding affinities. These are often desirable characteristics in drug discovery and materials science.

Q: Are there any specific safety precautions I should take when working with fluorinated isocyanides?

A: As with all isocyanides, fluorinated derivatives can be volatile and have a strong, unpleasant odor. They should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Q: Can I use ketones instead of aldehydes in Ugi reactions with fluorinated isocyanides?

A: Yes, ketones can be used, but they are generally less reactive than aldehydes.[11] When using a ketone, you may need to employ more forcing reaction conditions, such as higher temperatures or the use of a Lewis acid catalyst, to achieve good yields.[11]

Q: How does the acidity of the carboxylic acid component affect the reaction?

A: The carboxylic acid plays a crucial role in protonating the imine and acting as the nucleophile that traps the nitrilium intermediate. While a range of carboxylic acids can be used, very weak acids may slow down the reaction, and very strong acids could potentially lead to side reactions.

Experimental Protocols

General Protocol for the Ugi Reaction with a Fluorinated Isocyanide

• To a vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol, 1.0 equiv).

• Add the amine (1.0 mmol, 1.0 equiv) and the carboxylic acid (1.0 mmol, 1.0 equiv).

• Add the chosen anhydrous solvent (e.g., methanol or TFE) to achieve the desired concentration (typically 0.5 M to 1.0 M).

• Stir the mixture at room temperature for 10-15 minutes.

• Slowly add the fluorinated isocyanide (1.0 mmol, 1.0 equiv) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, gentle heating (40-50 °C) can be applied.

• Upon completion, the product can be isolated by removing the solvent under reduced pressure and purifying the residue by column chromatography or recrystallization. In some cases, the product may precipitate directly from the reaction mixture.[7]

Caption: A step-by-step experimental workflow for the Ugi reaction.

References

• Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews.

• Ugi reaction - Wikipedia. [Link]

• Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - RSC Publishing. [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles - MDPI. [Link]

• SuFExable Isocyanides for Ugi Reaction: Facile Synthesis of Sulfonyl Fluoro Peptides. [Link]

• Ugi Reaction - Organic Chemistry Portal. [Link]

• Application of Isocyanide-Based Multicomponent Reactions - Encyclopedia.pub. [Link]

• Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application - PMC - NIH. [Link]

• Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores - PMC. [Link]

• Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application - MDPI. [Link]

• Solvent influence on the model Ugi reaction a | Download Table - ResearchGate. [Link]

• Bio-Catalysis in Multicomponent Reactions - MDPI. [Link]

• Ugi Four-Component Reactions Using Alternative Reactants - PMC - PubMed Central. [Link]

• Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. [Link]

• α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applications - MDPI. [Link]

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• 6. Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application | MDPI [mdpi.com]
• 10. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]
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1-fluoro-4-(2-isocyanoethyl)benzene sensitivity to acidic conditions

Technical Support Center: 1-fluoro-4-(2-isocyanoethyl)benzene

Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for 1-fluoro-4-(2-isocyanoethyl)benzene. This guide is designed to provide researchers, medicinal chemists, and process development scientists with in-depth insights into the handling and reactivity of this versatile building block. Our focus is to address a critical, yet often overlooked, aspect of its chemistry: its pronounced sensitivity to acidic conditions. By understanding the underlying mechanisms and adopting the robust protocols outlined below, you can mitigate common experimental pitfalls, improve reaction yields, and ensure the integrity of your synthetic pathways.

Section 1: Core Principles - Understanding Isocyanide Instability

This section covers the fundamental chemical principles governing the acid sensitivity of 1-fluoro-4-(2-isocyanoethyl)benzene.

Q1: Why is 1-fluoro-4-(2-isocyanoethyl)benzene so sensitive to acidic conditions?

Answer: The sensitivity of 1-fluoro-4-(2-isocyanoethyl)benzene to acid is inherent to its isocyanide functional group (–N⁺≡C⁻). Isocyanides are stable under neutral and strongly basic conditions but are highly susceptible to acid-catalyzed hydrolysis.[1][2] The mechanism involves the protonation of the electron-rich terminal carbon atom. This protonation creates a highly reactive nitrilium ion intermediate, which is readily attacked by nucleophiles such as water.[2][3] In aqueous acidic media, this leads to rapid hydrolysis, ultimately cleaving the isocyanide to a primary amine and formic acid.[3][4] Under anhydrous acidic conditions, the product is the corresponding formamide.[1]

The reaction is efficient because the initial protonation step transforms the relatively stable isocyanide into a potent electrophile, initiating the degradation cascade. This process is generally irreversible and can significantly reduce the yield of the desired product if not carefully controlled.

Caption: Mechanism of acid-catalyzed isocyanide hydrolysis.

Section 2: Troubleshooting Guide for Experimental Workflows

Encountering unexpected results is a common part of research. This section provides a logical framework for diagnosing issues related to the acid sensitivity of 1-fluoro-4-(2-isocyanoethyl)benzene.

Caption: A decision tree for troubleshooting failed reactions.

Q2: My reaction gave a low yield, and I see a byproduct corresponding to the mass of 4-(2-aminoethyl)-1-fluorobenzene. What happened?

Answer: The detection of 4-(2-aminoethyl)-1-fluorobenzene is a definitive sign that your isocyanide starting material has undergone acid-catalyzed hydrolysis.[3][4] This indicates the presence of an acid source in your reaction, which could be either intentional (a reagent) or unintentional (an impurity). Common sources of unintentional acid include:

• Acidic Impurities in Solvents: Dichloromethane can contain trace HCl.

• Reagent Degradation: Older reagents may have degraded to produce acidic byproducts.

• Silica Gel: Using silica gel for purification under certain conditions can be acidic enough to cause degradation on the column.

• Acidic Work-up: Quenching the reaction or washing the organic layer with an acidic solution (e.g., 1M HCl) will hydrolyze any remaining isocyanide.

Q3: How can I perform a quick stability test on my reagents and solvents?

Answer: A simple control experiment can save significant time and resources.[5]

• Setup: In a small vial, dissolve a few milligrams of 1-fluoro-4-(2-isocyanoethyl)benzene in the solvent you plan to use for your main reaction.

• Spotting: Spot this solution on a TLC plate to get a starting Rf value.

• Addition: Add a stoichiometric equivalent of the suspected acidic reagent (or a few drops if it's a solvent being tested).

• Monitor: Stir at the intended reaction temperature for 15-30 minutes. Spot the mixture on the same TLC plate.

• Analysis: If a new, more polar spot appears (corresponding to the amine), your conditions are too acidic, and you are inducing degradation.

Section 3: Best Practices and Mitigation Protocols

Proactive measures are key to successfully using this sensitive reagent. This section details preventative protocols and optimized reaction conditions.

Q4: What is the standard protocol for setting up a reaction to minimize acid-induced degradation?

Answer: The following protocol is recommended for any reaction where isocyanide stability is critical.

Protocol: General Reaction Setup

• Glassware: Ensure all glassware is oven-dried or flame-dried to remove adsorbed water.

• Solvents: Use freshly distilled or anhydrous grade solvents. If using chlorinated solvents like DCM, consider passing them through a plug of basic alumina immediately before use to remove trace acid.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from introducing water.

• Reagent Purity: Use reagents from freshly opened bottles or purify them according to standard procedures if their quality is in doubt.[6]

• Order of Addition: If the reaction involves an acid as a necessary component (e.g., Passerini or Ugi reactions), add the isocyanide last and, if possible, at a reduced temperature (e.g., 0 °C) to control the initial exotherm and minimize premature hydrolysis.[7][8]

Q5: I am running a Passerini reaction, which requires a carboxylic acid. How do I balance the need for the acid with the instability of the isocyanide?

Answer: This is a classic challenge in multicomponent reactions involving isocyanides.[9][10][11] The goal is to favor the rate of the Passerini reaction over the rate of hydrolysis.

Parameter	Recommendation	Rationale
Acid Strength	Use the carboxylic acid as the proton source. Avoid adding stronger, non-participating acids (e.g., catalytic TFA).	The carboxylic acid is a reactant and provides a localized, controlled acidic environment sufficient for the reaction to proceed without causing bulk hydrolysis.[11]
Concentration	Run the reaction at a high concentration (e.g., 0.5 M to 1.0 M).	High concentrations favor the multi-component pathway over the hydrolysis pathway, which is dependent on the concentration of residual water.[9]
Temperature	Start the reaction at room temperature or 0 °C. Avoid high heat unless necessary.	Most Passerini and Ugi reactions are efficient at ambient temperatures.[7] Heat will accelerate both the desired reaction and the undesired hydrolysis.
Solvent Choice	Use aprotic, non-polar solvents like Dichloromethane (DCM) or Toluene.	These solvents minimize the solubility of any trace water, reducing its availability for the hydrolysis side reaction.

Q6: What is the recommended work-up and purification procedure to preserve the isocyanide functionality in my product?

Answer: Post-reaction handling is as critical as the reaction itself.

Protocol: Non-Acidic Work-up

• Quenching: If quenching is necessary, use a neutral or mildly basic solution. A saturated solution of sodium bicarbonate (NaHCO₃) is ideal. Avoid quenching with water or acidic solutions.

• Extraction: During liquid-liquid extraction, wash the organic layer with saturated NaHCO₃ solution followed by brine. Never wash with an acidic solution (e.g., dilute HCl, NH₄Cl) if you need to recover unreacted isocyanide or if your product contains the isocyanide group.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) and concentrate under reduced pressure at a low temperature (<40 °C).

• Purification: If chromatography is required, use a neutral stationary phase. Deactivate silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, such as triethylamine (e.g., Hexane/Ethyl Acetate with 0.5% Et₃N).

References

• Vedantu. (n.d.). Hydrolysis of alkyl isocyanide yields A Primary amine class 12 chemistry CBSE. Retrieved from [Link][3]

• Wikipedia. (2023). Isocyanide. Retrieved from [Link][1]

• National Center for Biotechnology Information. (n.d.). 1-Fluoro-4-[(E)-2-nitrovinyl]benzene. PubChem. Retrieved from [Link]

• PubChem. (n.d.). 1-fluoro-4-(2-isocyanatoethyl)benzene. Retrieved from [Link]

• Google Patents. (n.d.). US4661627A - Method for scavenging acidic impurities from polymeric isocyanates.

• NCERT. (n.d.). Amines. Retrieved from [Link]

• Safe Work Australia. (2015). Guide to handling isocyanates. Retrieved from [Link]

• Wikipedia. (2023). Isocyanate. Retrieved from [Link]

• Allen. (n.d.). Hydrolysis of an isocyanide in the presence of an acid yields underline("primary amine and methyl amine"). Retrieved from [Link][4]

• Chemistry Stack Exchange. (2021). Why doesn't hydrolysis of isocyanides take place in basic medium? Retrieved from [Link][2]

• Unacademy. (n.d.). Organic Chemistry-4. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Passerini Reaction. Retrieved from [Link][9]

• Wikipedia. (2023). Protecting group. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ugi Four-Component Reactions Using Alternative Reactants. PubMed Central. Retrieved from [Link][7]

• Atmospheric Chemistry and Physics. (n.d.). Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link][5]

• University of Rochester, Department of Chemistry. (n.d.). How to Troubleshoot a Reaction. Retrieved from [Link][6]

• State of New Jersey. (n.d.). The Isocyanates. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). The 100 facets of the Passerini reaction. PubMed Central. Retrieved from [Link][11]

• Michigan State University, Department of Chemistry. (n.d.). Benzene and Other Aromatic Compounds. Retrieved from [Link]

• ResearchGate. (2018). Solubility and Solution-phase Chemistry of Isocyanic Acid, Methyl Isocyanate, and Cyanogen Halides. Retrieved from [Link]

• ResearchGate. (2025). (PDF) The use of the Ugi four-component condensation. Retrieved from [Link]

• ACS Publications. (2025). Strong Hydrogen Bond Donating Solvents Accelerate the Passerini Three-Component Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Phenylbutyronitrile. Retrieved from [Link]

• Wessjohann, L. A., et al. (n.d.). Further Components Carboxylic Acid and Amine (Ugi Reaction).

• Centers for Disease Control and Prevention. (n.d.). Methyl Isocyanate. Retrieved from [Link]

• MDPI. (n.d.). Passerini Multicomponent Reactions with Plant-Derived Phenolic Acids for the Synthesis of Poly(ester-amide)s. Retrieved from [Link]

• ACS Publications. (2021). 9-Borafluorenes: Synthesis, Properties, and Reactivity. Retrieved from [Link]

• ACS Publications. (2017). Ugi Multicomponent Reaction Based Synthesis of Medium-Sized Rings. Organic Letters. Retrieved from [Link]

• PubChem. (n.d.). 4-Fluorophenyl isocyanate. Retrieved from [Link]

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• 5. How To [chem.rochester.edu]
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• 7. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. The 100 facets of the Passerini reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Safe Handling and Disposal of Isocyanide Waste

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the safe management of isocyanide waste. This guide is designed for researchers, scientists, and drug development professionals who handle isocyanide compounds in their experiments. Our goal is to provide clear, scientifically grounded protocols and answers to common questions, ensuring both personal safety and environmental compliance. Isocyanides, with their unique reactivity, demand specialized handling procedures distinct from other nitrogen-containing functional groups. This resource provides the expertise necessary to manage them safely from reaction setup to final disposal.

Frequently Asked Questions (FAQs): Understanding the Hazards

This section addresses fundamental questions regarding the risks associated with isocyanide compounds. A clear understanding of these hazards is the first step toward safe laboratory practices.

Q: What are the primary hazards of isocyanides?

Isocyanides (also known as isonitriles) present a unique combination of chemical and physical hazards:

• Extreme Odor: Most volatile isocyanides are known for their intensely disagreeable and pervasive odor. This property serves as an immediate indicator of a containment failure but can also be a significant nuisance and potential distraction in a laboratory setting.[1][2]

• Reactivity and Instability: Isocyanides are sensitive to acid. In the presence of aqueous acid, they hydrolyze to the corresponding formamides.[3] This reaction is the basis for their neutralization. However, they can also polymerize, sometimes vigorously, in the presence of Lewis and Brønsted acids.[3]

• Toxicity: The toxicity of isocyanides is variable and often structure-dependent. While some have been reported to have low acute toxicity in mammals, others are significantly more hazardous.[1] Due to this variability and the lack of comprehensive toxicological data for many novel isocyanides, all should be handled as if they are highly toxic.

• Carbene Character: The isocyanide functional group has carbene-like reactivity, which makes them highly versatile in synthesis but also prone to unexpected reactions if not handled correctly.[3]

Q: How are isocyanides different from isocyanates and cyanides?

This is a critical distinction, as the handling and disposal protocols are fundamentally different.

• Isocyanides (R-N≡C): The organic group is attached to the nitrogen atom. They are primarily neutralized by acid hydrolysis .[3] They are generally stable in basic conditions.[4]

• Isocyanates (R-N=C=O): The organic group is attached to the nitrogen atom, which is double-bonded to carbon and oxygen. They are highly reactive with nucleophiles like water, alcohols, and amines and are typically neutralized with basic or ammoniacal solutions.[5]

• Nitriles (or Cyanides, R-C≡N): The organic group is attached to the carbon atom. Inorganic cyanide salts (e.g., KCN) are infamous for their high toxicity and are often detoxified via oxidation with agents like sodium hypochlorite (bleach).[6]

Mixing up these compounds and their respective waste streams can lead to ineffective neutralization or, worse, a dangerous chemical reaction.

Q: Are there established Occupational Exposure Limits (OELs) for isocyanides?

Unlike common industrial chemicals like toluene diisocyanate (TDI) or methylene diphenyl diisocyanate (MDI), specific Occupational Exposure Limits (OELs) for the broad class of isocyanide compounds used in research are generally not established .[7][8][9][10]

Causality: This lack of specific limits is due to their primary use in laboratory synthesis rather than large-scale industrial processes, resulting in less available workplace exposure data. Therefore, the principle of "As Low As Reasonably Practicable" (ALARP) must be strictly followed. All work involving isocyanides must be conducted in a certified chemical fume hood to minimize inhalation exposure.

Troubleshooting Guide: In-Experiment Issues

This section addresses specific problems you might encounter during a reaction or workup involving isocyanides.

Q: I've quenched my reaction, but the characteristic foul odor of the isocyanide persists. What went wrong?

This indicates an incomplete reaction or ineffective quenching.

• Cause 1: Insufficient Quenching Reagent. The most common reason is an insufficient amount of acid used for the hydrolysis quench. The acid must be in stoichiometric excess relative to the isocyanide.

• Cause 2: Non-Aqueous Conditions. The hydrolysis reaction requires water. Quenching with an anhydrous acid source in a non-aqueous solvent will not effectively destroy the isocyanide.

• Troubleshooting Steps:

  • Ensure the reaction flask is cooled in an ice bath to manage any potential exotherm.[11]

  • Slowly add more of the aqueous acidic quench solution (e.g., 1 M HCl).

  • Allow the mixture to stir at room temperature for at least one hour. The disappearance of the odor is the primary indicator of a successful quench.

Q: My isocyanide reagent has turned viscous or solidified in the bottle. Can I still use it?

This strongly suggests that polymerization has occurred.

• Cause: This is almost always due to contamination with trace amounts of acid. This could be from atmospheric moisture and CO₂ ingress over time, or from a contaminated spatula or syringe. Some isocyanides are inherently unstable and can polymerize on their own.[3]

• Action: Do NOT use the material. A polymerized reagent will not have the desired reactivity and can introduce significant impurities into your reaction. More importantly, the polymerization process can sometimes be exothermic and difficult to control. The material should be disposed of following the waste protocols outlined below. Label the waste container clearly as "Polymerized Isocyanide Waste."

Core Protocols: Waste Neutralization and Disposal

The cornerstone of isocyanide waste management is the conversion of the reactive, odorous isocyanide into a stable, non-volatile formamide derivative through acid hydrolysis.

Protocol 1: Aqueous Acid Hydrolysis of Isocyanide Waste

This protocol is for the neutralization of liquid waste streams containing residual isocyanides, such as reaction mixtures or solvent rinses.

Expertise Note: This procedure leverages the inherent reactivity of the isocyanide functional group. The lone pair on the terminal carbon is protonated by acid, making it highly electrophilic and susceptible to nucleophilic attack by water. The resulting formamide is significantly less hazardous and lacks the characteristic odor.[1][4]

Materials:

• Isocyanide-containing liquid waste.

• 1 M Hydrochloric Acid (HCl).

• A suitably large container (e.g., an Erlenmeyer flask or beaker) that can hold at least 3-4 times the volume of the waste to be treated.

• Stir bar and stir plate.

• Ice bath.

• pH paper.

Step-by-Step Methodology:

• Preparation: Perform all steps in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Containment: Place the waste container in an ice bath situated on a magnetic stir plate. Add a stir bar and begin gentle stirring. Cooling is a critical precaution to manage any heat generated during neutralization.[11]

• Slow Addition of Acid: Slowly, and in small portions, add 1 M HCl to the stirring waste solution. A general rule is to add a volume of 1 M HCl equal to the volume of the organic solvent in your waste stream.

• Monitor Reaction: Observe for any signs of an exothermic reaction (heat) or gas evolution. If the reaction becomes too vigorous, stop the addition immediately and allow the mixture to cool before proceeding.

• Stirring and Verification (Self-Validation): Once the acid addition is complete, remove the ice bath and allow the mixture to stir at room temperature for a minimum of 2-4 hours. The primary indicator of a complete reaction is the complete disappearance of the foul isocyanide odor .

• Final pH Check: Check the pH of the aqueous layer to ensure it is acidic (pH < 4).

• Disposal: The neutralized aqueous/organic mixture should be transferred to a properly labeled hazardous waste container for organic waste, designated for collection by your institution's Environmental Health & Safety (EHS) department.

Diagram: Isocyanide Waste Neutralization Workflow

This diagram outlines the decision-making process for handling isocyanide waste in the laboratory.

Caption: Decision tree for isocyanide waste stream management.

FAQs: Spill Management & Emergencies

Q: How do I clean up a small isocyanide spill inside a chemical fume hood?

A "small" spill is defined as a volume that you can confidently and safely manage with the resources available (typically <100 mL).

• Alert & Assess: Alert others in the lab. Ensure the fume hood sash is as low as possible while still allowing access. Do not attempt to clean a spill if you feel unsafe or are unsure of the procedure.[12]

• PPE: Don appropriate PPE, including double gloves (nitrile or butyl rubber), safety goggles, and a lab coat.

• Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial spill pad. Do not use combustible materials like paper towels as the primary absorbent. Work from the outside of the spill inward to prevent spreading.[13]

• Collect: Carefully scoop the contaminated absorbent material into a designated, sealable plastic bag or container.

• Decontaminate: Wipe the surface of the fume hood with a cloth dampened with a soap and water solution.

• Dispose: The sealed bag containing the absorbed isocyanide is now hazardous waste . Label it clearly (e.g., "Isocyanide Spill Debris with Vermiculite") and place it in the solid hazardous waste container for EHS pickup. Do not attempt to neutralize the spill directly in the hood with acid, as the reaction could be uncontrolled.[14][15]

Q: What materials are incompatible with isocyanide waste?

Proper segregation of waste is critical to prevent dangerous reactions in the laboratory and in waste storage areas.

Expertise Note: The unique electronic structure of isocyanides dictates their incompatibility. They are nucleophilic at the carbon atom but are readily activated by acids, leading to polymerization or hydrolysis. They can also be oxidized, though this reactivity is less commonly used for disposal.

Incompatible Class	Examples	Reason for Incompatibility
Strong Acids	Concentrated HCl, H₂SO₄, HNO₃	Can cause a violent exothermic reaction and/or rapid polymerization.[3]
Lewis Acids	AlCl₃, BF₃, ZnCl₂	Potent catalysts for polymerization.[3]
Strong Oxidizing Agents	Peroxides, Nitric Acid, Perchlorates	Can lead to a violent, unpredictable oxidative reaction. Isocyanide oxidation products are not well-characterized for waste purposes.

Table 1: Key chemical incompatibilities for isocyanide waste.

Q: Is it safe to use bleach (sodium hypochlorite) to quench isocyanide waste?

No, this is not recommended . While bleach is often used to oxidize and neutralize inorganic cyanide waste, its reaction with the isocyanide functional group is not a standard or validated disposal method.[6] The reaction could produce unknown and potentially hazardous byproducts or toxic gases like cyanogen chloride.[16] Stick to the validated acid hydrolysis protocol.

References

• Health and Safety Authority. "Isocyanates." Link

• Foam Supplies, Inc. "SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A)." Link

• California Department of Public Health. "Isocyanates: Working Safely." Link

• BenchChem. "Proper Disposal of 1,2,3-Triisocyanatobenzene: A Guide for Laboratory Professionals." Link

• A Guide to Occupational Exposure to Isocyanates. Link

• Google Patents. "Method for removing non-reacted isocyanate from its reaction product." Link

• Centers for Disease Control and Prevention (CDC). "DETERMINATION OF AIRBORNE ISOCYANATE EXPOSURE." Link

• Chemistry Stack Exchange. "Hoffman's Isocyanide test: How does addition of concentrated HCl degrade the isocyanide formed?" Link

• Queen Mary University of London. "Spill procedure: Clean-up guidance." Link

• PubMed. "Polyisocyanates in occupational environments: a critical review of exposure limits and metrics." Link

• Wikipedia. "Isocyanide." Link

• Chemical Science (RSC Publishing). "An isocyanide ligand for the rapid quenching and efficient removal of copper residues after Cu/TEMPO-catalyzed aerobic alcohol oxidation and atom transfer radical polymerization." Link

• University of British Columbia. "Spill Clean up Procedure." Link

• C&EN. "8 Steps to Handling a Lab Chemical Spill." Link

• University of Tennessee Knoxville. "Guidance for Hazardous Waste Spill Cleanup in Laboratories." Link

• University of British Columbia Safety & Risk Services. "In-Laboratory Treatment of Chemical Waste." Link

• University of Rochester, Department of Chemistry. "How To Run A Reaction: The Quench." Link

• Organic Syntheses. "Working with Hazardous Chemicals." Link

• Organic Chemistry Portal. "Sodium Hypochlorite, Bleach, NaOCl." Link

• Nipissing University. "Hazardous Materials Disposal Guide." Link

• Baran Lab, Scripps Research. "Isocyanide Chemistry." Link

• University of Pennsylvania EHRS. "LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES." Link

• Unknown Source. "Chemical Compatibility Chart X." Link

• Sterlitech Corporation. "Chemical Compatibility Chart." Link

• Cole-Parmer. "Chemical Compatibility Database." Link

• National Institutes of Health (NIH). "Nucleophilic Isocyanation." Link

• ACS Publications. "Nucleophilic Isocyanation | ACS Omega." Link

• U.S. Environmental Protection Agency (EPA). "Method 3135.2I: Cyanide, Total and Amenable in Aqueous and Soil Samples." Link

• Organic Syntheses. "ALANINE." Link

• ChemistryViews. "Isocyanide Chemistry Without the Smell." Link

• U.S. Environmental Protection Agency (EPA). "Method 9013A: Cyanide Extraction Procedure for Solids and Oils." Link

• Chemistry Stack Exchange. "Why doesn't hydrolysis of isocyanides take place in basic medium?" Link

• Unknown Source. "Chemical Compatibility Chart." Link

• Thermo Fisher Scientific Inc. "CHEMICAL COMPATIBILITY CHART." Link

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Technical Support Center: Solubility Enhancement for 1-fluoro-4-(2-isocyanoethyl)benzene

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 1-fluoro-4-(2-isocyanoethyl)benzene. This guide provides in-depth troubleshooting advice and frequently asked questions to address challenges related to the solubility of this compound in organic solvents. Our approach is grounded in fundamental principles of physical organic chemistry and years of field experience to ensure you can optimize your experimental workflows.

I. Understanding the Solubility Profile of 1-fluoro-4-(2-isocyanoethyl)benzene

1-fluoro-4-(2-isocyanoethyl)benzene possesses a unique chemical structure that influences its solubility. The fluorinated benzene ring introduces a degree of lipophilicity and potential for specific fluorine-solvent interactions, while the isocyanoethyl group, with its strong dipole moment, contributes polar characteristics. This duality means that its solubility behavior is a nuanced balance of these competing factors. Based on the principle of "like dissolves like," we can predict its general solubility trends.[1][2]

Predicted Solubility in Common Organic Solvents:

Due to the limited availability of specific experimental data for 1-fluoro-4-(2-isocyanoethyl)benzene in public literature, this guide synthesizes information on the solubility of structurally related aromatic isocyanates and fluorinated aromatic compounds to project a likely solubility profile.[1] Aromatic compounds, in general, tend to be more soluble in non-polar and moderately polar aprotic solvents. The presence of the polar isocyano group suggests that it will exhibit reasonable solubility in a range of common organic solvents.

Solvent Class	Predicted Solubility	Rationale
Aprotic Polar	High	Solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Acetonitrile can effectively solvate the polar isocyano group.
Chlorinated	High	Dichloromethane (DCM) and Chloroform are good solvents for many aromatic compounds.
Ethers	Moderate to High	Tetrahydrofuran (THF) and Diethyl Ether can interact with the aromatic ring and the isocyano group.
Aromatic	Moderate to High	Toluene and Benzene are likely to be effective due to favorable pi-pi stacking interactions with the fluorinated benzene ring.
Alcohols	Moderate	Solvents like Methanol and Ethanol can act as hydrogen bond donors to the nitrogen of the isocyano group, but the non-polar aromatic portion may limit high solubility. Reactivity with the isocyanide is a concern with protic solvents.
Non-polar	Low to Moderate	Hexanes and Cyclohexane are less likely to be effective solvents due to the compound's polarity.

II. Troubleshooting Common Solubility Issues

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Q1: I'm struggling to dissolve 1-fluoro-4-(2-isocyanoethyl)benzene in my chosen solvent at room temperature. What are my immediate options?

A1: When facing poor solubility at room temperature, there are several immediate troubleshooting steps you can take, progressing from the simplest to the more involved.

• Step 1: Gentle Heating. The solubility of most solids in organic solvents increases with temperature.[2] This is because the added thermal energy helps to overcome the lattice energy of the solid and the intermolecular forces between solvent molecules, allowing for greater dissolution.[2]

  • Protocol: Place your sample in a sealed vial with the solvent and gently warm it in a water bath or on a hot plate with stirring. Start with a modest temperature increase (e.g., to 40-50 °C) and observe for dissolution. Be cautious with volatile solvents and ensure your container is appropriately sealed to prevent solvent loss.

• Step 2: Sonication. Ultrasound can provide the energy to break up solid agglomerates and increase the surface area available for solvation, often accelerating the dissolution process.

  • Protocol: Place your sealed vial containing the compound and solvent in a sonic bath for 5-10 minute intervals. Check for dissolution after each interval.

• Step 3: Solvent Polarity Tuning (Co-solvency). If a single solvent is not effective, a mixture of solvents, known as co-solvents, can be a powerful tool.[3] By blending a "good" solvent (in which the compound is sparingly soluble) with a "better" miscible solvent, you can fine-tune the polarity of the medium to better match the solute.

  • Example: If your compound has low solubility in toluene (non-polar), you could incrementally add a more polar, miscible solvent like THF or ethyl acetate to the mixture while stirring and observing for dissolution.

Q2: My compound dissolves upon heating, but it crashes out of solution when I cool it back to room temperature. How can I maintain a stable solution?

A2: This phenomenon, known as supersaturation, occurs when a solution holds more dissolved solute than it would at equilibrium at a given temperature. To maintain a stable solution at room temperature, you will likely need to employ a co-solvent system.

• Rationale: A co-solvent can increase the equilibrium solubility of your compound at room temperature, preventing it from precipitating out as it cools. The goal is to find a solvent blend that provides sufficient solvating power at your desired working temperature.

• Workflow for Co-solvent Screening:

Caption: Workflow for Co-solvent Screening.

Q3: I'm concerned about the stability of the isocyano group in protic solvents like alcohols. Are there any precautions I should take?

A3: Your concern is valid. Isocyanides can be susceptible to hydrolysis or reaction with nucleophiles, especially under acidic or basic conditions or upon prolonged heating in protic solvents.

• Recommendations:

  • Use Aprotic Solvents: Whenever possible, opt for aprotic solvents (e.g., THF, DCM, acetonitrile) to minimize the risk of reaction.

  • Work Under Inert Atmosphere: If you must use a protic solvent, consider working under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

  • Minimize Heat and Time: If heating is necessary, use the lowest effective temperature for the shortest possible duration.

  • Monitor for Degradation: Use analytical techniques like TLC or LC-MS to monitor for the appearance of degradation products, especially if the solution is stored for an extended period.

III. Frequently Asked Questions (FAQs)

Q: What is the difference between kinetic and thermodynamic solubility, and which one should I be concerned with?

A: This is a crucial distinction in drug discovery and development.[4][5]

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum amount of a compound that can dissolve in a solvent at a given temperature when the system is at equilibrium.[4] It is a fundamental physicochemical property of the compound.

• Kinetic Solubility: This is a measure of how quickly a compound dissolves. It is often determined in high-throughput screening by adding a concentrated stock solution of the compound (usually in DMSO) to an aqueous buffer and measuring the concentration at which it precipitates.[4][5][6]

For formulation and process development, thermodynamic solubility is the more critical parameter as it dictates the maximum stable concentration you can achieve. Kinetic solubility is more relevant for early-stage discovery to quickly rank compounds.

Q: How can I experimentally determine the thermodynamic solubility of 1-fluoro-4-(2-isocyanoethyl)benzene in a new solvent?

A: A common and reliable method is the shake-flask method.

• Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

  • Preparation: Add an excess amount of 1-fluoro-4-(2-isocyanoethyl)benzene to a known volume of the desired solvent in a sealed, inert vial. The presence of undissolved solid is essential to ensure saturation.

  • Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. A shaker or rotator is ideal.

  • Phase Separation: Allow the undissolved solid to settle by letting the vial stand undisturbed or by centrifugation.

  • Sampling: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) without disturbing the solid.

  • Quantification: Dilute the supernatant with a suitable solvent and determine the concentration of 1-fluoro-4-(2-isocyanoethyl)benzene using a validated analytical method such as HPLC-UV or quantitative NMR.

  • Calculation: The solubility is the concentration of the compound in the saturated supernatant, typically expressed in mg/mL or mol/L.

Q: Are there any theoretical models that can help me predict a good solvent for my compound?

A: Yes, Hansen Solubility Parameters (HSP) can be a useful predictive tool.[7][8][9] HSP is based on the principle that "like dissolves like" by quantifying the intermolecular forces of a substance into three parameters:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

IV. Visualization of Key Concepts

Caption: The thermodynamics of dissolution.

V. References

• Roberts, J. M., & Liu, Y. (2019). Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. Atmospheric Chemistry and Physics, 19(7), 4419-4437. [Link]

• Pudipeddi, M., & Serajuddin, A. T. M. (2013). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. International Journal of Pharmaceutics, 453(1), 136-151. [Link]

• Hansen, C. M. (2007). Hansen solubility parameters: a user's handbook. CRC press. [Link]

• Abbott, S. (n.d.). Hansen Solubility Parameters. [Link]

• Roberts, J. M., & Liu, Y. (2018). Solubility and Solution-phase Chemistry of Isocyanic Acid, Methyl Isocyanate, and Cyanogen Halides. ResearchGate. [Link]

• Park, K. (n.d.). Hansen Solubility Parameters. [Link]

• Google Patents. (2002). Multi-component solvent systems for fluorinated compounds and cleaners and delivery systems based thereon.

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. [Link]

• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. [Link]

• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. US6478880B1 - Multi-component solvent systems for fluorinated compounds and cleaners and delivery systems based thereon - Google Patents [patents.google.com]
• 4. pharmatutor.org [pharmatutor.org]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 7. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 8. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 9. kinampark.com [kinampark.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of 1-fluoro-4-(2-isocyanoethyl)benzene

This guide provides an in-depth analysis of the ¹H NMR characterization of 1-fluoro-4-(2-isocyanoethyl)benzene, a key building block in contemporary drug discovery and materials science. We move beyond a simple data report to offer a predictive and comparative framework, empowering researchers to confidently identify this molecule and distinguish it from structurally similar alternatives. By dissecting the electronic and structural influences on proton chemical environments, this document serves as both a reference and a tutorial in spectral interpretation.

Strategic Importance of NMR in Characterizing Substituted Aromatics

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone for the structural elucidation of organic molecules. For a compound like 1-fluoro-4-(2-isocyanoethyl)benzene, ¹H NMR is not merely a quality control checkpoint; it is the primary method for confirming the precise arrangement of substituents on the benzene ring and the integrity of the isocyanoethyl side chain. The presence of fluorine introduces an additional layer of complexity and diagnostic power through ¹H-¹⁹F spin-spin coupling, making a thorough understanding of its spectral features essential.

The analysis that follows is built upon foundational principles of chemical shift theory and spin-spin coupling, drawing comparisons to well-characterized parent structures like fluorobenzene and related ethylbenzene derivatives to construct a reliable spectral prediction.[1][2][3]

Predicted ¹H NMR Spectrum: A Detailed Deconstruction

The ¹H NMR spectrum of 1-fluoro-4-(2-isocyanoethyl)benzene can be logically divided into two distinct regions: the aromatic region, governed by the complex interplay of the fluorine and alkyl substituents, and the aliphatic region of the ethyl chain. All predictions are based on a standard deuterated chloroform (CDCl₃) solvent and a spectrometer frequency of 400 MHz or higher.

The Aromatic Region (δ 7.0-7.3 ppm)

The para-disubstituted benzene ring gives rise to a classic AA'BB' spin system, further complicated by coupling to the ¹⁹F nucleus (spin I=1/2). This results in two distinct signals for the aromatic protons, each integrating to 2H.

• Protons Hₐ (ortho to Fluorine): These protons are expected to appear upfield relative to Hₑ. The fluorine atom's strong electronegativity is countered by its ability to donate electron density through resonance, which primarily shields the ortho and para positions.[4] We predict this signal to be centered around δ 7.05 ppm . The multiplicity will be a complex multiplet, often appearing as a "triplet of doublets" or an "apparent triplet." This pattern arises from:

  • A large ortho coupling to the adjacent Hₑ protons (³JHH ≈ 8.5 Hz).

  • A significant ortho coupling to the ¹⁹F nucleus (³JHF ≈ 9.0 Hz).[1][5]

  • A smaller para H-H coupling (⁵JHH) may also contribute to line broadening.

• Protons Hₑ (meta to Fluorine): These protons, which are ortho to the isocyanoethyl group, are expected to be slightly downfield, centered around δ 7.25 ppm . The isocyanoethyl group is weakly electron-withdrawing, causing a modest deshielding effect.[6] The signal multiplicity will also be a complex multiplet, shaped by:

  • A large ortho coupling to the adjacent Hₐ protons (³JHH ≈ 8.5 Hz).

  • A smaller meta coupling to the ¹⁹F nucleus (⁴JHF ≈ 5.7 Hz).[1][5]

  • A smaller meta H-H coupling (⁴JHH) may also be present.

dot graph { graph [layout=neato, overlap=false, splines=true, maxiter=1000, bgcolor="#F1F3F4"]; node [shape=plaintext, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Define nodes for the molecule structure C1 [label="C", pos="0,1!", fillcolor="#FFFFFF", shape=circle]; C2 [label="C", pos="-0.87,0.5!", fillcolor="#FFFFFF", shape=circle]; C3 [label="C", pos="-0.87,-0.5!", fillcolor="#FFFFFF", shape=circle]; C4 [label="C", pos="0,-1!", fillcolor="#FFFFFF", shape=circle]; C5 [label="C", pos="0.87,-0.5!", fillcolor="#FFFFFF", shape=circle]; C6 [label="C", pos="0.87,0.5!", fillcolor="#FFFFFF", shape=circle]; F7 [label="F", pos="0,2!", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=circle, style=filled]; C8 [label="C", pos="0,-2!", fillcolor="#FFFFFF", shape=circle]; C9 [label="C", pos="0,-3!", fillcolor="#FFFFFF", shape=circle]; N10 [label="N", pos="0,-4!", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=circle, style=filled]; C11 [label="C", pos="0,-5!", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=circle, style=filled];

// Labels for protons Ha1 [label="Hₐ", pos="-1.5,0.9!"]; Ha2 [label="Hₐ", pos="1.5,0.9!"]; He1 [label="Hₑ", pos="-1.5,-0.9!"]; He2 [label="Hₑ", pos="1.5,-0.9!"]; Hc_H [label="Hc", pos="-0.6,-1.8!"]; Hd_H [label="Hd", pos="-0.6,-2.8!"];

// Define edges for bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1; C1 -- F7; C4 -- C8; C8 -- C9; C9 -- N10; N10 -- C11 [style=triple];

// Bonds to protons C2 -- Ha1 [style=invis]; C6 -- Ha2 [style=invis]; C3 -- He1 [style=invis]; C5 -- He2 [style=invis]; C8 -- Hc_H [style=invis]; C9 -- Hd_H [style=invis]; } } Caption: Molecular structure with proton labels.

The Aliphatic Region (δ 2.9-3.8 ppm)

The ethyl linker gives rise to two signals, each integrating to 2H. These protons form an A₂B₂ system that will likely appear as two distinct triplets due to their mutual ³JHH coupling, provided there is free rotation around the C-C bond.

• Protons Hc (Benzylic, -Ar-CH₂-): These benzylic protons are adjacent to the aromatic ring. Their chemical shift is predicted to be around δ 2.95 ppm . This position is moderately deshielded by the aromatic ring current.[7][8] The signal will appear as a triplet with a coupling constant of approximately ³JHH ≈ 7.0 Hz due to coupling with the adjacent Hd protons.

• Protons Hd (-CH₂-NC): These protons are directly attached to the carbon neighboring the isocyano group. The isocyanide functional group (-N⁺≡C⁻) is electron-withdrawing and will cause a significant downfield shift.[9] Based on data from similar compounds, we predict this signal to appear as a triplet around δ 3.70 ppm with a coupling constant of ³JHH ≈ 7.0 Hz from coupling to the Hc protons.

// Relationships Ha -> J_HaHe [label=" couples to Hₑ"]; He -> J_HaHe; Ha -> J_HaF [label=" couples to F"]; He -> J_HeF [label=" couples to F"]; Hc -> J_HcHd [label=" couples to Hd"]; Hd -> J_HcHd; } } Caption: Key ¹H-¹H and ¹H-¹⁹F coupling relationships.

Comparative Analysis: Distinguishing from Key Alternatives

Objective comparison is crucial for unambiguous compound identification. Below, we contrast the predicted ¹H NMR features of our target molecule with those of closely related and potentially confounding structures.

Compound	Aromatic H (ortho to F)	Aromatic H (meta to F)	Benzylic H (-Ar-CH₂)	Methylene H (-CH₂-X)	Key Differentiator
1-fluoro-4-(2-isocyanoethyl)benzene (Target)	~7.05 ppm (m)	~7.25 ppm (m)	~2.95 ppm (t)	~3.70 ppm (t, -NC)	The significant downfield shift of the methylene protons adjacent to the isocyanide group is highly characteristic.
1-fluoro-4-(2-isocyanato ethyl)benzene	~7.05 ppm (m)	~7.25 ppm (m)	~2.90 ppm (t)	~3.50 ppm (t, -NCO)	The -NCO group is slightly less deshielding than -NC, resulting in a modest upfield shift of the terminal CH₂.[10]
4-(2-isocyanoethyl)benzene (non-fluorinated)	\multicolumn{2}{c	}{~7.1-7.3 ppm (m, 5H)}	~2.95 ppm (t)	~3.70 ppm (t)	Absence of ¹H-¹⁹F coupling simplifies the aromatic region into a complex multiplet without the characteristic F-induced splitting patterns.
1-fluoro-4-(2-cyano ethyl)benzene (nitrile analog)	~7.05 ppm (m)	~7.25 ppm (m)	~2.90 ppm (t)	~2.75 ppm (t, -CN)	The nitrile (-CN) group is significantly less deshielding for the adjacent CH₂ protons compared to the isocyanide (-NC) group.

Self-Validating Experimental Protocol

To ensure trustworthy and reproducible results, the following protocol is recommended. The self-validating nature of this procedure lies in the acquisition of a high-resolution spectrum where all predicted couplings can be clearly resolved and measured.

// Nodes prep [label="1. Sample Preparation"]; dissolve [label="Dissolve ~5-10 mg of sample\nin ~0.6 mL of CDCl₃ with 0.03% TMS."]; transfer [label="Transfer to a clean, dry\n5 mm NMR tube."];

acq [label="2. Data Acquisition\n(400 MHz+ Spectrometer)"]; lock [label="Lock on deuterium signal\nof CDCl₃."]; shim [label="Shim magnet coils for\noptimal field homogeneity."]; params [label="Set acquisition parameters:\n- Spectral width: ~16 ppm\n- Acquisition time: >2s\n- Relaxation delay: 2s\n- Number of scans: 8-16"]; acquire [label="Acquire FID."];

proc [label="3. Data Processing"]; transform [label="Apply Fourier Transform\n(with exponential window function)."]; phase [label="Phase correct the spectrum."]; baseline [label="Apply baseline correction."]; calibrate [label="Calibrate TMS peak to δ 0.00 ppm."];

analysis [label="4. Spectral Analysis"]; integrate [label="Integrate all signals."]; peakpick [label="Identify chemical shifts (δ)."]; coupling [label="Measure coupling constants (J)."]; assign [label="Assign signals to protons\nand verify structure."];

// Edges prep -> dissolve -> transfer -> acq; acq -> lock -> shim -> params -> acquire -> proc; proc -> transform -> phase -> baseline -> calibrate -> analysis; analysis -> integrate -> peakpick -> coupling -> assign; } } Caption: Step-by-step workflow for NMR analysis.

Detailed Steps:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1-fluoro-4-(2-isocyanoethyl)benzene.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup and Data Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz to ensure adequate resolution of coupling patterns.

  • Insert the sample, lock onto the deuterium signal of the CDCl₃, and shim the magnetic field to achieve high homogeneity (sharp, symmetrical peaks).

  • Acquire the ¹H spectrum using standard parameters. A relaxation delay of 2-5 seconds is recommended to ensure accurate integration.

• Data Processing and Analysis:

  • Apply a Fourier transform to the Free Induction Decay (FID) signal.

  • Carefully phase the resulting spectrum and apply a baseline correction.

  • Calibrate the spectrum by setting the TMS peak to δ 0.00 ppm.

  • Integrate all peaks and normalize the values to the smallest integer ratio.

  • Measure the chemical shifts (δ) and coupling constants (J-values) for all multiplets.

  • Compare the experimental data with the predicted values in this guide to confirm the structure. The observation of both H-H and H-F couplings with the expected magnitudes provides definitive structural validation.

Conclusion

The ¹H NMR spectrum of 1-fluoro-4-(2-isocyanoethyl)benzene presents a unique and highly informative fingerprint. The aromatic region is defined by an AA'BB'X system, displaying characteristic ortho and meta ¹H-¹⁹F couplings that confirm the fluorine's position. The aliphatic region is distinguished by two mutually coupled triplets, with the downfield signal (~δ 3.70 ppm) serving as a clear indicator of the isocyanide functionality. By comparing this spectral pattern against logical alternatives, researchers can achieve unambiguous structural confirmation, ensuring the integrity of their materials for downstream applications.

References

• Loemker, J. E., et al. (n.d.). A precise determination of the H-H and H-F couplings in fluorobenzene.
• Abraham, R. J., et al. (n.d.). Spectral analysis of the 1H, 19F and 13C NMR spectra of fluorobenzene.
• Mohanty, S., & Venkateswarlu, P. (1966). Proton and fluorine NMR spectra of fluorobenzene. Molecular Physics, 11(4), 329-336.
• Wiley Science Solutions. (n.d.). Spectral Databases. Wiley.
• Aguilar, J. A., et al. (2014). “Pure shift” 1H NMR, a robust method for revealing heteronuclear couplings in complex spectra. RSC Publishing.
• Yim, C. T., & Gilson, D. F. R. (1969). Nuclear magnetic resonance spectra of ortho-, meta-, and para-difluorobenzenes in a nematic liquid crystal solvent. Canadian Science Publishing.

• Gutowsky, H. S., et al. (n.d.). Nuclear magnetic resonance spectra of fluorobenzenes. II. Effect of substituents on the meta and para fluorine-fluorine coupling constants. Journal of the American Chemical Society. Available at: [Link]

• Supporting Information. (n.d.). Royal Society of Chemistry.

• Burger, H., et al. (2000). Syntheses and 1H-, 13C- And 15N-NMR Spectra of Ethynyl Isocyanide.... PubMed. Available at: [Link]

• Luthra, R., et al. (n.d.). 13C-Methyl isocyanide as an NMR probe for cytochrome P450 active sites. PMC. Available at: [Link]

• Maciel, G. E., & Beatty, D. A. (n.d.). Carbon-13 Magnetic Resonance Study of Alkyl Cyanides, Isocyanides, Isocyanates, and Isothiocyanates. The Journal of Physical Chemistry - ACS Publications. Available at: [Link]

• University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms.

• Loewenstein, A., & Margalit, Y. (n.d.). Nuclear Magnetic Resonance Studies of Nitriles and Isocyanides: Acetonitrile and Methyl Isocyanide. The Journal of Physical Chemistry - ACS Publications. Available at: [Link]

• Stephany, R. W., et al. (1974). A 13C-NMR and IR study of isocyanides and some of their complexes. Semantic Scholar. Available at: [Link]

• Supporting Information. (n.d.). The Royal Society of Chemistry.

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, benzene, experimental) (HMDB0029306). Available at: [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Available at: [Link]

• University of Regensburg. (n.d.). Chemical shifts.

• LibreTexts Chemistry. (2024). 15.7: Spectroscopy of Aromatic Compounds. Available at: [Link]

• ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e). Available at: [Link]

• Compound Interest. (n.d.). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES.
• University of Wisconsin-Madison. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only.

• PubChemLite. (n.d.). 1-fluoro-4-(2-isocyanatoethyl)benzene (C9H8FNO). Available at: [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Available at: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. “Pure shift” 1 H NMR, a robust method for revealing heteronuclear couplings in complex spectra - RSC Advances (RSC Publishing) DOI:10.1039/C3RA46745G [pubs.rsc.org]
• 6. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. 13C-Methyl isocyanide as an NMR probe for cytochrome P450 active sites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ethyl isocyanate(109-90-0) 1H NMR [m.chemicalbook.com]

13C NMR Analysis of 1-fluoro-4-(2-isocyanoethyl)benzene and Its Reaction Products: A Comparative Guide

Abstract

This guide provides a comprehensive examination of the 13C Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 1-fluoro-4-(2-isocyanoethyl)benzene. Aimed at researchers, scientists, and professionals in drug development, this document details the unique spectral features of the target molecule and offers a comparative analysis with potential reaction byproducts and alternative analytical methodologies. We will delve into the underlying principles of 13C NMR as it applies to organofluorine and isocyanide compounds, present detailed experimental protocols, and provide data-driven insights to facilitate accurate structural elucidation and purity assessment.

Introduction: The Significance of Spectroscopic Characterization

1-fluoro-4-(2-isocyanoethyl)benzene is a versatile building block in medicinal chemistry and materials science. The presence of three key structural motifs—a 1,4-disubstituted fluorobenzene ring, an ethyl linker, and an isocyanide functional group—imparts unique chemical properties that are leveraged in the synthesis of novel compounds.[1] The fluorine atom can enhance metabolic stability and binding affinity, while the isocyanide group is a powerful tool for constructing complex molecules through multicomponent reactions.[1][2]

Accurate and unambiguous characterization of this molecule and its reaction products is paramount. 13C NMR spectroscopy stands as a cornerstone technique for this purpose, providing detailed information about the carbon skeleton of a molecule. However, the presence of both fluorine and the isocyanide group introduces specific complexities in the 13C NMR spectrum that require a nuanced understanding for correct interpretation. This guide will illuminate these complexities and provide a clear path to successful analysis.

The Challenge of Fluorine and Isocyanide Moieties in 13C NMR

The analysis of organofluorine compounds by 13C NMR is often complicated by carbon-fluorine (C-F) coupling.[3][4] The 19F nucleus is NMR-active (spin I = 1/2) and couples with 13C nuclei, leading to the splitting of carbon signals into multiplets. These coupling constants (J-coupling) can be large and extend over several bonds, potentially causing signal overlap and complicating spectral assignment.[3][5] Standard proton-decoupled 13C NMR spectra will still exhibit this C-F coupling.[5]

The isocyanide (-N≡C) functional group also presents a unique spectroscopic signature. The isocyano carbon is highly sensitive to its electronic environment and solvent effects.[6][7] Its chemical shift and coupling to the adjacent 14N nucleus can provide valuable structural information.[7][8]

Expected 13C NMR Spectral Features of 1-fluoro-4-(2-isocyanoethyl)benzene

To accurately interpret the 13C NMR spectrum, it is crucial to predict the chemical shifts and coupling patterns for each carbon in the molecule. The structure and atom numbering are shown below.

Caption: Structure of 1-fluoro-4-(2-isocyanoethyl)benzene with atom numbering.

Aromatic Carbons (C1-C6)

• C1 (ipso-carbon attached to Fluorine): This carbon will exhibit a large one-bond C-F coupling constant (¹JCF), typically in the range of 240-250 Hz, resulting in a doublet.[3][5] Its chemical shift will be significantly downfield due to the electronegativity of fluorine, expected around 160-165 ppm.

• C2 and C6 (ortho to Fluorine): These carbons will show a two-bond C-F coupling (²JCF) of approximately 20-25 Hz, appearing as a doublet. Their chemical shift is expected in the range of 115-120 ppm.

• C3 and C5 (meta to Fluorine): These carbons will have a smaller three-bond C-F coupling (³JCF) of about 7-9 Hz, also appearing as a doublet. Their chemical shift will be around 130-135 ppm.

• C4 (para to Fluorine): This carbon will show a four-bond C-F coupling (⁴JCF), which is typically small (around 3-4 Hz) and may not always be resolved.[5] Its chemical shift will be influenced by the ethyl isocyano substituent.

Ethyl Linker and Isocyanide Group (C7, C8, C9)

• C7 (CH₂ attached to the ring): This aliphatic carbon will appear in the upfield region, typically around 30-40 ppm.

• C8 (CH₂ attached to the isocyanide): This carbon will be slightly downfield compared to C7 due to the proximity of the nitrogen atom, expected in the 40-50 ppm range.

• C9 (Isocyanide Carbon, -N≡C): The isocyano carbon is a key diagnostic signal. It typically resonates in the region of 155-170 ppm.[6] It may exhibit coupling to the 14N nucleus, which can lead to broadening or a triplet (for spin I=1), although this is not always observed.[7][8]

Summary of Expected Chemical Shifts

Carbon Atom	Expected Chemical Shift (ppm)	Expected Multiplicity (due to ¹⁹F)	Expected J-Coupling (Hz)
C1	160 - 165	Doublet	¹JCF ≈ 240-250
C2, C6	115 - 120	Doublet	²JCF ≈ 20-25
C3, C5	130 - 135	Doublet	³JCF ≈ 7-9
C4	135 - 140	Doublet (or singlet)	⁴JCF ≈ 3-4
C7	30 - 40	Singlet	-
C8	40 - 50	Singlet	-
C9 (-N≡C)	155 - 170	Singlet (or broadened)	-

Comparative Analysis: Identifying Reaction Products and Impurities

During the synthesis or subsequent reactions of 1-fluoro-4-(2-isocyanoethyl)benzene, several byproducts or related compounds may be formed. 13C NMR is a powerful tool for identifying these species.

Common Byproduct: The Corresponding Formamide

Isocyanides are susceptible to hydrolysis, especially under acidic conditions, to form the corresponding formamide.[7]

1-fluoro-4-(2-formamidoethyl)benzene:

• Carbonyl Carbon (-CHO): The most significant change will be the appearance of a carbonyl carbon signal in the 160-165 ppm region.

• Isocyanide Carbon (-N≡C): The characteristic isocyanide signal around 155-170 ppm will be absent.

• C8: The chemical shift of the carbon adjacent to the nitrogen will be altered due to the change in the functional group.

Starting Material: 1-fluoro-4-(2-aminoethyl)benzene

If the final isocyanation step is incomplete, the starting amine may be present.

• Absence of Isocyanide Carbon: The spectrum will lack the isocyanide signal.

• C8 Chemical Shift: The chemical shift of C8 will be significantly different from that in the isocyanide, likely appearing more upfield.

Comparison with Alternative Analytical Techniques

Technique	Advantages	Limitations
13C NMR	Provides detailed structural information about the carbon backbone. Quantitative with proper parameters.	Lower sensitivity compared to ¹H NMR. C-F coupling can complicate spectra.
¹H NMR	High sensitivity, provides information on proton environments and their connectivity.	Can have overlapping signals in complex molecules. Does not directly probe the carbon skeleton.
¹⁹F NMR	Highly sensitive for fluorine-containing compounds. Provides information about the electronic environment of fluorine.	Only provides information about the fluorine atoms and their immediate surroundings.
FTIR Spectroscopy	Excellent for identifying functional groups, especially the strong, sharp isocyanide stretch (~2150 cm⁻¹).[7]	Does not provide detailed information on the carbon skeleton or connectivity. Not inherently quantitative.
Mass Spectrometry	Provides accurate mass and fragmentation patterns, confirming molecular weight and elemental composition.	Does not provide detailed structural isomer information.

Experimental Protocol for 13C NMR Analysis

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices. Ensure the solvent is free from impurities that could interfere with the spectrum.

• Concentration: Prepare a solution with a concentration of 10-50 mg of the analyte in 0.5-0.7 mL of the deuterated solvent. Higher concentrations will reduce the acquisition time but may lead to line broadening.

• Filtration: Filter the sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

NMR Data Acquisition

The following is a general protocol for a 400 MHz spectrometer. Parameters may need to be optimized for different instruments.

Caption: General workflow for 13C NMR analysis.

Acquisition Parameters:

• Experiment: ¹³C{¹H} (Proton-decoupled 13C experiment)

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

• Spectral Width: 0 to 220 ppm.

• Acquisition Time: ~1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds. A longer delay is necessary for accurate integration of quaternary carbons.

• Number of Scans: 1024 to 4096, depending on the sample concentration.

• Temperature: 298 K.

Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function with a line broadening factor of 1-2 Hz before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes. Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm) or an internal standard like Tetramethylsilane (TMS) at 0.00 ppm.

• Peak Picking and Integration: Identify all significant peaks and integrate their areas. Note that in a standard ¹³C{¹H} experiment, integrations are not strictly quantitative due to varying relaxation times and Nuclear Overhauser Effect (NOE) enhancements.

Advanced NMR Techniques for Structural Confirmation

For complex mixtures or to unambiguously assign all signals, advanced NMR experiments are invaluable.

• DEPT (Distortionless Enhancement by Polarization Transfer): This experiment helps differentiate between CH, CH₂, and CH₃ groups. A DEPT-135 experiment will show CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks. Quaternary carbons are not observed.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates proton signals with their directly attached carbon signals, providing definitive C-H assignments.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This 2D experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for assigning quaternary carbons and piecing together molecular fragments.

• ¹⁹F{¹H} NMR: A proton-decoupled fluorine NMR spectrum can simplify the fluorine signals and provide a clearer picture of the different fluorine environments in a sample.

• ¹³C{¹H, ¹⁹F} NMR: A double-decoupling experiment, where both proton and fluorine nuclei are decoupled, will result in a spectrum with all carbon signals appearing as singlets.[5] This can greatly simplify a complex spectrum but requires specialized instrumentation.[3]

Conclusion

The 13C NMR analysis of 1-fluoro-4-(2-isocyanoethyl)benzene is a powerful method for structural verification and purity assessment. A thorough understanding of the expected chemical shifts and, critically, the impact of C-F coupling is essential for accurate spectral interpretation. By comparing the acquired spectrum with the predicted data and considering potential byproducts, researchers can confidently characterize their compounds. When faced with complex spectra, the application of advanced 2D NMR techniques provides an additional layer of certainty. This guide provides the foundational knowledge and practical protocols to empower researchers in their analytical endeavors.

References

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• ACD/Labs. (n.d.). A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. [Link]

• Wikipedia. (2023). Isocyanide. [Link]

• Steffen's Chemistry Pages. (n.d.). 13C chemical shifts. [Link]

• Jiang, S., et al. (2022). Single-Molecule Vibrational Characterization of Binding Geometry Effects on Isocyanide–Metal Interactions. PubMed Central. [Link]

• Vedantu. (n.d.). Isocyanide: Structure, Properties, Uses & Key Concepts Explained. [Link]

• Facey, G. (2007). 13C NMR of Fluorinated Organics. University of Ottawa NMR Facility Blog. [Link]

• Jiang, S., et al. (2022). Single-Molecule Vibrational Characterization of Binding Geometry Effects on Isocyanide-Metal Interactions. arXiv. [Link]

• Ismail, M. M., et al. (2021). Medicinal Chemistry of Isocyanides. ACS Publications. [Link]

• JEOL. (n.d.). Determine number of fluorines attached to each carbon by 13C NMR spectroscopy!. [Link]

• Magritek. (2014). Simultaneous Proton and Fluorine decoupled 13C NMR. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).

• PubChem. (n.d.). Benzene, 1-chloro-4-fluoro-. [Link]

• SpectraBase. (n.d.). 1-Fluoro-4-nitro-benzene. [Link]

• Mohanty, S., & Venkateswarlu, P. (1966). Proton and fluorine N.M.R. spectra of fluorobenzene. Molecular Physics.

• University of Bath. (n.d.). 13C NMR Spectroscopy. [Link]

• Sato, Y., et al. (2019). 13C/19F High-resolution solid-state NMR studies on layered carbon-fluorine compounds.

• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. [Link]

• University of Puget Sound. (n.d.). 13C NMR Chemical Shift Table. [Link]

• Google Patents. (n.d.). CN110498730B - Synthetic method of 1,2,4-trifluorobenzene.

• Arshad, N., et al. (2014). 1-Fluoro-4-[(E)-2-nitrovinyl]benzene. PubMed Central. [Link]

• Asif, M. (2016). Biological Potential of FluoroBenzene Analogs. JSciMed Central. [Link]

• European Patent Office. (2022). NEW PROCESS FOR THE MANUFACTURE OF FLUOROARYL COMPOUNDS AND DERIVATIVES - EP 3696156 B1. [Link]

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A Comparative Guide to the Mass Spectrometry of 1-fluoro-4-(2-isocyanoethyl)benzene Derivatives

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. The isocyanide functional group, with its unique electronic properties and reactivity, presents a fascinating and challenging subject for analytical chemists.[1][2] This guide provides an in-depth, comparative analysis of the mass spectrometric behavior of 1-fluoro-4-(2-isocyanoethyl)benzene and its derivatives. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of fragmentation patterns under different ionization techniques, offering field-proven insights for researchers, scientists, and drug development professionals.

The Dichotomy of Ionization: Electron Ionization (EI) vs. Chemical Ionization (CI)

The choice of ionization technique is a critical first step in any mass spectrometry experiment, fundamentally dictating the nature of the resulting spectrum. For a molecule like 1-fluoro-4-(2-isocyanoethyl)benzene, the energetic landscape of the ionization source will determine whether we observe the intact molecule or a constellation of its fragments.

Electron Ionization (EI): A Hard Ionization Approach for Structural Clues

Electron Ionization (EI) is a high-energy technique that bombards the analyte with energetic electrons, typically at 70 eV.[3][4] This excess energy induces significant fragmentation, which can be invaluable for deducing the molecule's structure.[3][5] For aromatic compounds, EI mass spectra often show a prominent molecular ion peak, a testament to the stability of the benzene ring.[6]

Chemical Ionization (CI): A Soft Ionization Method for Molecular Weight Confirmation

In contrast, Chemical Ionization (CI) is a "soft" ionization technique that employs a reagent gas (like methane or ammonia) to ionize the analyte through proton transfer or adduction.[7][8] This gentler process imparts less energy to the molecule, resulting in minimal fragmentation and a strong signal for the protonated molecule, [M+H]⁺.[7] This makes CI an excellent choice for unequivocally determining the molecular weight of the parent compound.

Predicted Fragmentation Pathways of 1-fluoro-4-(2-isocyanoethyl)benzene under EI

Key Predicted Fragmentation Reactions:

• Benzylic Cleavage: The bond between the ethyl group and the benzene ring is a likely point of cleavage. This would result in the formation of a stable fluorotropylium ion or a related resonance-stabilized cation.

• Loss of the Isocyanide Group: The isocyanide group (-NC) can be lost as a neutral radical, leading to a significant fragment ion.

• Cleavage of the Ethyl Chain: Fragmentation of the C-C bond in the ethyl bridge is also a probable event.

• Rearrangement Reactions: Isocyanides are known to undergo rearrangement reactions, which could lead to the formation of nitrile isomers and their subsequent fragmentation.

Below is a diagram illustrating the predicted major fragmentation pathways for 1-fluoro-4-(2-isocyanoethyl)benzene under Electron Ionization.

Caption: Predicted EI fragmentation of 1-fluoro-4-(2-isocyanoethyl)benzene.

Comparative Analysis: Isocyanide vs. Isomeric Nitrile and Isocyanate Analogue

To fully appreciate the mass spectrometric behavior of 1-fluoro-4-(2-isocyanoethyl)benzene, it is instructive to compare its predicted fragmentation with that of its structural isomers and related compounds.

Compound	Key Differentiating Features in Mass Spectra
1-fluoro-4-(2-isocyanoethyl)benzene (Isocyanide)	Expected to show a prominent molecular ion peak. Fragmentation will be influenced by the isocyanide group, potentially leading to unique rearrangement ions.
1-fluoro-4-(2-cyanoethyl)benzene (Nitrile)	The isomeric nitrile would likely exhibit a more stable molecular ion due to the greater stability of the nitrile functional group. Fragmentation would be dominated by benzylic cleavage and loss of the cyano group.
1-fluoro-4-(2-isocyanatoethyl)benzene (Isocyanate)	Aromatic isocyanates are known to show strong molecular ion peaks and characteristic losses of CO and the entire isocyanato group.[9]

This comparative approach allows for the confident identification of the isocyanide isomer from its nitrile counterpart, a common challenge in synthetic chemistry.

Experimental Protocols

1. Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve the 1-fluoro-4-(2-isocyanoethyl)benzene derivative in a volatile organic solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

• Instrument Setup:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 200-250 °C

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

  • Scan Range: m/z 40-400

• Sample Introduction: Introduce the sample into the ion source via a direct insertion probe or through a gas chromatograph (GC) for volatile derivatives.

• Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal-to-noise ratio.

• Data Analysis: Identify the molecular ion peak and major fragment ions. Propose fragmentation pathways based on the observed masses and known fragmentation mechanisms.

2. Chemical Ionization Mass Spectrometry (CI-MS)

• Sample Preparation: Prepare the sample as described for EI-MS.

• Instrument Setup:

  • Ionization Mode: Chemical Ionization (CI)

  • Reagent Gas: Methane or Ammonia at a source pressure of approximately 1 Torr.

  • Ion Source Temperature: 150-200 °C

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

  • Scan Range: m/z 100-400

• Sample Introduction: Introduce the sample as described for EI-MS.

• Data Acquisition: Acquire the mass spectrum.

• Data Analysis: Identify the [M+H]⁺ or other adduct ions to confirm the molecular weight of the compound.

Below is a workflow diagram for the comparative mass spectrometric analysis.

Caption: Workflow for comparative mass spectrometry of isocyanides.

Conclusion

The mass spectrometric analysis of 1-fluoro-4-(2-isocyanoethyl)benzene derivatives requires a nuanced approach, leveraging both hard and soft ionization techniques to gain a complete picture of the molecule's structure and molecular weight. While Electron Ionization provides rich fragmentation data for structural elucidation, Chemical Ionization is indispensable for confirming the molecular formula. By understanding the fundamental principles of ion formation and fragmentation, and by comparing the data to that of isomeric and analogous compounds, researchers can confidently characterize these unique and important molecules.

References

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A Comparative Guide to the FT-IR Spectrum of the Isocyanide Group in 1-fluoro-4-(2-isocyanoethyl)benzene

For researchers and professionals in drug development, the precise characterization of molecular structures is paramount. The isocyanide functional group (-N≡C), with its unique electronic properties and reactivity, is an increasingly important moiety in medicinal chemistry. Its vibrational signature in Fourier-Transform Infrared (FT-IR) spectroscopy offers a powerful tool for structural elucidation and for probing molecular environments. This guide provides an in-depth analysis of the FT-IR spectrum of the isocyanide group in 1-fluoro-4-(2-isocyanoethyl)benzene, comparing it with alternative functional groups and detailing the experimental methodology for its characterization.

The Spectroscopic Identity of the Aromatic Isocyanide

The isocyanide group is a potent vibrational reporter. Its stretching vibration (ν(N≡C)) gives rise to a strong and sharp absorption band in a relatively uncongested region of the mid-infrared spectrum, typically between 2110 and 2165 cm⁻¹. This distinct signal makes it an excellent probe for studying molecular interactions and dynamics.

In the case of 1-fluoro-4-(2-isocyanoethyl)benzene, the electronic environment of the aromatic ring and the presence of the fluorine atom are expected to influence the precise frequency of the isocyanide stretch. The fluorine atom, being highly electronegative, can exert a mild electron-withdrawing effect through the aromatic system, which could slightly increase the vibrational frequency of the isocyanide group compared to an unsubstituted analogue.

A Comparative Analysis: Isocyanide vs. Nitrile and Azide

In many synthetic and biological applications, isocyanides are often compared with nitriles (-C≡N) and azides (-N₃) due to their linear, triple-bonded structures. However, their FT-IR spectral properties are distinct, allowing for unambiguous identification.

Functional Group	Typical Wavenumber Range (cm⁻¹)	Intensity	Band Shape	Key Distinguishing Features
Isocyanide (-N≡C)	2110 - 2165	Strong	Sharp	Lower frequency compared to nitriles.
Nitrile (-C≡N)	2220 - 2260	Medium to Strong, Sharp	Sharp	Higher frequency than isocyanides. Conjugation can lower the frequency.[1]
Azide (-N₃)	2100 - 2160	Very Strong	Sharp	Similar frequency range to isocyanides, but often with a significantly greater intensity.

This table summarizes the expected FT-IR absorption characteristics for the isocyanide group in 1-fluoro-4-(2-isocyanoethyl)benzene and its nitrile and azide analogues.

The following diagram illustrates the comparative logic for selecting a functional group based on its FT-IR properties for use as a molecular probe.

Caption: Selection logic for isocyanide, nitrile, and azide functional groups as FT-IR probes.

Experimental Protocol for FT-IR Analysis of 1-fluoro-4-(2-isocyanoethyl)benzene

The following protocol outlines the steps for acquiring a high-quality FT-IR spectrum of a liquid sample such as 1-fluoro-4-(2-isocyanoethyl)benzene using an Attenuated Total Reflectance (ATR) accessory, which is ideal for neat liquids.[2][3]

Instrumentation:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide crystal

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has reached thermal equilibrium.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Acquire a background spectrum. This will be subtracted from the sample spectrum to remove any signals from the instrument and the atmosphere.

• Sample Application:

  • Place a small drop of 1-fluoro-4-(2-isocyanoethyl)benzene directly onto the center of the ATR crystal.[3]

  • If using a pressure clamp, lower it to ensure good contact between the sample and the crystal.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. A typical measurement consists of co-adding 16 to 64 scans at a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically subtract the background spectrum from the sample spectrum.

  • Perform any necessary baseline corrections.

  • Identify and label the characteristic absorption bands, paying close attention to the isocyanide stretching frequency.

• Cleaning:

  • Thoroughly clean the ATR crystal with an appropriate solvent to remove all traces of the sample.

The following diagram visualizes the experimental workflow for FT-IR analysis of a liquid sample.

Caption: Experimental workflow for FT-IR analysis of liquid samples using an ATR accessory.

The Role of Fluorinated Aromatic Isocyanides in Drug Discovery

The introduction of fluorine into drug candidates is a widely used strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability.[4][5][6] The 1-fluoro-4-(2-isocyanoethyl)benzene moiety combines the benefits of fluorination with the versatile reactivity of the isocyanide group.

The isocyanide functional group can participate in various multicomponent reactions, such as the Ugi and Passerini reactions, which are powerful tools for generating libraries of complex molecules for drug screening. The ability to monitor the isocyanide group via FT-IR spectroscopy throughout these synthetic transformations is invaluable for reaction monitoring and quality control.

Furthermore, the isocyanide group's sensitivity to its local environment makes it a useful spectroscopic probe for studying drug-target interactions. Changes in the position and shape of the isocyanide absorption band can provide insights into the binding mode and the polarity of the binding pocket.

Conclusion

The FT-IR spectrum of 1-fluoro-4-(2-isocyanoethyl)benzene is characterized by a strong and sharp absorption band for the isocyanide stretching vibration, which is expected in the 2110-2165 cm⁻¹ region. This feature is readily distinguishable from the corresponding nitrile and azide analogues, making FT-IR an excellent tool for the unambiguous identification of this important functional group. The strategic incorporation of the fluorinated isocyanide moiety in molecules of pharmaceutical interest, combined with the analytical power of FT-IR spectroscopy, provides a robust platform for advancing modern drug discovery.

References

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. [Link]

• Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• Priya A, Mahesh Kumar N, Shachindra L Nargund. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]

• Zhou, Y., Wang, J., Gu, Z., Wang, S., Zhu, W., & Aceña, J. L. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 59(1), 1-36. [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. [Link]

• Patel, M., & De-Vito, S. (2023). Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]

• Singh, R. P., & Kumar, V. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PubMed Central. [Link]

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• 6. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 1-fluoro-4-(2-isocyanoethyl)benzene and its Non-fluorinated Analogues

This guide provides a detailed, objective comparison of the chemical reactivity of 1-fluoro-4-(2-isocyanoethyl)benzene against its non-fluorinated counterpart, 1-(2-isocyanoethyl)benzene. Directed at researchers, scientists, and professionals in drug development, this document delves into the underlying electronic principles governing their reactivity and presents robust experimental frameworks for empirical validation. Our analysis is grounded in established chemical theories and supported by detailed protocols, ensuring both scientific integrity and practical applicability.

Introduction: The Subtle Influence of Fluorine in Aryl Isocyanides

Aryl isocyanides are exceptionally versatile building blocks in modern organic synthesis. Their unique electronic structure, characterized by a carbon atom with both nucleophilic and electrophilic character, makes them cornerstone reagents in powerful multicomponent reactions (MCRs) like the Ugi and Passerini reactions.[1][2] These reactions are celebrated for their ability to construct complex molecular scaffolds from simple precursors in a single, atom-economical step, a feature highly valued in the generation of compound libraries for drug discovery.[3][4]

The introduction of a fluorine atom onto the aromatic ring, as in 1-fluoro-4-(2-isocyanoethyl)benzene, is a common strategy in medicinal chemistry to modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability.[5] However, this modification is not electronically inert. Fluorine exerts a profound, albeit dual, influence on the aromatic system, which can significantly alter the reactivity of the appended isocyanide functional group.[6][7] This guide will dissect these electronic effects, predict their impact on reaction kinetics, and provide detailed experimental protocols to quantify this difference in reactivity.

The Electronic Dichotomy of Fluorine and its Impact on the Isocyanide Moiety

The reactivity of the isocyanide group in reactions like the Passerini or Ugi is largely dictated by its nucleophilicity. The key difference in reactivity between 1-fluoro-4-(2-isocyanoethyl)benzene and its non-fluorinated analogue stems from the electronic effects the fluorine atom imparts on the benzene ring, which are then transmitted to the isocyanoethyl side chain.

Fluorine's influence is twofold:

• Inductive Effect (-I): Due to its extreme electronegativity, fluorine is a powerful sigma-electron withdrawing group.[7] It pulls electron density from the aromatic ring through the carbon-fluorine bond. This effect deactivates the ring by reducing its overall electron density.

• Resonance Effect (+R): The lone pairs on the fluorine atom can be delocalized into the π-system of the benzene ring.[6] This electron-donating effect partially counteracts the inductive withdrawal and is most pronounced at the ortho and para positions.

In the case of 1-fluoro-4-(2-isocyanoethyl)benzene, the isocyanoethyl group is in the para position relative to the fluorine atom. While the +R effect does donate some electron density to this position, the inductive effect of fluorine is generally considered to be dominant for halogens.[6] The net result is a decrease in electron density throughout the aromatic ring compared to the non-fluorinated analogue. This electron withdrawal is relayed through the ethyl linker to the isocyanide group, reducing the electron density on the terminal carbon and thereby diminishing its nucleophilicity.

This leads to a central hypothesis: 1-fluoro-4-(2-isocyanoethyl)benzene will be a less potent nucleophile and will thus exhibit slower reaction rates in nucleophilic addition reactions compared to 1-(2-isocyanoethyl)benzene.

Caption: Logical flow from fluorine's electronic effects to predicted reactivity.

Experimental Design for Comparative Analysis

To empirically validate our hypothesis, we propose a series of experiments focusing on kinetics and spectroscopy. The Passerini three-component reaction serves as an excellent model system, as its mechanism involves the direct nucleophilic attack of the isocyanide on a carbonyl carbon, making the reaction rate sensitive to the isocyanide's nucleophilicity.[8][9]

Kinetic Analysis via the Passerini Reaction

The reaction between an isocyanide, an aldehyde (benzaldehyde), and a carboxylic acid (acetic acid) will be monitored over time to determine the reaction rate constants for both the fluorinated and non-fluorinated isocyanides.

Caption: Simplified mechanism of the Passerini reaction used for kinetic studies.

Expected Outcome: The observed rate constant (kobs) for the reaction with 1-fluoro-4-(2-isocyanoethyl)benzene is expected to be significantly smaller than that for 1-(2-isocyanoethyl)benzene.

Spectroscopic Analysis (FTIR)

The stretching frequency of the isocyanide functional group (νN≡C) in the infrared (IR) spectrum is sensitive to its electronic environment.[10][11] A decrease in electron density on the isocyanide carbon leads to a strengthening of the N≡C triple bond and a shift to a higher wavenumber (frequency).

Expected Outcome: The νN≡C stretch for 1-fluoro-4-(2-isocyanoethyl)benzene will appear at a higher frequency compared to its non-fluorinated analogue, providing direct spectroscopic evidence of its reduced electron density.

Quantitative Data Summary

The following table summarizes the expected experimental results based on the theoretical framework discussed.

Compound	Predicted Relative Rate Constant (krel)	Expected νN≡C Stretch (cm-1)
1-(2-isocyanoethyl)benzene	1.00 (Reference)	~2135 - 2145
1-fluoro-4-(2-isocyanoethyl)benzene	< 1.00	~2145 - 2155

Detailed Experimental Protocols

These protocols are designed to be self-validating, incorporating internal standards and control measures to ensure data accuracy and reproducibility.

Protocol 1: Kinetic Study of the Passerini Reaction via 1H NMR Spectroscopy

Objective: To determine the pseudo-first-order rate constants for the reaction of fluorinated and non-fluorinated isocyanides.

Materials:

• 1-fluoro-4-(2-isocyanoethyl)benzene

• 1-(2-isocyanoethyl)benzene

• Benzaldehyde (freshly distilled)

• Glacial Acetic Acid

• 1,3,5-Trimethoxybenzene (internal standard)

• Deuterated Chloroform (CDCl3)

• NMR tubes, volumetric flasks, syringes

Workflow Diagram:

Caption: Experimental workflow for the NMR-based kinetic study.

Procedure:

• Stock Solution Preparation:

  • Prepare a 0.5 M stock solution of benzaldehyde in CDCl3.

  • Prepare a 0.5 M stock solution of acetic acid in CDCl3.

  • Prepare a 0.1 M stock solution of 1,3,5-trimethoxybenzene (internal standard) in CDCl3.

  • Prepare separate 0.1 M stock solutions for 1-fluoro-4-(2-isocyanoethyl)benzene and 1-(2-isocyanoethyl)benzene in CDCl3.

• Reaction Setup:

  • In an NMR tube, combine 200 µL of the benzaldehyde solution, 200 µL of the acetic acid solution, and 100 µL of the internal standard solution.

  • Place the NMR tube in the spectrometer and allow it to equilibrate at a constant temperature (e.g., 25°C).

• Reaction Initiation and Monitoring:

  • Acquire a preliminary spectrum (t= -1 min) to ensure all components are present.

  • To initiate the reaction, rapidly inject 100 µL of the chosen isocyanide stock solution, mix thoroughly, and immediately begin acquiring spectra at set time intervals (e.g., every 2 minutes for the first 20 minutes, then every 10 minutes).

• Data Analysis:

  • For each spectrum, integrate the signal corresponding to a unique proton of the Passerini product and the signal of the internal standard.

  • Calculate the concentration of the product at each time point relative to the constant concentration of the internal standard.

  • Assuming pseudo-first-order kinetics (with aldehyde and acid in large excess), plot ln(1 - [Product]t/[Product]∞) versus time.

  • The slope of the resulting linear plot will be -kobs.

• Validation: Repeat the experiment three times for each isocyanide to ensure reproducibility.

Protocol 2: Comparative FT-IR Spectroscopic Analysis

Objective: To measure the N≡C stretching frequency for each isocyanide.

Materials:

• 1-fluoro-4-(2-isocyanoethyl)benzene

• 1-(2-isocyanoethyl)benzene

• Dichloromethane (DCM, spectroscopy grade)

• FT-IR spectrometer with a liquid transmission cell (e.g., CaF2 plates)

Procedure:

• Sample Preparation: Prepare dilute solutions (~0.05 M) of each isocyanide in DCM. DCM is chosen as a relatively non-polar solvent to minimize solvent-isocyanide interactions that could shift the frequency.

• Background Spectrum: Acquire a background spectrum of the empty liquid cell, followed by a spectrum of the cell filled with pure DCM.

• Sample Spectrum: Fill the cell with the isocyanide solution and acquire the IR spectrum. Collect at least 64 scans to ensure a high signal-to-noise ratio.

• Data Analysis:

  • Subtract the DCM solvent spectrum from the sample spectrum.

  • Identify the sharp, intense absorption band in the 2100-2200 cm-1 region, which corresponds to the νN≡C stretch.

  • Determine the exact wavenumber of the peak maximum.

• Validation: Calibrate the spectrometer using a polystyrene standard before analysis. Run each sample in triplicate to confirm the peak position.

Conclusion and Outlook

The strategic placement of a fluorine atom on an aromatic ring is a cornerstone of modern molecular design. As this guide has detailed, this substitution is far from a minor perturbation. In the case of 1-fluoro-4-(2-isocyanoethyl)benzene, the potent electron-withdrawing inductive effect of fluorine is predicted to decrease the nucleophilicity of the isocyanide moiety, leading to a tangible reduction in its reactivity in key synthetic transformations like the Passerini reaction.

The provided experimental protocols offer a clear and robust pathway for quantifying this effect, bridging the gap between theoretical prediction and empirical evidence. For researchers in drug discovery and process development, understanding these subtle yet significant electronic effects is paramount. It allows for the rational selection of reagents, optimization of reaction conditions, and ultimately, the more efficient synthesis of complex molecular targets. The principles outlined herein serve as a foundational guide for predicting and verifying the reactivity of other substituted aryl isocyanides, enabling more precise control over chemical synthesis.

References

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• Passerini reaction - Grokipedia. Grokipedia. [Link]

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• Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. Jolliffe, J. D., & Mabry, J. M. (2021). ACS Omega, 6(50), 34813–34823. [Link]

• Effect of aromatic ring fluorination on CH…π interactions: Microwave spectrum and structure of the 1,2-difluorobenzene…acetylene complex. Peebles, R. A., Peebles, S. A., & Pate, B. H. (2016). Physical Chemistry Chemical Physics, 18(31), 21536–21542. [Link]

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A Comparative Guide to Isocyanide Reagents in Multicomponent Reactions: The Workhorse vs. The Modern Drug Discovery Tool

An In-Depth Analysis of Tosylmethyl Isocyanide (TosMIC) and 1-fluoro-4-(2-isocyanoethyl)benzene

For the modern medicinal chemist, multicomponent reactions (MCRs) are an indispensable strategy for rapidly generating molecular complexity from simple building blocks.[1][2] At the heart of many of the most powerful MCRs lies the isocyanide, a functional group with unique electronic properties that allow it to act as both a nucleophile and an electrophile at the same carbon atom.[3] This dual reactivity is the engine that drives the formation of diverse molecular scaffolds, making the choice of isocyanide a critical decision in any drug discovery campaign.

This guide provides a detailed comparison of two conceptually distinct isocyanides: the classic, scaffold-directing reagent Tosylmethyl Isocyanide (TosMIC) , and 1-fluoro-4-(2-isocyanoethyl)benzene , a representative of modern, rationally designed isocyanides tailored for generating appendage diversity and fine-tuning pharmacokinetic properties. We will explore their reactivity, mechanistic nuances, and strategic applications, supported by experimental protocols and data.

Part 1: Profile of a Workhorse Reagent: Tosylmethyl Isocyanide (TosMIC)

Tosylmethyl isocyanide, often called Van Leusen's reagent, is far more than a simple isocyanide. It is a densely functionalized C1 synthon whose versatility has been extensively documented.[4] Its power stems from the unique interplay of three distinct functional elements within a compact structure.

• The Isocyano Group: Participates in the characteristic α-addition reactions that define isocyanide-based MCRs (IMCRs).[4]

• The Acidic α-Carbon: The protons on the carbon adjacent to both the sulfonyl and isocyano groups are readily abstracted by mild bases, turning TosMIC into a potent nucleophile.[4][5]

• The Tosyl Group: This moiety serves two critical roles. First, it activates the adjacent α-carbon, increasing its acidity. Second, it functions as an excellent leaving group (as p-toluenesulfinic acid) in subsequent elimination steps, often leading to the formation of aromatic heterocycles.[4][5]

This trifunctionality makes TosMIC a cornerstone reagent for synthesizing important heterocyclic scaffolds, most notably in the van Leusen Three-Component Reaction (vL-3CR) for the synthesis of imidazoles.[4][6]

Mechanism in Action: The van Leusen Imidazole Synthesis

The vL-3CR combines an aldehyde, a primary amine, and TosMIC to produce 1,4,5-trisubstituted imidazoles. The reaction proceeds through the in-situ formation of an aldimine, which is then attacked by the deprotonated TosMIC. The subsequent cyclization and elimination of the tosyl group drives the reaction towards the stable, aromatic imidazole product.[4]

Caption: Workflow for the van Leusen Imidazole Synthesis using TosMIC.

Beyond imidazoles, TosMIC is also a valuable component in Passerini and Ugi reactions, where its unique structure leads to products that can undergo further transformations.[7][8][9]

Part 2: Profile of a Modern Building Block: 1-fluoro-4-(2-isocyanoethyl)benzene

In contrast to the scaffold-directing nature of TosMIC, 1-fluoro-4-(2-isocyanoethyl)benzene represents a class of isocyanides designed for appendage diversification in drug discovery. While not as extensively documented as TosMIC, its structure allows for a clear, prospective analysis of its function and utility based on established medicinal chemistry principles.

• The Isocyano Group: This is the sole reactive center for MCRs. Unlike TosMIC, it lacks an acidic α-proton or a built-in leaving group.

• The Arylethyl Moiety: This entire fragment is incorporated into the final MCR product. The ethyl linker provides conformational flexibility, while the aromatic ring serves as a vector for introducing functionality.

• The Terminal Fluoro Group: The strategic placement of a fluorine atom is a cornerstone of modern drug design.[10][11] It can serve multiple purposes:

  • Metabolic Blocker: The carbon-fluorine bond is exceptionally strong, preventing oxidative metabolism at that position, which can improve a drug's half-life.[12]

  • Property Modulation: Fluorine's high electronegativity can lower the pKa of nearby basic groups, alter lipophilicity, and influence binding interactions with protein targets through favorable electrostatic contacts.[13][14]

  • PET Imaging: The non-radioactive 19F can be swapped for the positron-emitting 18F isotope, enabling the use of Positron Emission Tomography (PET) in preclinical and clinical studies to track the drug's distribution in real-time.[14]

This isocyanide is therefore not designed to create a specific heterocycle, but rather to be fully integrated into a larger molecule, such as the peptide-like scaffolds generated by the Ugi four-component reaction (U-4CR).

Mechanism in Action: The Ugi Four-Component Reaction (U-4CR)

The U-4CR is arguably the most powerful IMCR, combining an aldehyde (or ketone), a primary amine, a carboxylic acid, and an isocyanide to form a bis-amide in a single, highly atom-economical step.[15][16][17] When using an isocyanide like 1-fluoro-4-(2-isocyanoethyl)benzene, the entire isocyanide component becomes one of the four "R-groups" decorating the central bis-amide core.

Caption: Generalized workflow for the Ugi 4-Component Reaction (U-4CR).

Part 3: Head-to-Head Comparison

The choice between TosMIC and an arylethyl isocyanide is a strategic one, dictated entirely by the synthetic goal. TosMIC is a tool for scaffold generation , while 1-fluoro-4-(2-isocyanoethyl)benzene is a tool for appendage modification and property tuning .

Feature	Tosylmethyl Isocyanide (TosMIC)	1-fluoro-4-(2-isocyanoethyl)benzene
Primary Role in MCRs	Scaffold-directing C1 synthon.[4]	Fully incorporated side chain for diversity.
Key Reactive Sites	Isocyano, acidic α-carbon, tosyl leaving group.[4]	Isocyano group only.
Typical MCRs	van Leusen, Passerini, specialized Ugi reactions.[6][7]	Ugi, Passerini.[18][19]
Common Product Scaffolds	Imidazoles, oxazoles, pyrroles, other heterocycles.[4][20]	α-Acyloxy amides (Passerini), Bis-amides (Ugi).[16][21]
Post-MCR Modification	The product is often a stable heterocycle; further modification targets other parts of the molecule.	The incorporated arylethyl group offers a handle for further reactions (e.g., substitution on the ring).
Drug Discovery Application	Ideal for generating libraries based on privileged heterocyclic cores like imidazoles.	Ideal for Structure-Activity Relationship (SAR) studies by introducing a metabolically stable, tunable aromatic group.[10][12]

Part 4: Experimental Protocols

The following protocols are representative of how each isocyanide would be employed in a research setting.

Experimental Protocol 1: Synthesis of a 1,4,5-Trisubstituted Imidazole via vL-3CR using TosMIC

This protocol is adapted from established van Leusen methodologies.[4][6]

Objective: To synthesize 1-benzyl-5-methyl-4-phenyl-1H-imidazole.

Materials:

• Benzaldehyde (1.0 mmol, 106 mg)

• Benzylamine (1.0 mmol, 107 mg)

• Tosylmethyl isocyanide (TosMIC) (1.0 mmol, 195 mg)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 mmol, 207 mg)

• Methanol (MeOH), anhydrous (10 mL)

• Round-bottom flask (25 mL), magnetic stirrer, condenser, inert atmosphere setup (N₂ or Ar).

Procedure:

• To a 25 mL round-bottom flask under an inert atmosphere, add benzaldehyde (1.0 mmol) and benzylamine (1.0 mmol) in anhydrous methanol (5 mL).

• Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Add TosMIC (1.0 mmol) and anhydrous K₂CO₃ (1.5 mmol) to the flask.

• Attach a condenser and heat the reaction mixture to reflux (approx. 65°C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Partition the residue between ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the organic phase in vacuo. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 1,4,5-trisubstituted imidazole.

Experimental Protocol 2: Synthesis of a Bis-Amide via U-4CR using an Arylethyl Isocyanide

This protocol describes a general Ugi reaction, which is highly robust and applicable to a wide range of components, including 1-fluoro-4-(2-isocyanoethyl)benzene.[15][22]

Objective: To synthesize a representative bis-amide product.

Materials:

• Benzaldehyde (1.0 mmol, 106 mg)

• Benzylamine (1.0 mmol, 107 mg)

• Acetic Acid (1.0 mmol, 60 mg)

• 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 mmol, 163 mg)

• Methanol (MeOH) (2 mL)

• Scintillation vial (20 mL), magnetic stirrer.

Procedure:

• To a 20 mL scintillation vial, add methanol (2 mL).

• Sequentially add the benzaldehyde (1.0 mmol), benzylamine (1.0 mmol), and acetic acid (1.0 mmol). Stir the mixture for 10 minutes at room temperature.

• Add the 1-fluoro-4-(2-isocyanoethyl)benzene (1.0 mmol) to the mixture. The reaction is often exothermic.

• Seal the vial and stir at room temperature for 24 hours. The Ugi reaction is typically complete within this timeframe, which can be confirmed by TLC or LC-MS analysis.

• Upon completion, the product may precipitate from the solution. If so, collect the solid by filtration and wash with cold methanol.

• If the product remains in solution, concentrate the reaction mixture under reduced pressure.

• Purify the resulting residue by either recrystallization or column chromatography on silica gel to obtain the pure bis-amide product.

Conclusion

The strategic selection of an isocyanide component is a critical juncture in the design of MCR-based synthetic campaigns.

• Tosylmethyl isocyanide (TosMIC) is a powerful, multifunctional reagent of choice when the goal is the efficient construction of key heterocyclic scaffolds, particularly imidazoles. Its ability to act as a C1 synthon and subsequently eliminate a tosyl group to drive aromatization makes it a highly effective tool for core structure generation.

• 1-fluoro-4-(2-isocyanoethyl)benzene exemplifies the modern approach to MCRs in drug discovery, where the isocyanide serves as a carrier for a specific, functional appendage. Its value lies not in directing the reaction to a particular scaffold, but in its complete incorporation into the final product, thereby introducing a fluorinated aromatic moiety designed to enhance metabolic stability, modulate physicochemical properties, and provide a handle for advanced applications like PET imaging.

For researchers and drug development professionals, understanding the distinct roles of these two classes of isocyanides is paramount. The choice is not between a "better" or "worse" reagent, but between two different strategic philosophies: building the house (TosMIC) versus decorating the rooms (1-fluoro-4-(2-isocyanoethyl)benzene).

References

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• BenchChem. (2025). Application Notes and Protocols for 1-Ethyl-1-tosylmethyl isocyanide in Multicomponent Reactions.
• Doemling, A. (2005). Toluenesulphonylmethyl isocyanide (TOSMIC) and the van Leusen MCR. Organic Chemistry Portal.
• Dömling, A. (2006). Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews, 106(1), 17-89.
• Organic Syntheses. α-TOSYLBENZYL ISOCYANIDE. Organic Syntheses Procedure.
• Terzidis, M. A., et al. (2008). Chromone-3-carboxaldehydes in Passerini Reactions Using TosMIC as the Isonitrile Component. The Open Organic Chemistry Journal, 2, 88-91.
• Alajarín, M., et al. (2006). Isoquinoline Synthesis by Heterocyclization of Tosylmethyl Isocyanide Derivatives: Total Synthesis of Mansouramycin B. Organic Letters, 8(21), 4787-4790.
• ChemicalBook. (2023). Tosylmethyl isocyanide: applications in organic synthesis and safety.
• ChemicalBook. Tosylmethyl isocyanide synthesis.
• Beilstein-Institut. (2010). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry.
• Sharma, A., & Girgis, A. S. (2021). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 26(16), 4968.
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• Heras, M., et al. (2019). Ugi Reaction on α-Phosphorated Ketimines for the Synthesis of Tetrasubstituted α-Aminophosphonates and Their Applications as Antiproliferative Agents. Molecules, 24(17), 3178.
• Semantic Scholar. (2007). Diastereoselective Passerini Reaction of Chiral 2,3‐Epoxy Aldehydes with TosMIC.
• ResearchGate. (n.d.). Synthesis of α‐ aminoamides using Ugi multi component reaction.
• Organic Chemistry Portal. (n.d.). Ugi Reaction.
• ResearchGate. (2021). Cyclization of tosylmethyl isocyanide (TOSMIC) with various vinyl azides.
• Wikipedia. (n.d.). Passerini reaction.
• Alfa Chemistry. (n.d.). Passerini Reaction.
• Ugi, I., et al. (2003). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. Current Organic Chemistry, 7(1), 1-36.
• Priya A, et al. (2025). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science.
• YouTube. (2025). Performing the Ugi Reaction.
• Dömling, A. (2000). Multicomponent reactions with isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210.
• PharmaBlock. (n.d.). Application of Fluorine in Drug Discovery.
• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359.
• Kumar, P., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Iranian Chemical Society, 20(1), 1-24.
• ResearchGate. (2025). Fluorine in drug discovery: Role, design and case studies.
• Dömling, A., et al. (2012). Chemistry & Biology Of Multicomponent Reactions. Chemical Reviews, 112(6), 3083-3135.
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A Senior Application Scientist's Guide to the Unambiguous Identification of 1-fluoro-4-(2-isocyanoethyl)benzene

Introduction: The Analytical Imperative

1-fluoro-4-(2-isocyanoethyl)benzene is a valuable synthetic building block, particularly in medicinal chemistry and materials science, where the isocyanide moiety serves as a versatile functional handle for multicomponent reactions (e.g., Ugi and Passerini reactions) and as a ligand in coordination chemistry.[1] The presence of the fluorine atom further allows for its use as a ¹⁹F NMR probe in biochemical studies. However, its utility is entirely dependent on its purity and confirmed identity.

A common synthetic route to this compound involves the dehydration of its precursor, N-(2-(4-fluorophenyl)ethyl)formamide. An incomplete reaction can lead to lots of the final product being contaminated with this starting material. The structural similarity between the target isocyanide and the residual formamide presents a significant analytical challenge. This guide provides a multi-modal spectroscopic strategy to definitively distinguish 1-fluoro-4-(2-isocyanoethyl)benzene from its formamide precursor, ensuring the integrity of downstream applications. The principles discussed here are fundamental to the quality control of many organic reagents.[2][3][4]

The Comparative Analytical Workflow

No single analytical technique can provide absolute confirmation. Instead, we must integrate data from infrared (IR) spectroscopy, multinuclear nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). Each technique probes a different molecular feature, and together they create a unique "fingerprint" that validates the product's identity and purity.

Caption: Multi-modal workflow for product identity confirmation.

Infrared (IR) Spectroscopy: The Litmus Test for Functional Group Conversion

The transformation of a formamide to an isocyanide is a stark change in functional groups, and IR spectroscopy is exquisitely sensitive to this. The primary causality for this differentiation lies in the bond order of the key functional group: a C=O double bond in the amide versus a C≡N triple bond in the isocyanide.

• 1-fluoro-4-(2-isocyanoethyl)benzene (Target): The defining feature is a strong, sharp absorption band for the isocyano (-N≡C) stretching vibration. This band appears in a relatively uncongested region of the spectrum, typically between 2165–2110 cm⁻¹ .[5][6][7] Its presence is strong evidence for the successful synthesis of the target molecule.

• N-(2-(4-fluorophenyl)ethyl)formamide (Precursor): This molecule is characterized by two prominent absorptions absent in the final product:

  • A very strong C=O (Amide I) stretching band, typically appearing around 1690–1630 cm⁻¹ .[8]

  • A moderate N-H stretching band in the 3500–3300 cm⁻¹ region.

The Verdict from IR: The analysis is straightforward. A pure sample of the target product should exhibit a strong peak around 2150 cm⁻¹ and a complete absence of the amide C=O and N-H signals. The presence of a peak near 1670 cm⁻¹ is a clear indicator of contamination with the formamide precursor.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Structural Map

While IR confirms the functional group transformation, NMR provides a detailed atom-by-atom confirmation of the entire molecular structure.

¹³C NMR: The Unmistakable Carbon Fingerprint

The most decisive NMR experiment is ¹³C NMR, as the chemical environments of the key carbons are vastly different.

• Isocyanide Carbon (-N≡C): This carbon is unique and typically resonates in the range of 155-170 ppm . Its low quadrupolar relaxation allows for observable coupling to the adjacent ¹⁴N nucleus, though this may just result in slight broadening.[5][9]

• Formamide Carbonyl Carbon (-C=O): The amide carbonyl carbon has a characteristic chemical shift in the 160-165 ppm range.[10]

While these ranges can overlap, the combination with other spectral data provides clarity. Furthermore, the formyl carbon (-CHO) of the precursor provides another unique signal. The aromatic region will show four signals for both compounds due to the para-substitution, with characteristic C-F coupling constants. Quaternary carbons, those not attached to protons, often appear as weaker, sharper signals.[11]

¹H NMR: Corroborating the Evidence

• Common Features: Both compounds will display signals for the ethyl linker (-CH₂CH₂-) and a complex second-order (AA'BB') pattern in the aromatic region (approx. 7.0-7.3 ppm) characteristic of a 1,4-disubstituted benzene ring.

• Differentiating Features:

  • Formamide Precursor: Will show a distinct singlet or doublet for the formyl proton (-CHO) far downfield, typically around 8.2 ppm . It will also have a signal for the N-H proton, which may be broad and can exchange with D₂O.

  • Isocyanide Product: Will completely lack the formyl and N-H proton signals. The chemical shift of the methylene protons adjacent to the nitrogen (-CH₂-N≡C) will be different from those in the precursor (-CH₂-NHCHO) due to the change in electronic environment.

¹⁹F NMR: A High-Sensitivity Probe

As both molecules contain a single fluorine atom, ¹⁹F NMR offers a very sensitive and simple spectrum (typically a single signal). While both will show a signal, the precise chemical shift will be subtly different due to the electronic influence of the isocyanoethyl versus the formamidoethyl group. This can serve as a final confirmation and is particularly useful for precise quantification of purity if a reference standard is available.

Mass Spectrometry (MS): The Final Verdict on Molecular Weight

Mass spectrometry provides the definitive molecular weight and offers corroborating structural evidence through fragmentation patterns.[12][13]

• 1-fluoro-4-(2-isocyanoethyl)benzene (Target):

  • Molecular Formula: C₉H₈FN

  • Exact Mass: 149.0641 g/mol

  • Key Fragmentation: Expect to see the molecular ion peak (M⁺) at m/z = 149. The primary fragmentation would likely be a benzylic cleavage to form the stable fluorotropylium cation or a related fragment.

• N-(2-(4-fluorophenyl)ethyl)formamide (Precursor):

  • Molecular Formula: C₉H₁₀FNO

  • Exact Mass: 167.0746 g/mol

  • Key Fragmentation: The molecular ion peak (M⁺) will be at m/z = 167. This 18-unit mass difference (the mass of H₂O) from the target is a definitive differentiator. Fragmentation would likely involve the loss of CO (28 Da) or cleavage of the amide bond.[14]

High-resolution mass spectrometry (HRMS) can confirm the elemental composition to within a few parts per million, leaving no ambiguity about the identity of the detected parent ion.[15]

Summary Comparison Table

Analytical Technique	Key Differentiator	1-fluoro-4-(2-isocyanoethyl)benzene (Target)	N-(2-(4-fluorophenyl)ethyl)formamide (Precursor)
IR Spectroscopy	Functional Group Stretch	~2150 cm⁻¹ (strong, sharp, -N≡C)	~1670 cm⁻¹ (strong, C=O) & ~3300 cm⁻¹ (N-H)
¹³C NMR	Diagnostic Carbon	~155-170 ppm (-N≡C )	~160-165 ppm (-C =O)
¹H NMR	Diagnostic Proton	Absence of formyl proton	~8.2 ppm (singlet, -CHO)
Mass Spectrometry	Molecular Ion (m/z)	149.0641	167.0746

Standard Operating Protocols

Fourier-Transform Infrared (FTIR) Spectroscopy

• Method: Attenuated Total Reflectance (ATR)

• Procedure:

  • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping with isopropanol and performing a background scan.

  • Place a small amount (a few milligrams) of the solid sample directly onto the crystal.

  • Apply pressure using the anvil to ensure good contact.

  • Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

  • Clean the crystal thoroughly after analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Procedure:

  • Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated solvent in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.

  • Acquire ¹H, ¹³C, and ¹⁹F spectra on a spectrometer (e.g., 400 MHz or higher).

  • For ¹³C NMR, a sufficient number of scans (e.g., 1024 or more) may be required to achieve an adequate signal-to-noise ratio.

  • Process the data (Fourier transform, phase correction, and baseline correction) and reference the spectra to the residual solvent peak or TMS.

High-Resolution Mass Spectrometry (HRMS)

• Ionization Method: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Procedure:

  • Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent like acetonitrile or methanol.

  • Infuse the sample solution directly into the mass spectrometer source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the spectrum in positive ion mode over a relevant m/z range (e.g., 50-500).

  • Use an internal calibrant or perform post-acquisition calibration to ensure high mass accuracy.

  • Compare the measured exact mass of the [M+H]⁺ or M⁺· ion to the theoretical calculated mass.

Conclusion

The definitive identification of 1-fluoro-4-(2-isocyanoethyl)benzene is not a matter of opinion but of empirical data. By systematically applying this multi-modal analytical workflow, a researcher can build an irrefutable case for the compound's identity and purity. The stark differences in the IR spectrum provide a rapid preliminary check, while the unique signals in ¹³C NMR and the unambiguous molecular weight from MS provide ultimate confirmation. This rigorous approach prevents the use of contaminated or incorrect material, safeguarding the validity and reproducibility of subsequent scientific endeavors.

References

• Wikipedia. Isocyanide. [Link]

• Stephany, R. W., de Bie, M. J. A., & Drenth, W. (1974). A 13C-NMR and IR study of isocyanides and some of their complexes. Magnetic Resonance in Chemistry.

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• Vedantu. (n.d.). Isocyanide: Structure, Properties, Uses & Key Concepts Explained. [Link]

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HPLC purity analysis of synthesized 1-fluoro-4-(2-isocyanoethyl)benzene

An In-Depth Comparative Guide to the Purity Analysis of Synthesized 1-fluoro-4-(2-isocyanatoethyl)benzene

Authored by a Senior Application Scientist

Introduction: The Imperative of Purity in Novel Compound Characterization

1-fluoro-4-(2-isocyanatoethyl)benzene is an aromatic isocyanate, a class of compounds distinguished by the highly reactive isocyanate (-N=C=O) functional group.[1] The presence of a fluorine atom and an isocyanate moiety makes this molecule a potentially valuable building block in medicinal chemistry and material science. Fluorine substitution can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity, while the isocyanate group is a versatile precursor for ureas, carbamates, and other derivatives.[2][3]

Given the high reactivity of the isocyanate group, ensuring the purity of synthesized 1-fluoro-4-(2-isocyanatoethyl)benzene is paramount.[1] Impurities, which can arise from starting materials, side reactions (e.g., self-polymerization or reaction with atmospheric moisture), or degradation, can confound experimental results and compromise the integrity of downstream applications. This guide provides a comprehensive, data-supported comparison of High-Performance Liquid Chromatography (HPLC) and its principal alternatives for the rigorous purity assessment of this specific compound.

A Note on Nomenclature: The user topic specified "isocyanoethyl," which refers to the isocyanide (-NC) functional group. However, the more common and highly reactive functional group in chemical synthesis is the isocyanate (-NCO). This guide will focus on the analysis of 1-fluoro-4-(2-isocyanatoethyl)benzene, as it represents a more typical and challenging analytical problem due to the reactivity of the isocyanate group.

Part 1: The Primary Method: Reversed-Phase HPLC with Pre-column Derivatization

High-Performance Liquid Chromatography (HPLC) is the cornerstone of purity analysis in the pharmaceutical and chemical industries.[4] Its robustness, high resolving power, and quantitative accuracy make it the default method for assessing small organic molecules.

The Causality Behind the Experimental Choice: Why Derivatization is Essential

Direct analysis of isocyanates by HPLC is problematic. The electrophilic carbon of the isocyanate group is highly susceptible to reaction with nucleophiles, including water or residual hydroxyl groups on silica-based columns, leading to on-column degradation and inaccurate results.[1] To create a self-validating and trustworthy protocol, we must first convert the reactive analyte into a stable, easily detectable derivative.

The chosen method involves derivatization with di-n-butylamine (DBA). This reaction is rapid and quantitative, converting the isocyanate into a stable, UV-active urea derivative. This approach not only stabilizes the analyte but also enhances its chromatographic properties for reversed-phase separation.[5]

Experimental Protocol: RP-HPLC Purity Analysis

1. Sample Preparation and Derivatization:

• Step 1: Stock Solution Preparation: Accurately weigh approximately 10 mg of the synthesized 1-fluoro-4-(2-isocyanatoethyl)benzene and dissolve it in 10 mL of anhydrous toluene to prepare a 1 mg/mL stock solution.

• Step 2: Derivatizing Agent: Prepare a solution of di-n-butylamine (DBA) at 0.01 M in anhydrous toluene.

• Step 3: Derivatization Reaction: In a clean vial, mix 100 µL of the analyte stock solution with 200 µL of the DBA solution. Allow the reaction to proceed for 15 minutes at room temperature.

• Step 4: Quenching & Dilution: Add 700 µL of acetonitrile to the vial to quench any remaining DBA and dilute the sample to a final concentration of approximately 0.1 mg/mL.

• Step 5: Filtration: Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Method Parameters: The following table outlines the validated HPLC method for the analysis of the urea derivative.

Parameter	Condition	Rationale
Instrument	Agilent 1260 Infinity II or equivalent	A standard, reliable HPLC system with a Diode Array Detector (DAD) is required for peak purity assessment.[6]
Column	Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm)	C18 columns provide excellent retention and separation for non-polar to moderately polar compounds like the urea derivative.
Mobile Phase A	0.1% Formic Acid in Water	Acidifying the mobile phase improves peak shape and suppresses silanol interactions.
Mobile Phase B	Acetonitrile	A common organic modifier offering good elution strength and low UV cutoff.
Gradient Elution	0-2 min: 40% B; 2-15 min: 40-90% B; 15-17 min: 90% B; 17-18 min: 90-40% B; 18-22 min: 40% B	A gradient is essential to elute any potential impurities with a wide range of polarities and ensure a clean column for the next injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume to avoid column overloading.
Detector	Diode Array Detector (DAD)	DAD allows for monitoring at a specific wavelength (254 nm for the aromatic ring) and simultaneous acquisition of UV spectra across the peak for purity assessment.[6]
Detection λ	254 nm	The benzene ring provides a strong chromophore, making UV detection highly sensitive at this wavelength.

Data Interpretation and System Validation

Purity is calculated using the area percent method, where the peak area of the main component is divided by the total area of all peaks in the chromatogram. According to ICH guidelines, a validated method must demonstrate specificity, linearity, accuracy, and precision.[7][8]

A critical step for trustworthiness is the Peak Purity Analysis using the DAD data. By comparing the UV spectra at the upslope, apex, and downslope of the main peak, one can detect co-eluting impurities. A high similarity score indicates a pure peak, whereas a low score suggests the presence of a hidden component.[6]

Workflow for HPLC Purity Analysis

Caption: HPLC workflow from sample preparation to final purity report.

Part 2: A Comparative Guide to Alternative Analytical Methodologies

While HPLC is the primary choice, orthogonal methods are essential for comprehensive characterization and validation. An orthogonal method relies on a different scientific principle, providing a higher degree of confidence in the purity assessment.[9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS separates compounds based on their volatility and interaction with a stationary phase, followed by detection with a mass spectrometer.

• Expertise & Causality: Direct analysis of the isocyanate is challenging due to its high reactivity and potential for thermal degradation in the hot GC inlet. Therefore, a similar derivatization strategy as used for HPLC is required. Alternatively, the isocyanate can be hydrolyzed to its corresponding amine, 4-fluoro-phenethylamine, which is more amenable to GC analysis.[10] The key advantage of GC-MS is the structural information provided by the mass spectrometer, which can definitively identify impurities rather than just quantifying them.[11]

• Protocol Synopsis (Hydrolysis Method):

  • Hydrolyze a known quantity of the sample with 1 M HCl to convert the isocyanate to the corresponding amine hydrochloride salt.

  • Neutralize the solution with NaOH.

  • Extract the resulting amine into an organic solvent (e.g., dichloromethane).

  • Inject the organic extract into the GC-MS.

• Trustworthiness: The method's reliability hinges on the complete conversion of the isocyanate to the amine. A standard of the expected amine should be run to confirm its retention time and fragmentation pattern.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

NMR spectroscopy identifies and quantifies molecules based on the behavior of their atomic nuclei in a magnetic field. It is a primary analytical method and truly orthogonal to chromatography.[12]

• Expertise & Causality: qNMR is an exceptionally powerful tool for purity assessment as it is non-destructive and provides a direct measure of molar concentration without the need for identical reference standards for each impurity.[9][13] For 1-fluoro-4-(2-isocyanoethyl)benzene, both ¹H NMR and ¹⁹F NMR can be utilized. ¹⁹F NMR is particularly advantageous as the ¹⁹F nucleus has high sensitivity and a wide chemical shift range, often resulting in a simple, well-resolved spectrum with minimal background interference, making it ideal for detecting and quantifying fluorine-containing impurities.[14]

• Protocol Synopsis (¹H qNMR):

  • Accurately weigh the analyte and a certified internal standard (e.g., maleic anhydride) into an NMR tube.

  • Add a known volume of a deuterated solvent (e.g., CDCl₃).

  • Acquire the ¹H NMR spectrum under quantitative conditions (i.e., ensuring full relaxation of nuclei between pulses, typically by increasing the relaxation delay D1 to >5x T₁).

  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Calculate the purity based on the integral ratio, number of protons, and the masses of the analyte and standard.

• Trustworthiness: The accuracy of qNMR depends on the purity of the internal standard and the use of proper acquisition parameters. The orthogonality of this technique provides a high level of trust; if HPLC and qNMR results agree, the purity value is considered highly reliable.[9]

Comparative Data Summary

The following table objectively compares the performance of these analytical techniques for the target molecule.

Parameter	RP-HPLC (with Derivatization)	GC-MS (with Derivatization/Hydrolysis)	Quantitative NMR (qNMR)
Principle	Polarity-based liquid-phase separation	Volatility-based gas-phase separation & mass	Nuclear spin in a magnetic field
Primary Info	Relative Purity (Area %)	Purity & Structural ID of Impurities	Absolute Purity (Mass %), Structural Info
Sensitivity	High (ng to pg level)	Very High (pg to fg level)	Moderate (µg to mg level)
Sample Prep	Derivatization required	Derivatization or hydrolysis required	Simple dissolution with internal standard
Analysis Time	~20-30 minutes per sample	~30-45 minutes per sample	~10-15 minutes per sample
Destructive?	Yes	Yes	No
Key Advantage	Robustness, precision, industry standard	Definitive impurity identification (MS)	Absolute quantification, orthogonal method
Key Limitation	Requires derivatization; peak identity not confirmed without MS	Potential for thermal degradation	Lower sensitivity, requires pure internal std.

Part 3: Decision Framework for Method Selection

The choice of analytical method depends on the specific requirements of the research or development phase. The following decision tree provides a logical framework for selecting the most appropriate technique.

Caption: Decision tree for selecting the appropriate purity analysis method.

Conclusion and Authoritative Recommendation

For the routine purity assessment of synthesized 1-fluoro-4-(2-isocyanatoethyl)benzene, Reversed-Phase HPLC with pre-column derivatization using di-n-butylamine is the recommended primary method. This approach provides the high precision, sensitivity, and robustness required for quality control in both research and development settings.[15] The use of a Diode Array Detector is mandatory to provide evidence of peak purity, which is a cornerstone of a self-validating system.

However, for initial characterization of a new synthetic batch or for troubleshooting unexpected results, this method should be complemented with an orthogonal technique. Quantitative ¹⁹F NMR is strongly recommended for this specific molecule. It provides an independent, absolute measure of purity and is uniquely suited to identify any fluorine-containing impurities that might co-elute in the HPLC analysis.[14] The combination of these two methods provides an exceptionally high degree of confidence in the final purity value, meeting the rigorous standards of modern chemical and pharmaceutical science.

References

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A Senior Application Scientist's Guide to Isocyanide Synthesis: A Comparative Yield Analysis

For researchers, scientists, and professionals in drug development, the synthesis of isocyanides is a critical and often challenging step. The unique reactivity of the isocyanide functionality makes it an invaluable tool in the construction of complex molecules, particularly in the realm of multicomponent reactions. However, the selection of an appropriate synthetic method is paramount, as it directly impacts yield, purity, scalability, and safety. This guide provides an in-depth comparative analysis of the most prevalent isocyanide synthesis methods, offering field-proven insights and supporting experimental data to inform your synthetic strategy.

The Hofmann Isocyanide Synthesis: The Classic Carbylamine Reaction

The Hofmann isocyanide synthesis, also known as the carbylamine reaction, is one of the oldest methods for preparing isocyanides.[1] It involves the reaction of a primary amine with chloroform and a strong base, typically potassium hydroxide.[2][3] The key intermediate in this reaction is dichlorocarbene (:CCl₂), which is generated in situ.[4][5]

Mechanistic Insights

The reaction proceeds via the initial generation of dichlorocarbene through the alpha-elimination of hydrogen chloride from chloroform, facilitated by the base. The highly electrophilic dichlorocarbene is then attacked by the nucleophilic primary amine. A series of proton transfers and eliminations, driven by the basic conditions, ultimately leads to the formation of the isocyanide.

Diagram 1: Mechanism of the Hofmann Isocyanide Synthesis

Caption: Mechanism of the Hofmann Isocyanide Synthesis.

Experimental Protocol: Phase-Transfer Catalysis Modification

A significant improvement to the classical Hofmann reaction involves the use of a phase-transfer catalyst (PTC), which facilitates the reaction between the aqueous base and the organic-soluble amine and chloroform.[6]

Materials:

• Primary amine (1.0 eq)

• Chloroform (1.2 eq)

• 50% Aqueous sodium hydroxide solution

• Benzyltriethylammonium chloride (phase-transfer catalyst, 0.01 eq)

• Dichloromethane (solvent)

Procedure:

• In a well-ventilated fume hood, combine the primary amine, chloroform, and benzyltriethylammonium chloride in dichloromethane.

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution dropwise. The reaction is often exothermic and may require external cooling to maintain a controlled temperature.

• Continue stirring at room temperature for 2-4 hours, monitoring the reaction by TLC or GC.

• Upon completion, dilute the reaction mixture with water and separate the organic layer.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude isocyanide is purified by distillation or chromatography.

Causality Behind Experimental Choices:

• The use of a phase-transfer catalyst is crucial for bringing the hydroxide ions from the aqueous phase into the organic phase to react with chloroform, thereby generating dichlorocarbene in proximity to the amine.[6]

• Vigorous stirring is necessary to ensure efficient mixing of the two phases.

• The reaction is performed in a fume hood due to the volatile and malodorous nature of isocyanides and the toxicity of chloroform.

Dehydration of N-Substituted Formamides: A Versatile Approach

The dehydration of N-substituted formamides is arguably the most common and versatile method for isocyanide synthesis.[7] This method involves treating a formamide, which is readily prepared from the corresponding primary amine, with a dehydrating agent in the presence of a base. A variety of dehydrating agents have been employed, with phosphorus oxychloride (POCl₃) being one of the most common.[8][9]

Mechanistic Insights

The reaction mechanism involves the activation of the formamide carbonyl oxygen by the dehydrating agent (e.g., POCl₃). This is followed by deprotonation at the nitrogen and subsequent elimination to form the isocyanide.

Diagram 2: Dehydration of Formamides using POCl₃

Caption: Mechanism of Formamide Dehydration with POCl₃.

Experimental Protocol: Dehydration using Phosphorus Oxychloride

Materials:

• N-substituted formamide (1.0 eq)

• Phosphorus oxychloride (1.1 eq)

• Triethylamine (2.5 eq)

• Dichloromethane (anhydrous, solvent)

Procedure:

• In a flame-dried, three-necked flask equipped with a dropping funnel and under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-substituted formamide in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine to the solution.

• Slowly add phosphorus oxychloride dropwise via the dropping funnel, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, or until completion as monitored by TLC.

• Carefully quench the reaction by the slow addition of ice-cold saturated sodium carbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude isocyanide, which can be further purified by chromatography or distillation.

Causality Behind Experimental Choices:

• Anhydrous conditions are essential to prevent the hydrolysis of phosphorus oxychloride and the resulting isocyanide product.[10]

• The reaction is performed at 0 °C to control the exothermic reaction between POCl₃ and the formamide.

• Triethylamine acts as a base to neutralize the HCl generated during the reaction and to facilitate the elimination step.

• The quench with a basic solution is necessary to neutralize any remaining acidic species which could hydrolyze the isocyanide.

Multicomponent Reactions: The Ugi and Passerini Syntheses

Multicomponent reactions (MCRs) offer a highly efficient route to complex molecules in a single step. The Ugi and Passerini reactions are prominent examples of isocyanide-based MCRs.[11][12] While these reactions are primarily used to synthesize α-acylamino amides (Ugi) and α-acyloxy amides (Passerini), they are predicated on the unique reactivity of the isocyanide component.[13][14] In some cases, isocyanides can be generated in situ and used directly in these reactions.

Mechanistic Insights

Ugi Four-Component Reaction: The reaction proceeds through the initial formation of an iminium ion from the aldehyde/ketone and the amine.[15] The isocyanide then undergoes a nucleophilic attack on the iminium ion, forming a nitrilium ion intermediate. This intermediate is trapped by the carboxylate, and a subsequent Mumm rearrangement yields the final α-acylamino amide product.[16][17]

Passerini Three-Component Reaction: The Passerini reaction is believed to proceed through a concerted or stepwise mechanism involving the interaction of the isocyanide, carbonyl compound, and carboxylic acid.[18][19] A key step is the formation of a nitrilium ion intermediate which is then attacked by the carboxylate, followed by an acyl transfer to give the α-acyloxy amide.[20]

Diagram 3: Ugi Four-Component Reaction Workflow

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A Comparative Guide to Diastereoselectivity in Ugi Reactions Utilizing Chiral Amines with 1-fluoro-4-(2-isocyanoethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of multicomponent reactions (MCRs), the Ugi four-component reaction (U-4CR) stands as a cornerstone for the rapid generation of complex α-acylamino carboxamides, which are valuable scaffolds in medicinal chemistry and drug discovery.[1][2] The reaction's efficiency in constructing molecules with high atomic economy from simple starting materials—an aldehyde, an amine, a carboxylic acid, and an isocyanide—is a significant advantage. However, a key challenge in the application of the Ugi reaction is the control of stereochemistry, particularly when a new stereocenter is generated. This guide provides an in-depth comparison of the diastereoselectivity achieved in the Ugi reaction when employing various chiral primary amines with the versatile isocyanide, 1-fluoro-4-(2-isocyanoethyl)benzene.

The Crucial Role of Chiral Amines in Stereochemical Control

While stereoselectivity in the Ugi reaction can, in principle, be influenced by any of the chiral components, extensive research has demonstrated that chiral amines are the most effective and reliable chiral auxiliaries for inducing diastereoselectivity.[3][4] Chiral carboxylic acids and isocyanides generally result in nearly racemic mixtures, and chiral aldehydes can be prone to racemization under the reaction conditions.[3][4] The stereochemical outcome of the reaction is primarily determined during the nucleophilic addition of the isocyanide to the chiral iminium ion formed in situ from the chiral amine and the aldehyde. The steric and electronic properties of the chiral amine's substituents dictate the facial selectivity of this attack, thereby influencing the configuration of the newly formed stereocenter.

Mechanistic Insight into Diastereoselection

The accepted mechanism of the Ugi reaction involves the initial formation of an imine from the aldehyde and the amine. This is followed by protonation by the carboxylic acid to form an iminium ion. The key stereodetermining step is the subsequent nucleophilic attack of the isocyanide on one of the two faces of this chiral iminium ion. The final steps involve the addition of the carboxylate anion and a Mumm rearrangement to yield the stable α-acylamino carboxamide product.[2]

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• 4. Diastereoselective Ugi reaction of chiral 1,3-aminoalcohols derived from an organocatalytic Mannich reaction - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-fluoro-4-(2-isocyanatoethyl)benzene

This guide provides a detailed protocol for the safe handling and disposal of 1-fluoro-4-(2-isocyanatoethyl)benzene (CAS No. 244221-04-3). As a research chemical belonging to the isocyanate family and containing a fluorinated aromatic moiety, this compound necessitates a multi-faceted approach to its management, from laboratory use to final disposal. This document is intended for researchers, chemists, and environmental health and safety (EHS) professionals, offering in-depth procedural guidance grounded in established safety protocols for hazardous chemical waste.

A Note on Nomenclature: This compound is an isocyanate , containing the -N=C=O functional group. It should not be confused with its isomer, an isocyanide (-N≡C), which has different reactivity and disposal requirements.

Foundational Safety and Hazard Profile

Understanding the inherent hazards of 1-fluoro-4-(2-isocyanatoethyl)benzene is the cornerstone of its safe management. The molecule's risk profile is a composite of two key structural features: the highly reactive isocyanate group and the stable, potentially persistent fluorobenzene ring.

• Isocyanate Group (-N=C=O): This functional group is a potent respiratory and skin sensitizer.[1][2] Inhalation of vapors or aerosols can lead to allergic reactions, asthma-like symptoms, and breathing difficulties, which may be delayed in onset.[2] Direct contact can cause severe skin and eye irritation.[3][4] A critical and often overlooked hazard is its high reactivity with nucleophiles, especially water, alcohols, and amines.[3] The reaction with water is particularly hazardous in a waste context as it generates carbon dioxide (CO₂) gas, which can lead to a dangerous pressure buildup and rupture of sealed containers.[5][6][7]

• Fluorinated Benzene Moiety: The fluorobenzene portion of the molecule introduces concerns related to persistence and thermal decomposition. The carbon-fluorine bond is exceptionally strong, making the compound resistant to natural degradation.[8] Incomplete combustion or improper incineration can lead to the formation of toxic byproducts, such as hydrogen fluoride (HF).[9] Furthermore, benzene and its derivatives are associated with significant toxicological effects, including carcinogenicity.[10][11]

All handling and disposal operations must be preceded by a thorough review of the Safety Data Sheet (SDS) and conducted with appropriate engineering controls and Personal Protective Equipment (PPE).

Table 1: Key Chemical and Safety Data

Property	Value / Information	Source(s)
Chemical Name	1-fluoro-4-(2-isocyanatoethyl)benzene	PubChem[12]
CAS Number	244221-04-3	Chemlyte Solutions[13]
Molecular Formula	C₉H₈FNO	PubChem[12]
Molecular Weight	165.16 g/mol	PubChem[12]
Primary Hazards	Acute toxicity (inhalation), skin/eye irritation, respiratory sensitizer.	[2][3][4]
Incompatibilities	Water, strong acids, strong bases, alcohols, amines.	[3]
Key Disposal Hazard	Reacts with moisture to produce CO₂ gas; risk of container pressurization.	[1][5][6]

Personal Protective Equipment (PPE) - A Non-Negotiable Protocol

A robust PPE protocol is the first line of defense. The following must be worn at all times when handling the pure substance or its waste:

• Eye/Face Protection: Tightly sealed chemical splash goggles and a face shield are mandatory to protect against splashes.[1][14]

• Hand Protection: Chemical-resistant gloves are required. Nitrile or butyl rubber are suitable, but always consult the glove manufacturer's compatibility chart. Double-gloving is recommended for enhanced protection.[15]

• Body Protection: A flame-resistant laboratory coat is essential. For managing larger quantities or significant spills, disposable chemical-resistant coveralls should be used.[1]

• Respiratory Protection: All handling of this compound must occur within a certified chemical fume hood.[15] If there is any risk of exposure exceeding permissible limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[3]

Spill Management: Immediate and Methodical Response

Accidental spills pose the most acute risk of exposure and must be handled immediately and safely.

Experimental Protocol 1: Small Spill (<100 mL) Cleanup

• Evacuate & Ventilate: Alert personnel in the immediate vicinity. Ensure the chemical fume hood is operational or increase ventilation in the area. Restrict access to the spill zone.[5][6]

• Don PPE: Wear the full PPE ensemble as described in Section 2.

• Contain & Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite, clay, or sand. Crucially, do not use combustible materials like sawdust or paper towels , as this presents a fire hazard.[1][6]

• Collect Waste: Carefully sweep or shovel the absorbed material into an open-top, properly labeled container (e.g., a plastic pail). Fill the container no more than half full to allow for any potential gas expansion.[6]

• Decontaminate the Area: Mop the spill area with a freshly prepared decontamination solution. Allow the solution to remain on the surface for at least 15 minutes before wiping clean.[6]

  • Decontamination Solution Formula: Prepare either a 5-10% sodium carbonate solution in water with a small amount of liquid detergent (0.2-2%) or a 3-8% ammonia solution with detergent.[5][6] If using the ammonia-based solution, ensure ventilation is excellent to prevent exposure to ammonia vapors.[5][6]

• Dispose of Materials: All contaminated absorbents, wipes, and disposable PPE must be placed in the designated hazardous waste container.

For large spills, evacuate the laboratory immediately and contact your institution's EHS emergency response team.

Bulk Waste Disposal: Neutralization and Final Packaging

Disposal of residual 1-fluoro-4-(2-isocyanatoethyl)benzene or contaminated solvents requires a systematic approach focused on neutralization and compliant packaging.

Workflow 1: Disposal Decision Process

Caption: Waste Disposal Workflow for 1-fluoro-4-(2-isocyanatoethyl)benzene.

Experimental Protocol 2: Neutralization of Small Quantities

This procedure is suitable for deactivating small residual amounts before final collection.

• Select a Ventilated Area: Perform this procedure in a certified chemical fume hood.

• Prepare Neutralization Bath: In an appropriately sized, open-top container (e.g., a polyethylene pail), prepare one of the decontamination solutions described in Section 3.[5][6] The volume should be sufficient to handle the quantity of isocyanate waste.

• Slow Addition: Slowly and incrementally add the isocyanate waste to the stirring neutralization solution.[7] Be prepared for an exothermic reaction and the evolution of CO₂ gas.

• Allow Reaction Time: Once all waste has been added, loosely cover the container (e.g., with a watch glass or vented lid) to prevent splashes while allowing gas to escape. Let the mixture stand for a minimum of 48-72 hours to ensure the reaction is complete.[1][7]

• Final Packaging: The resulting neutralized material (often a slurry or solid) should be collected in a designated hazardous waste container.

Waste Container Management: A Critical Safety Check

• NEVER SEAL TIGHTLY: This is the most critical rule. All waste containers holding isocyanate-containing materials, whether neutralized or not, must be vented or kept loosely sealed to prevent catastrophic failure from CO₂ pressure buildup.[5][6]

• Labeling: All containers must be clearly labeled as "Hazardous Waste" and include the full chemical name. Adding a warning such as "Reactive with Water - Generates Gas" is a vital best practice.

• Segregation: Store this waste stream away from incompatible materials, especially acids and water sources.[15]

Final Disposal Pathway: Professional Management

The ultimate disposal of 1-fluoro-4-(2-isocyanatoethyl)benzene waste must be handled by professionals in compliance with all regulations.

• Waste Determination: As the generator, you are responsible for classifying the waste. Due to its reactivity and the persistent nature of the fluorinated component, it must be treated as hazardous waste.[7]

• Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[5]

• Recommended Destruction Method: The preferred and most effective disposal method for fluorinated organic compounds is high-temperature incineration in a facility specifically licensed to handle halogenated waste.[8] This ensures the complete destruction of the molecule, breaking the stable carbon-fluorine bond and scrubbing resultant acid gases like HF.

By adhering to these rigorous procedures, laboratory professionals can ensure the safe management and compliant disposal of 1-fluoro-4-(2-isocyanatoethyl)benzene, protecting themselves, their colleagues, and the environment.

References

• SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A) . FSI. [Link]

• Safe Work Procedures for Isocyanate-Containing Products . Actsafe Safety Association. [Link]

• Procedures for Minor Spills of Isocyanates . Dow Chemical. [Link]

• Methods of Decontamination of Toluene Di-Isocyanate (TDI) spills and leftovers . International Science Community Association. [Link]

• Disposal of Waste MDI and Used MDI Storage Containers . American Chemistry Council. [Link]

• 1-fluoro-4-(2-isocyanatoethyl)benzene . PubChem. [Link]

• 3-Fluoro-4-methylphenyl isocyanate . PubChem. [Link]

• Benzene: toxicological overview . GOV.UK. [Link]

• APPENDIX 4. TOXICOLOGICAL DATA FOR CLASS 1 SOLVENTS . FDA. [Link]

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Personal protective equipment for handling 1-fluoro-4-(2-isocyanoethyl)benzene

For Professional Research Use Only. Not for Medical or Consumer Use.[1]

This guide provides essential safety protocols for handling 1-fluoro-4-(2-isocyanoethyl)benzene in a laboratory setting. The primary hazard associated with this compound is the isocyanate functional group, which dictates the stringent safety measures required. Isocyanates are highly reactive and pose significant health risks, including severe respiratory and skin sensitization.[2][3]

Section 1: Hazard Assessment - Understanding the Risk

The chemical structure of 1-fluoro-4-(2-isocyanoethyl)benzene combines two key features that inform the required safety protocols: the isocyanate group and a fluorinated aromatic ring.

1.1 The Primacy of the Isocyanate Group: A Potent Sensitizer The isocyanate (-N=C=O) group is highly reactive with nucleophiles such as water, alcohols, and amines.[4] This reactivity is the basis for its utility in polymer chemistry but also the source of its significant health hazards.[5]

• Respiratory Sensitization: Inhalation of isocyanate vapors or aerosols is the most critical exposure route.[2] Initial exposure can lead to sensitization, where the body develops a severe allergic response. Subsequent exposure, even to minuscule concentrations below established exposure limits, can trigger a life-threatening asthma attack.[2] Symptoms include chest tightness, coughing, wheezing, and shortness of breath.[5][6] This sensitization is typically irreversible.

• Dermal Sensitization: Skin contact can also lead to sensitization, causing allergic contact dermatitis with symptoms like rashes, blistering, and swelling.[3][7] Importantly, skin exposure can contribute to the development of respiratory sensitization.[7]

• Irritation: Isocyanates are powerful irritants to the skin, eyes, and mucous membranes of the respiratory and gastrointestinal tracts.[2][3][5]

1.2 Fluorinated Aromatic Moiety The fluorinated benzene ring may influence the compound's physical properties, such as volatility and solubility, and could potentially facilitate skin absorption. Handling procedures must therefore account for both inhalation and dermal exposure routes.

Section 2: Core Personal Protective Equipment (PPE) Protocol

The Hierarchy of Controls is a fundamental principle in laboratory safety. Before relying on PPE, engineering and administrative controls must be in place.

• Engineering Control (Primary): All handling of 1-fluoro-4-(2-isocyanoethyl)benzene must be performed inside a certified, functioning chemical fume hood to capture vapors at the source.[6][8]

• Administrative Controls: Access to areas where isocyanates are used should be restricted to trained personnel.[6][9]

The following PPE is mandatory and represents the last line of defense against exposure.[10][11]

Body Area	Required PPE	Specification & Rationale
Respiratory	Full-face, air-purifying respirator (APR) or a supplied-air respirator (SAR).	A full-face respirator provides a higher protection factor and protects the eyes from vapors. Use a combination cartridge for organic vapors and particulates (e.g., A2P3 rating).[12] An APR may be acceptable for low-volume, short-duration tasks, but a SAR offers the highest level of protection and is recommended.[6] A cartridge change schedule is mandatory. [11][13]
Hands	Double Gloving: Butyl or Viton® rubber outer glove with a nitrile inner glove.[12][14][15]	Isocyanates can penetrate common glove materials like latex and thin nitrile.[9][16] Butyl rubber offers excellent resistance.[15][17] Double gloving provides additional protection in case the outer glove is compromised. Always check manufacturer-specific breakthrough time data.[15]
Eyes / Face	Chemical splash goggles and a full-face shield.	Required even when not using a full-face respirator. Safety glasses are not sufficient.[12][14] This combination protects against splashes and any vapors that may escape the fume hood.
Body	Disposable, chemical-resistant suit or a lab coat with a chemically resistant apron.[10][12][14]	All skin must be covered. A disposable suit is preferred to prevent carrying contamination outside the lab. If using a lab coat, it should be fully buttoned with tight-fitting cuffs.

Section 3: Operational and Disposal Plans

A systematic approach to handling and disposal is critical to prevent accidental exposure and environmental contamination.

3.1 Step-by-Step Handling Protocol

• Preparation: Before bringing the chemical into the fume hood, ensure all necessary apparatus, reagents, and waste containers are prepared and within reach to minimize movement and potential for spills.

• Aliquotting: Carefully measure or weigh the required amount of the isocyanate within the fume hood. Use disposable equipment where possible.

• Reaction Setup: If adding to a reaction, do so slowly and in a controlled manner. Be aware that reactions involving isocyanates can be exothermic.

• Post-Handling: Immediately and securely cap the primary container.

3.2 Emergency Procedures

• Spill:

  • Minor Spill (in fume hood): Absorb the spill with a dry, inert material like sand or vermiculite (do not use sawdust). Collect the material into an open-top container. Decontaminate the area with a prepared solution (see Section 3.3).

  • Major Spill / Spill outside hood: Evacuate the area immediately. Alert laboratory personnel and the institutional safety officer. Prevent entry and ensure the area is ventilated. Only trained personnel with appropriate PPE (including supplied-air respirators) should perform cleanup.[7]

• First Aid:

  • Inhalation: Move the affected person to fresh air immediately. Seek urgent medical attention.[18]

  • Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[7] Seek medical attention.

  • Eye Contact: Flush eyes with water for at least 30 minutes, holding eyelids open.[7] Seek immediate medical attention.

3.3 Decontamination and Disposal

Isocyanate waste is hazardous and must be neutralized before disposal. Never mix isocyanate waste with other waste streams without neutralization.

• Decontamination Solution: Prepare a solution for decontaminating surfaces and empty containers. A common formulation is 5-10% sodium carbonate, 0.2-2% liquid detergent, and ~90% water. An alternative uses 3-8% concentrated ammonia with detergent and water, but this requires excellent ventilation.

• Waste Neutralization:

  • Excess or unreacted isocyanate should be slowly added to the stirred decontamination solution in an open container within a fume hood. The reaction generates carbon dioxide gas, so containers must not be sealed .[9][19]

  • Allow the mixture to stand for at least 48 hours to ensure the reaction is complete before sealing loosely for hazardous waste pickup.[7][20]

• Disposal: All contaminated materials (gloves, absorbent pads, disposable suits, neutralized liquid) must be collected and disposed of through a licensed hazardous waste contractor.[9] Follow all federal, state, and local regulations.

References

• Composites One. (n.d.). Personal Protective Equipment: Helping to Reduce Isocyanate Exposure.
• Oregon OSHA. (2014). Isocyanates.
• California Department of Public Health. (2014). Isocyanates: Working Safely.
• Occupational Safety and Health Administration. (n.d.). Isocyanates - Overview.
• Government of Canada. (2022). Isocyanates: Control measures guideline.
• Sysco Environmental. (n.d.). What PPE is required when working with isocyanates?.
• Chemscape. (n.d.). Isocyanate Exposure: Health Risks & Safety Precautions.
• SafeWork NSW. (n.d.). Isocyanates technical fact sheet.
• Lakeland Industries. (n.d.). 5 Ways to Protect Yourself From Isocyanate Exposure.
• FSI. (n.d.). SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A).
• Safe Work Australia. (2015). Guide to Handling Isocyanates.
• BenchChem. (2025). Proper Disposal of Isopropyl Isocyanate: A Comprehensive Guide for Laboratory Professionals.
• Actsafe Safety Association. (n.d.). Safe Work Procedures for Isocyanate-Containing Products.
• IRSST. (n.d.). Guide for safe use of isocyanates: An industrial hygiene approach.
• Occupational Safety and Health Administration. (n.d.). Isocyanates - Standards.
• SKC Inc. (2024). SAFETY DATA SHEET - Isocyanate DECONtamination Solution.
• Centers for Disease Control and Prevention. (n.d.). Preventing Asthma and Death from Diisocyanate Exposure.
• Reddit. (2021). Safety measures for working with isocyanate.
• (n.d.).
• Patsnap Eureka. (2025). How to Enhance Isocyanate Storage and Handling Safety?.
• CoAction Specialty. (n.d.). Isocyanate Exposure, Reaction and Protection – Quick Tips.
• IOSH. (2015). Glove selection - isocyanates.
• (2025).
• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users.
• Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart.
• (n.d.).
• IChemE. (n.d.). Safety aspects of handling isocyanates in urethane foam production.
• ResearchGate. (2025). Testing of Glove Efficacy against Sprayed Isocyanate Coatings Utilizing a Reciprocating Permeation Panel.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET.
• Safework Health. (2023). Isocyanates Hazards and Safety Measures – Guide for Employers.
• (n.d.).
• Chevron Phillips Chemical. (n.d.). Safety Data Sheet.
• CP Lab Safety. (n.d.). 1-Fluoro-4-(2-isocyanatoethyl)benzene, 95% Purity, C9H8FNO, 1 gram.

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